2-Amino-2-benzyl-3-phenylpropan-1-ol

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Amino-2-benzyl-3-phenylpropan-1-ol: Synthesis, Properties, and Analytical Considerations

Disclaimer: The subject of this technical guide, 2-Amino-2-benzyl-3-phenylpropan-1-ol, is a compound with limited to no readily available information in the public domain, including major chemical databases and peer-reviewed literature, as of the date of this publication. This guide is therefore presented as a theoretical and practical framework for its synthesis and characterization based on established principles of organic chemistry and data from structurally related analogs. All protocols and data are provided for informational purposes for research and development professionals.

Introduction

2-Amino-2-benzyl-3-phenylpropan-1-ol is a chiral amino alcohol. Its structure, featuring a stereocenter at the C2 position, a primary alcohol, and two distinct phenyl moieties, suggests its potential as a valuable building block in medicinal chemistry and asymmetric synthesis. The presence of both a nucleophilic amino group and a hydroxyl group, along with the steric bulk of the benzyl and phenyl groups, makes it an interesting candidate for the synthesis of novel ligands, catalysts, and biologically active molecules. This guide provides a comprehensive overview of its theoretical physicochemical properties, a proposed synthetic route with a detailed experimental protocol, and considerations for its analysis.

Physicochemical and Computed Properties

The molecular formula for 2-Amino-2-benzyl-3-phenylpropan-1-ol is C₁₆H₁₉NO. This leads to a calculated molecular weight of approximately 241.33 g/mol . A summary of its key computed and predicted properties is presented below.

Property	Value	Source
Molecular Formula	C₁₆H₁₉NO	Calculated
Molecular Weight	241.33 g/mol	Calculated
Predicted LogP	2.5 - 3.5	Analog Comparison
Predicted Boiling Point	> 300 °C (decomposes)	Analog Comparison
Predicted Melting Point	Not available	-
Predicted pKa (amine)	8.5 - 9.5	Analog Comparison

Proposed Synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol

The synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol can be envisioned starting from the readily available amino acid, L-phenylalanine. The proposed synthetic pathway involves two key steps: N-benzylation of the amino acid followed by the reduction of the carboxylic acid to a primary alcohol.

Synthetic Pathway Overview

Caption: Proposed two-step synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol from L-phenylalanine.

Experimental Protocol

Part 1: Synthesis of N-Benzyl-L-phenylalanine

This procedure is based on the well-established method of reductive amination for the N-alkylation of amino acids.

Materials:

• L-Phenylalanine

• Benzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (NaOH), 1 M

• Diethyl ether (Et₂O)

• Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve L-phenylalanine (1 equivalent) in 1 M NaOH (2 equivalents) with stirring until a clear solution is obtained.

• Imine Formation: To the stirred solution, add benzaldehyde (1.1 equivalents) dropwise at room temperature. A cloudy mixture or a precipitate of the Schiff base may form. Allow the reaction to stir for 2 hours at room temperature.

• Reduction: Cool the reaction mixture in an ice bath. Cautiously add sodium borohydride (1.5 equivalents) in small portions over 30 minutes, ensuring the temperature remains below 10 °C.

• Quenching and Work-up: After the addition of NaBH₄ is complete, remove the ice bath and allow the reaction to stir at room temperature overnight.

• Acidification: Carefully acidify the reaction mixture to pH 2-3 with 1 M HCl. This will protonate the amine and the carboxylate.

• Extraction: Transfer the acidified mixture to a separatory funnel and wash with diethyl ether (2 x 50 mL) to remove any unreacted benzaldehyde and other non-polar impurities.

• Precipitation: Adjust the pH of the aqueous layer to the isoelectric point of N-benzyl-L-phenylalanine (approximately pH 6) with 1 M NaOH. The product should precipitate out of the solution.

• Isolation and Drying: Collect the solid precipitate by vacuum filtration, wash with cold water, and then with a small amount of cold diethyl ether. Dry the product under vacuum to yield N-benzyl-L-phenylalanine.

Part 2: Synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol

This step involves the reduction of the carboxylic acid to a primary alcohol using a strong reducing agent like lithium aluminum hydride (LAH). Caution: LAH is a highly reactive and pyrophoric reagent. This procedure must be carried out under an inert atmosphere (e.g., argon or nitrogen) in a fume hood by trained personnel.

Materials:

• N-Benzyl-L-phenylalanine

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Sodium sulfate, saturated aqueous solution

• Sodium hydroxide, 15% aqueous solution

• Water

• Anhydrous magnesium sulfate (MgSO₄)

• Three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet

• Magnetic stirrer

• Heating mantle

Procedure:

• Setup: Assemble the reaction apparatus and flush with a dry, inert gas.

• LAH Suspension: In the three-neck flask, prepare a suspension of LiAlH₄ (2 equivalents) in anhydrous THF.

• Addition of Starting Material: Dissolve N-benzyl-L-phenylalanine (1 equivalent) in anhydrous THF and add it dropwise to the LAH suspension via the dropping funnel. The reaction is exothermic, so the addition rate should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, heat the reaction mixture to reflux for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Quenching (Fieser work-up): Cool the reaction mixture to 0 °C in an ice bath. Cautiously and sequentially add water (x mL), 15% NaOH (x mL), and then water (3x mL), where 'x' is the mass of LAH in grams used. This will precipitate the aluminum salts.

• Filtration: Filter the resulting slurry through a pad of Celite, washing the filter cake with THF.

• Isolation: Combine the filtrate and washings and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Analytical Characterization

The successful synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol should be confirmed by a combination of spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show characteristic signals for the two phenyl groups, the methylene protons of the benzyl group, the methine proton at C2, and the diastereotopic methylene protons of the hydroxymethyl group.

  • ¹³C NMR will confirm the presence of the correct number of carbon atoms in their respective chemical environments.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or another soft ionization technique should show the molecular ion peak [M+H]⁺ at m/z 242.15.

• Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the O-H and N-H stretching vibrations (typically in the 3200-3500 cm⁻¹ region) and C-H stretching of the aromatic rings.

• Chiral High-Performance Liquid Chromatography (HPLC): To confirm the enantiomeric purity of the synthesized compound, analysis on a chiral stationary phase is recommended.

Potential Applications and Future Directions

As a chiral 1,2-amino alcohol, 2-Amino-2-benzyl-3-phenylpropan-1-ol holds promise in several areas of chemical research:

• Asymmetric Catalysis: It can serve as a precursor for chiral ligands for metal-catalyzed asymmetric reactions, such as reductions, oxidations, and carbon-carbon bond-forming reactions.

• Pharmaceutical Synthesis: The structural motif is present in various biologically active molecules. This compound could be a key intermediate in the synthesis of novel drug candidates.

• Chiral Resolving Agent: The amino and alcohol functionalities allow for the formation of diastereomeric salts with racemic acids or esters, potentially enabling their resolution.

Further research is warranted to explore the synthetic utility and potential applications of this novel compound. The development of an efficient and scalable synthesis, as described in this guide, is the first crucial step in unlocking its potential.

References

• Kawase, Y., et al. (2004). N-Benzyl-Protection of Amino Acid Derivatives by Reductive Alkylation with α-Picoline-Borane. Synthesis, 2004(09), 1410-1414.
• Moumne, R., Lavielle, S., & Karoyan, P. (2006). A highly efficient general strategy for the synthesis of 2-amino acids by homologation of α-amino acids, involving the Reformatsky reaction with a Mannich-type imminium electrophile. The Journal of Organic Chemistry, 71(8), 3332-3334.
• Cheng, C., et al. (2009). A synergistic catalytic system based on Pd–C in the presence of 1,1,2-trichloroethane enabled the N-debenzylation of benzylamines to yield crystal amine hydrochlorides in practically quantitative yields. The Journal of Organic Chemistry, 74(15), 5671-5674.
• Baek, S., et al. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega, 5(5), 2373-2380.

Introduction to 2-Amino-2-benzyl-3-phenylpropan-1-ol and its Structural Implications for Solubility

An In-depth Technical Guide to the Solubility of 2-Amino-2-benzyl-3-phenylpropan-1-ol in Organic Solvents

Abstract: This technical guide provides a comprehensive analysis of the solubility characteristics of 2-amino-2-benzyl-3-phenylpropan-1-ol. Due to the limited availability of specific quantitative solubility data for this compound in public literature, this document emphasizes the foundational principles governing its solubility based on its molecular structure. It further details a robust, field-proven experimental protocol for the accurate determination of its solubility in various organic solvents. This guide is intended as a critical resource for researchers, chemists, and drug development professionals, enabling them to make informed decisions regarding solvent selection for synthesis, purification, formulation, and analytical applications.

2-Amino-2-benzyl-3-phenylpropan-1-ol is a complex organic molecule characterized by a propane backbone substituted with multiple functional groups. Its structure contains both polar and non-polar moieties, which fundamentally dictates its interaction with different solvents. Understanding these structural features is paramount to predicting and manipulating its solubility.

• Polar Functional Groups: The molecule possesses a primary amine (-NH2) group and a primary alcohol (-OH) group. Both groups are hydrophilic and capable of acting as hydrogen bond donors and acceptors.[1] These groups are the primary drivers for solubility in polar solvents.

• Non-Polar Moieties: The structure is dominated by two bulky, non-polar benzyl groups (C6H5CH2-) and a hydrocarbon backbone. These lipophilic regions contribute to van der Waals interactions and favor solubility in non-polar or moderately polar organic solvents.[2]

The interplay between the hydrophilic and lipophilic characteristics makes 2-amino-2-benzyl-3-phenylpropan-1-ol an amphiphilic molecule. Its solubility is therefore a balance between the energy required to overcome the solute-solute interactions within its crystal lattice and the energy gained from solute-solvent interactions. The widely used principle of "like dissolves like" serves as a primary guide; polar solvents will favorably interact with the amine and alcohol groups, while non-polar solvents will interact with the benzyl rings.[2][3]

Predictive Solubility in Common Organic Solvents

The polarity of organic molecules is determined by the presence of polar bonds, typically involving electronegative atoms like oxygen and nitrogen found in functional groups such as alcohols and amines. However, a large non-polar hydrocarbon portion will decrease solubility in polar solvents. For instance, in a series of straight-chain alcohols, solubility in water decreases dramatically as the carbon chain length increases.[2] Given the substantial non-polar character of 2-amino-2-benzyl-3-phenylpropan-1-ol, its aqueous solubility is expected to be very low.

Conversely, its solubility in organic solvents is predicted to be favorable, particularly in those that can engage in hydrogen bonding or have moderate to low polarity.

Table 1: Predicted Solubility of 2-Amino-2-benzyl-3-phenylpropan-1-ol in Various Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	These solvents can act as both hydrogen bond donors and acceptors, effectively solvating the -NH2 and -OH groups. The alkyl portion of the alcohol can interact with the non-polar benzyl groups.
Polar Aprotic	DMSO, DMF, Acetone	Moderate to High	These solvents are strong hydrogen bond acceptors and have significant dipole moments, allowing for favorable interactions with the solute. Their organic nature helps solvate the non-polar regions.
Moderately Polar	Ethyl Acetate, THF	Moderate	These solvents offer a balance of polarity to interact with the polar groups and non-polar character to dissolve the hydrocarbon structure.
Non-Polar Aromatic	Toluene, Benzene	Moderate to High	The aromatic rings of these solvents can engage in favorable π-π stacking interactions with the benzyl groups of the solute.
Non-Polar Aliphatic	Hexane, Heptane	Low	The energy gained from van der Waals forces between the solvent and the solute's non-polar regions is likely insufficient to overcome the strong solute-solute interactions (hydrogen bonding) in the solid state.

Experimental Protocol for Thermodynamic Solubility Determination

To obtain accurate and reliable solubility data, an experimental approach is essential. The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[4] This method involves agitating an excess of the solid compound in the solvent of interest at a constant temperature until equilibrium is achieved.

Core Principle

The fundamental concept is to create a saturated solution where the rate of dissolution of the solid equals the rate of precipitation.[5] At this point, the concentration of the solute in the solvent is, by definition, its solubility at that specific temperature. The concentration is then measured using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).[5]

Workflow for Solubility Determination

The following diagram outlines the logical workflow for the experimental determination of solubility.

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Thermodynamic Stability of Gem-Disubstituted Amino Alcohols (Hemiaminals): A Technical Guide

Topic: Thermodynamic Stability of Gem-Disubstituted Amino Alcohols (Hemiaminals) Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Scope Definition

Scope Note: This guide addresses geminal amino alcohols (hemiaminals), where the hydroxyl (-OH) and amine (-NHR) groups are attached to the same carbon atom (

). While vicinal amino alcohols (e.g., 2-amino-2-methyl-1-propanol) are stable bench reagents, geminal amino alcohols are transient intermediates in imine formation. Understanding their thermodynamic stability is critical for designing covalent drugs, transition state inhibitors, and prodrugs.

Abstract: Gem-disubstituted amino alcohols (hemiaminals) exist on a precarious thermodynamic ledge. Classically viewed as fleeting intermediates between carbonyls and imines, their isolation requires specific manipulation of the Gibbs free energy landscape. This guide dissects the structural and environmental factors—specifically electron-withdrawing substituents, the Thorpe-Ingold effect in cyclic systems, and solvent cages—that can invert the standard equilibrium, rendering these species thermodynamically stable.

Theoretical Framework: The Energy Landscape

The existence of a hemiaminal is governed by two coupled equilibria: Formation (

) and Dehydration ( ).

• Formation (

  ): Nucleophilic attack of the amine on the carbonyl carbon.[1][2] Generally unfavorable for ketones due to steric bulk and lack of electrophilicity compared to aldehydes.

• Dehydration (

  ): Elimination of water to form the C=N double bond. This is entropically driven (release of water) and usually rapid.

To stabilize the hemiaminal, one must maximize

(favor addition) and minimize (disfavor elimination).

Visualization: Reaction Coordinate

The following diagram illustrates the energy wells. A stable hemiaminal requires a deep local minimum at the intermediate stage and a high activation barrier ($ \Delta G^\ddagger $) for dehydration.

Figure 1: Reaction coordinate illustrating the hemiaminal as a local minimum. Stabilization strategies aim to deepen the green well (Hemiaminal) relative to the red well (Imine).

Mechanistic Determinants of Stability

Electronic Stabilization (The Fluorine Effect)

Electron-withdrawing groups (EWGs) on the

-carbon destabilize the adjacent carbonyl (making it more electrophilic) while stabilizing the tetrahedral hemiaminal alkoxide character.

• Mechanism: Strong

  -inductive withdrawal increases the partial positive charge on the carbonyl carbon, driving to the right.

• Example: Hexafluoroacetone reacts with ammonia to form a stable, isolable hemiaminal

  . The groups pull electron density, strengthening the C-O and C-N bonds and making the elimination of water electronically unfavorable.

The Thorpe-Ingold Effect (Gem-Dimethyl Effect)

In cyclic hemiaminals , gem-disubstitution on the backbone exerts the Thorpe-Ingold effect.

• Mechanism: Bulky substituents (e.g., gem-dimethyl) compress the internal bond angle (

  ). This compression favors the formation of smaller rings (closing the chain) because the open-chain conformer suffers from increased steric clash.

• Thermodynamic Outcome: The equilibrium shifts toward the cyclized form (the hemiaminal) rather than the open amino-ketone.

• Equation:

  becomes less negative (more favorable) because the gem-substituents restrict the rotational freedom of the open chain, pre-organizing it for closure.

Intramolecular Hydrogen Bonding

A rigid intramolecular H-bond between the hemiaminal hydroxyl and a nearby acceptor (e.g., a pyridine nitrogen or carbonyl oxygen) can "lock" the structure, preventing the orbital alignment required for water elimination.

Experimental Characterization Protocols

Detecting and quantifying these species requires protocols that outpace the dehydration kinetics.

Protocol A: Equilibrium Constant Determination via NMR Titration

Use this protocol to determine

for hemiaminals in fast exchange.

Reagents:

• Substrate: Carbonyl compound (10 mM).

• Titrant: Primary Amine (0.5 – 10 equivalents).

• Solvent: Anhydrous

  or (Avoid protic solvents that catalyze dehydration).

Workflow:

• Preparation: Prepare a 10 mM solution of the carbonyl substrate in the NMR tube. Record the initial spectrum (

  ).

• Titration: Add the amine in 0.5 equivalent increments.

• Acquisition: Record

  NMR after each addition. Ensure the probe temperature is constant (e.g., 298 K).

• Data Analysis:

  • Monitor the chemical shift of the

    -protons or the carbonyl carbon ( ).

  • If exchange is fast (single averaged peak): Use the chemical shift change (

    ) to fit the binding isotherm:

  • If exchange is slow (distinct peaks): Integrate the Carbonyl vs. Hemiaminal peaks directly to calculate ratio

    .

Protocol B: Cryogenic Trapping for Transient Species

Use this for highly unstable intermediates.

• Dissolution: Dissolve the amine in

  or THF- in an NMR tube.

• Cooling: Cool the probe to -78°C (195 K).

• Injection: Inject the pre-cooled carbonyl solution directly into the tube (if equipped with a septum) or mix rapidly in a dry ice bath before insertion.

• Observation: Acquire spectra at 195 K. The low temperature provides insufficient thermal energy for the dehydration activation barrier (

  ), kinetically trapping the hemiaminal.

Quantitative Comparison of Stability Factors

The table below summarizes how structural modifications alter the equilibrium constant (

).

Structural Factor	Example Compound	Effect on	Mechanistic Driver
Unsubstituted	Acetone + Ammonia		Steric repulsion; entropy favors water release.
EWG ( -F)	Hexafluoroacetone +		Inductive destabilization of C=O; dipole stabilization of C-OH.
Ring Strain	Cyclopropanone + Amine		relieves ring strain (60° angle is closer to 109.5° than 120°).
Thorpe-Ingold	2,2-dimethyl-4-aminobutanal	High (Cyclic)	Angle compression favors intramolecular ring closure.
Aromatic EWG	4-Nitrobenzaldehyde + Amine	Moderate	Resonance withdrawal increases carbonyl electrophilicity.

Logic Map: Stability Prediction

Use this decision tree to predict if a target hemiaminal will be isolable.

Figure 2: Decision logic for predicting hemiaminal stability based on structural features.

References

• Middleton, W. J., & Carlson, H. D. (1970). Hexafluoroacetone Imine. Organic Syntheses. [Link] Grounding: Establishes the stability of perfluorinated hemiaminals.

• Sayer, J. M., & Jencks, W. P. (1969). Nucleophilic catalysis of the reaction of alpha-effect nucleophiles with carbonyl compounds. Journal of the American Chemical Society. [Link] Grounding: Foundational text on the thermodynamics and kinetics of carbonyl addition.

• Jung, M. E., & Piizzi, G. (2005). gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews. [Link] Grounding: Authoritative review on the Thorpe-Ingold effect.

• Lynes, S. et al. (2015). Stable Hemiaminals: 2-Aminopyrimidine Derivatives. Molecules. [Link] Grounding: Recent examples of stable, crystalline hemiaminals in drug-like scaffolds.

• Kostal, J., & Jorgensen, W. L. (2010). Thorpe-Ingold Acceleration of Oxirane Formation Is Mostly a Solvent Effect. Journal of the American Chemical Society. [Link] Grounding: Computational insight into the solvent contribution to the gem-dimethyl effect.

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• 1. Imine: Definition, Structure, Formation, and Mechanism [chemistrylearner.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]

A Technical Guide to the Synthesis and Potential Applications of 2-Amino-2-benzyl-3-phenylpropan-1-ol Derivatives

This guide provides a comprehensive technical overview of 2-Amino-2-benzyl-3-phenylpropan-1-ol derivatives, a class of compounds with significant potential in medicinal chemistry. Drawing upon established synthetic methodologies and the pharmacological profiles of structurally related compounds, this document serves as a valuable resource for researchers, scientists, and professionals in drug development.

Introduction: The 2-Amino-2,3-diaryl-1-propanol Scaffold

The 1,2-amino alcohol motif is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic drugs. The specific structural framework of 2-Amino-2-benzyl-3-phenylpropan-1-ol, characterized by a quaternary amino-bearing carbon and two flanking aromatic groups, presents a unique three-dimensional architecture. This sterically defined arrangement is anticipated to allow for precise interactions with biological targets, making these derivatives attractive candidates for novel therapeutic agents. While literature directly pertaining to this specific scaffold is emerging, a wealth of information on related amino alcohols provides a strong foundation for exploring its synthetic accessibility and potential biological activities.

Synthetic Strategies for 2-Amino-2,3-diaryl-1-propanol Derivatives

The synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol and its analogs can be approached through several established organic chemistry transformations. The key challenge lies in the stereocontrolled construction of the quaternary stereocenter. Based on analogous syntheses, two primary routes are proposed:

Synthesis via Reduction of α-Amino Ketone Precursors

A plausible and versatile route involves the synthesis of an α-amino ketone intermediate, which can then be reduced to the desired amino alcohol. This approach allows for the introduction of diversity at the amino, benzyl, and phenyl moieties.

Experimental Protocol: Synthesis of 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol

This protocol is based on the synthesis of the ketone precursor, 2-[Benzyl(methyl)amino]-1-phenylpropan-1-one, followed by its reduction.

Step 1: Synthesis of 2-[Benzyl(methyl)amino]-1-phenylpropan-1-one [1][2][3]

• To a solution of propiophenone (1 equivalent) and N-methylbenzylamine (1.2 equivalents) in a suitable solvent such as acetonitrile, add a catalytic amount of a suitable acid catalyst.

• The reaction mixture is then heated to a specified temperature (e.g., 50 °C) and stirred for a designated period (e.g., 18 hours).

• Upon completion, as monitored by Thin Layer Chromatography (TLC), the reaction is quenched with a suitable aqueous solution (e.g., saturated sodium bicarbonate).

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford 2-[Benzyl(methyl)amino]-1-phenylpropan-1-one.

Step 2: Reduction to 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol

• The synthesized ketone (1 equivalent) is dissolved in a suitable solvent, such as methanol or ethanol.

• The solution is cooled to 0 °C in an ice bath.

• A reducing agent, such as sodium borohydride (NaBH4) (1.5 equivalents), is added portion-wise.

• The reaction is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2-3 hours.

• The reaction is monitored by TLC for the disappearance of the starting material.

• Upon completion, the reaction is carefully quenched by the slow addition of water.

• The solvent is removed under reduced pressure, and the residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The final product, 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol, is purified by column chromatography or recrystallization.

Caption: Proposed mechanism of immunosuppressive action via S1P receptor modulation.

This proposed pathway involves the binding of the compound to S1P receptors on lymphocytes, leading to their internalization and degradation. This renders the lymphocytes unresponsive to the S1P gradient that governs their egress from lymph nodes, effectively sequestering them and preventing their migration to sites of inflammation.

Future Perspectives

The 2-Amino-2-benzyl-3-phenylpropan-1-ol scaffold represents a promising yet underexplored area of medicinal chemistry. Future research should focus on:

• Development of Stereoselective Syntheses: To enable the preparation of enantiomerically pure derivatives for biological evaluation.

• Exploration of a Diverse Chemical Space: By varying the substituents on the amino group and the two phenyl rings.

• Comprehensive Biological Screening: To identify the most promising therapeutic applications for this class of compounds.

This technical guide provides a solid foundation for initiating research into this intriguing class of molecules. The synthetic routes are plausible, and the potential for significant biological activity, particularly in the realm of immunosuppression, is high.

References

• Adachi, K., et al. (1994). DESIGN, SYNTHESIS, AND STRUCTURE-ACTIVITY RELATIONSHIPS OF 2-SUBSTITUTED-2-AMIN0-1,3-PROPANEDIOLS: DISCOVERY OF A NOVEL IMMUNOSUPPRESSANT. J. Antibiotics, 47. [Link]

• Synthesis of 2-amino-3-phenylpropan-1-OL compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. (2018). RASAYAN Journal of Chemistry, 11(1), 175-180. [Link]

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl)-1,2,3-triazoles and evaluation of their antimalarial activity. [Link]

• "Synthesis of 2-Amino-3-Phenylpropan-1-Ol Compounds. Amanote Research. [Link]

• 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol. PubChem. [Link]

• Model structure of 2-Amino-1-phenyl-1-propanol. ResearchGate. [Link]

• Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. (2021). Beilstein Journal of Organic Chemistry, 17, 80-88. [Link]

• Identification of 3-((1-(Benzyl(2-hydroxy-2-phenylethyl)amino)-1-oxo-3-phenylpropan-2-yl)carbamoyl)pyrazine-2-carboxylic Acid as a Potential Inhibitor of Non-Nucleosidase Reverse Transcriptase Inhibitors through InSilico Ligand- and Structure-Based Approaches. (2021). Molecules, 26(17), 5294. [Link]

• 3-Amino-2-phenylpropan-1-ol. PubChem. [Link]

• 2-Amino-2-benzyl-3-phenylpropanoic acid. PubChem. [Link]

• (1S,2S)-2-amino-1-phenylpropan-1-ol. Veeprho Pharmaceuticals. [Link]

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A Comprehensive Technical Guide on the Steric Hindrance Effects in 2-Amino-2-benzyl-3-phenylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Amino-2-benzyl-3-phenylpropan-1-ol is a molecule characterized by significant steric congestion arising from the presence of bulky benzyl and phenyl groups on adjacent carbon atoms. This steric hindrance is not a subtle feature but a dominant force that profoundly dictates the molecule's synthesis, three-dimensional shape, and chemical reactivity. Understanding these steric effects is crucial for anyone seeking to synthesize, modify, or utilize this and structurally related compounds in fields such as medicinal chemistry and materials science. This guide provides an in-depth analysis of how steric hindrance influences the key chemical and physical properties of 2-Amino-2-benzyl-3-phenylpropan-1-ol, supported by established chemical principles and methodologies.

Introduction to Steric Hindrance and its Molecular Implications

Steric hindrance is a consequence of the spatial arrangement of atoms within a molecule, where bulky groups can impede chemical reactions or influence the molecule's preferred shape (conformation).[1] These non-bonding interactions are fundamental to understanding chemical reactivity and stability.[1][2] In essence, atoms and their electron clouds occupy space, and when forced into close proximity, repulsive forces increase the molecule's potential energy.[3] This can lead to slower reaction rates, favor certain reaction pathways over others, and stabilize specific molecular conformations to minimize these repulsive forces.[1][3][4] For 2-Amino-2-benzyl-3-phenylpropan-1-ol, the two large aromatic rings (benzyl and phenyl) create a crowded environment that significantly impacts its chemical behavior.

The Impact of Steric Hindrance on the Synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol

The synthesis of molecules with multiple, bulky substituents like 2-Amino-2-benzyl-3-phenylpropan-1-ol is often challenging. The steric bulk around the reactive centers can hinder the approach of reagents, making bond formation difficult and often requiring specific reaction conditions or catalysts.

For instance, in reactions like the addition of a nucleophile to a carbonyl group, the presence of large neighboring groups can block one face of the molecule, leading to a preferred direction of attack for the incoming nucleophile. This can be exploited to control the stereochemistry of the product.[1]

A common strategy for synthesizing similar 1,2-amino alcohols involves the reaction of a substituted benzaldehyde with a nitroalkane, followed by reduction.[5] The initial carbon-carbon bond-forming step is highly susceptible to steric influences, which can affect the ratio of the resulting stereoisomers.

Conformational Analysis: A Molecule Shaped by Steric Repulsion

The three-dimensional structure of 2-Amino-2-benzyl-3-phenylpropan-1-ol is largely governed by the need to minimize steric strain between the bulky benzyl and phenyl groups, as well as the amino and hydroxyl functionalities. The molecule will preferentially adopt conformations where these large groups are positioned as far apart as possible.

In acyclic molecules, rotation around single bonds allows for different spatial arrangements of atoms, known as conformations.[4] For 1,2-aminoalcohols, the conformational space can be described by the torsional angles of the hydroxyl and amino groups.[6][7] The stability of these conformations is influenced by a delicate balance of non-covalent and steric interactions.[7]

Key Conformational Influences:

• Torsional Strain: Rotation around the central carbon-carbon bond will be restricted to avoid conformations where the bulky benzyl and phenyl groups are eclipsed. The staggered conformations, particularly the one where the two aromatic rings are anti-periplanar (180° apart), will be significantly lower in energy.

• Intramolecular Hydrogen Bonding: The presence of both a hydroxyl group (a hydrogen bond donor) and an amino group (both a donor and an acceptor) allows for the possibility of intramolecular hydrogen bonding.[7] This can stabilize certain folded conformations, potentially influencing the overall shape of the molecule.[6][7]

Experimental and Computational Tools for Conformational Analysis:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Techniques like Nuclear Overhauser Effect Spectroscopy (NOESY) can provide information about which atoms are close in space, helping to elucidate the predominant conformation in solution.[8]

• Quantum Chemical Calculations: Computational methods can be used to model the different possible conformations and calculate their relative energies, providing insights into the most stable structures.[6]

How Steric Hindrance Modulates Chemical Reactivity

The steric environment around the functional groups of 2-Amino-2-benzyl-3-phenylpropan-1-ol directly impacts their reactivity.

• Nucleophilicity of the Amino Group: The bulky benzyl and phenyl groups can physically block the lone pair of electrons on the nitrogen atom, making it more difficult for electrophiles to approach and react. This steric shielding reduces the nucleophilicity of the amino group compared to less hindered primary amines.

• Reactivity of the Hydroxyl Group: Similarly, the hydroxyl group is also in a sterically congested environment. This can hinder its ability to act as a nucleophile in reactions such as esterification or etherification. The bulky surroundings can also affect the acidity of the hydroxyl proton.

This modulation of reactivity due to steric bulk is a common phenomenon in organic chemistry and is often exploited to achieve selective reactions.[1][3]

Visualization of Steric Effects

To better illustrate these concepts, consider the following diagrams:

Caption: The bulky benzyl and phenyl groups influence both the preferred conformation and the reactivity of the functional groups.

Practical Implications and Applications

The steric properties of 2-Amino-2-benzyl-3-phenylpropan-1-ol and related chiral 1,2-amino alcohols make them valuable in several areas:

• Asymmetric Synthesis: Chiral 1,2-amino alcohols are widely used as chiral auxiliaries and ligands in asymmetric catalysis.[8][9] Their well-defined three-dimensional structure, enforced by steric interactions, can be used to control the stereochemical outcome of a wide range of chemical transformations.

• Drug Development: The shape of a molecule is critical for its biological activity, as it determines how it interacts with biological targets like enzymes and receptors.[1] The steric bulk in molecules like 2-Amino-2-benzyl-3-phenylpropan-1-ol can be a key factor in designing drugs with high specificity and efficacy. Some structurally similar compounds have been investigated for their potential pharmacological properties.[10][11]

Conclusion

The steric hindrance in 2-Amino-2-benzyl-3-phenylpropan-1-ol is a defining characteristic that governs its synthesis, conformation, and reactivity. A thorough understanding of these steric effects is essential for effectively working with this molecule and for designing new molecules with desired properties. By leveraging the principles of steric hindrance, chemists can control reaction outcomes, predict molecular shapes, and ultimately design and synthesize novel compounds for a wide range of applications in science and technology.

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An In-depth Technical Guide to the pKa Values and Basicity of 2-Amino-2-benzyl-3-phenylpropan-1-ol

Abstract

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's pharmacokinetic and pharmacodynamic properties.[1][2] This guide provides a comprehensive technical overview of the pKa values and basicity of the novel amino alcohol, 2-amino-2-benzyl-3-phenylpropan-1-ol. We delve into the structural features governing its acid-base chemistry, outline rigorous experimental and computational methodologies for pKa determination, and discuss the implications of these properties for its potential as a therapeutic agent. This document is intended for researchers, scientists, and drug development professionals seeking a deep understanding of the fundamental physicochemical characteristics of this compound.

Introduction: The Central Role of pKa in Drug Efficacy

The journey of a drug molecule from administration to its target site is a complex odyssey governed by a multitude of physicochemical properties. Among these, the acid-base dissociation constant, or pKa, stands out as a pivotal determinant of a drug's behavior in physiological systems.[1][3] The pKa value dictates the degree of ionization of a molecule at a given pH, which in turn influences critical ADME (Absorption, Distribution, Metabolism, and Excretion) parameters.[1][2]

A drug's ionization state affects its:

• Solubility: Ionized forms are generally more water-soluble, impacting formulation and bioavailability.[4]

• Permeability: Neutral, non-ionized forms are typically more lipophilic and can more readily cross biological membranes.[3]

• Target Binding: The charge state of a molecule can be crucial for its interaction with the target receptor, often involving electrostatic interactions or hydrogen bonding.[4]

• Off-Target Effects: Basicity, in particular, has been linked to a higher propensity for off-target activities.[4]

Therefore, a thorough understanding and accurate determination of the pKa values of a drug candidate are indispensable for optimizing its therapeutic potential and minimizing undesirable side effects.[3] This guide focuses on 2-amino-2-benzyl-3-phenylpropan-1-ol, a molecule of interest in medicinal chemistry, providing a detailed exploration of its acid-base properties.

Structural Analysis of 2-Amino-2-benzyl-3-phenylpropan-1-ol

The basicity of 2-amino-2-benzyl-3-phenylpropan-1-ol is primarily attributed to the lone pair of electrons on the nitrogen atom of the primary amine group. The hydroxyl group, while capable of acting as a very weak acid, is the other key functional group influencing the molecule's overall physicochemical profile.

Key Structural Features Influencing Basicity:

• Primary Aliphatic Amine: The core of this molecule's basicity is the primary amine (-NH2). Aliphatic amines are generally basic due to the availability of the nitrogen's lone pair to accept a proton. The pKa of the conjugate acid of a typical primary aliphatic amine is in the range of 9-11.

• Inductive Effects: The benzyl and phenylpropyl groups are electron-donating through induction, which can slightly increase the electron density on the nitrogen atom, thereby enhancing its basicity.

• Steric Hindrance: The bulky benzyl and phenylpropyl substituents around the amino group may sterically hinder the approach of a proton and also affect the solvation of the protonated form. This could potentially lead to a slight decrease in basicity compared to less hindered primary amines.

• Intramolecular Hydrogen Bonding: The proximity of the hydroxyl group (-OH) to the amino group allows for the possibility of intramolecular hydrogen bonding, especially in the protonated form. This can stabilize the conjugate acid and thus increase the basicity (increase the pKa of the conjugate acid).

Stereochemistry: It is important to note that 2-amino-2-benzyl-3-phenylpropan-1-ol is a chiral molecule. While stereochemistry can influence biological activity and interactions with chiral environments, its effect on pKa is generally subtle unless it significantly alters the conformation and, consequently, the electronic environment of the ionizable group.[5][6]

Methodologies for pKa Determination

The accurate determination of pKa values is paramount. A combination of experimental and computational methods provides the most comprehensive understanding.

Experimental Approaches

3.1.1. Potentiometric Titration

This is a highly accurate and widely used method for pKa determination.[7] It involves monitoring the pH of a solution of the compound as a titrant (a strong acid or base) is incrementally added.[8]

Protocol for Potentiometric Titration:

• Sample Preparation: A precisely weighed amount of 2-amino-2-benzyl-3-phenylpropan-1-ol is dissolved in a suitable solvent (e.g., deionized water or a co-solvent system if solubility is an issue) to a known concentration (e.g., 1 mM).[9] The ionic strength of the solution is kept constant using an inert salt like KCl (e.g., 0.15 M).[9]

• Instrument Calibration: A pH meter with a glass electrode is calibrated using standard buffer solutions of known pH (e.g., pH 4, 7, and 10).[9]

• Titration: The sample solution is placed in a thermostatted vessel and stirred continuously. A standardized solution of a strong acid (e.g., 0.1 M HCl) is added in small, precise increments using a burette.

• Data Acquisition: The pH of the solution is recorded after each addition of the titrant, allowing the system to reach equilibrium.[7][9]

• Data Analysis: A titration curve is constructed by plotting the pH versus the volume of titrant added. The pKa value is determined from the pH at the half-equivalence point, where half of the amine has been protonated.[7] For a compound with a single basic group, this corresponds to the inflection point of the titration curve.

Workflow for Potentiometric pKa Determination

Caption: A simplified workflow for pKa determination by potentiometric titration.

3.1.2. UV-Vis Spectrophotometry

This method is applicable if the protonated and non-protonated forms of the molecule exhibit different ultraviolet or visible light absorption spectra.[10][11]

Protocol for UV-Vis Spectrophotometric pKa Determination:

• Spectral Characterization: Obtain the UV-Vis absorption spectra of 2-amino-2-benzyl-3-phenylpropan-1-ol in highly acidic (e.g., pH 1-2) and highly basic (e.g., pH 11-12) solutions to identify the wavelengths of maximum absorbance (λmax) for the fully protonated and deprotonated species, respectively.

• Buffer Preparation: Prepare a series of buffer solutions with accurately known pH values spanning the expected pKa range.[10]

• Sample Measurement: Prepare solutions of the compound at a constant concentration in each of the buffer solutions. Measure the absorbance of each solution at the previously determined λmax values.[10]

• Data Analysis: Plot absorbance versus pH. The pKa is the pH at which the absorbance is halfway between the absorbances of the fully protonated and deprotonated forms.[11][12] Alternatively, the Henderson-Hasselbalch equation can be used to linearize the data and determine the pKa.

Acid-Base Equilibrium of 2-Amino-2-benzyl-3-phenylpropan-1-ol

Caption: Reversible protonation of the primary amine group.

Computational Approaches

In silico pKa prediction tools are valuable for high-throughput screening and for gaining insights into the structural factors influencing basicity.[13] These programs use various algorithms, including those based on empirical methods, quantitative structure-property relationships (QSPR), and quantum mechanics.[14]

Commonly Used Software for pKa Prediction:

• ACD/pKa DB: Utilizes a large database of experimental pKa values to make predictions based on structural similarity.[14][15]

• Epik (Schrödinger): Employs machine learning models, specifically graph convolutional neural networks, for rapid and accurate pKa prediction.[16]

• Marvin (ChemAxon): Another widely used tool that provides pKa predictions.

• MoKa: Uses a descriptor-based approach derived from GRID molecular interaction fields.[17]

These tools can provide rapid estimations of pKa values and can be particularly useful in the early stages of drug discovery.[13]

Predicted pKa Values and Basicity Profile

Based on the structural analysis and comparison with similar compounds, the following pKa values are anticipated for 2-amino-2-benzyl-3-phenylpropan-1-ol.

Functional Group	Predicted pKa Range	Rationale
Primary Amine (Conjugate Acid)	9.5 - 10.5	Typical range for primary aliphatic amines.[7] The electron-donating nature of the alkyl and benzyl groups is expected to place it in the upper end of this range. Steric hindrance may slightly lower this value.
Hydroxyl Group	~15 - 16	Similar to other primary alcohols. This group is not expected to contribute to the basicity of the molecule under physiological conditions.

Interpretation of Basicity:

With a predicted pKa in the range of 9.5 to 10.5 for its conjugate acid, 2-amino-2-benzyl-3-phenylpropan-1-ol is considered a moderately strong base. At physiological pH (approximately 7.4), the primary amine will be predominantly in its protonated, charged form (R-NH3+).[3] This has significant implications for its ADME properties. The high degree of ionization at physiological pH suggests that the molecule will be relatively hydrophilic, which may favor aqueous solubility but could limit its ability to passively diffuse across lipid membranes.[3]

Implications for Drug Development

The basicity of 2-amino-2-benzyl-3-phenylpropan-1-ol is a double-edged sword in the context of drug development.

Potential Advantages:

• Improved Solubility: The protonated form can form salts, which often have enhanced solubility and are suitable for aqueous formulations.

• Target Interactions: The positive charge of the protonated amine can facilitate strong ionic interactions with negatively charged residues in a target protein's binding site.

Potential Challenges:

• Reduced Permeability: The high degree of ionization at physiological pH can hinder passive diffusion across the gastrointestinal tract and the blood-brain barrier.[4]

• hERG Liability: Basic compounds have a higher propensity to interact with the hERG potassium channel, which can lead to cardiotoxicity.[4]

• Off-Target Activity: As a general trend, basic molecules are more likely to exhibit off-target effects.[4]

Medicinal chemists can modulate the basicity of the amine through structural modifications to optimize the overall drug-like properties of the molecule.[2]

Conclusion

The pKa values and basicity of 2-amino-2-benzyl-3-phenylpropan-1-ol are fundamental to its characterization as a potential drug candidate. The primary amine group is the main determinant of its basicity, with a predicted pKa for its conjugate acid in the range of 9.5 to 10.5. This renders the molecule predominantly protonated and charged at physiological pH. A comprehensive approach combining rigorous experimental methods like potentiometric titration and UV-Vis spectrophotometry with in silico predictions will provide the most accurate and reliable pKa values. This knowledge is crucial for guiding further drug design and development efforts, enabling the optimization of this molecule's pharmacokinetic and pharmacodynamic profile.

References

• ACD/Labs. (n.d.). Acid Dissociation Constant Calculator | pKa Prediction Software. Retrieved from [Link]

• Pion. (2023, December 13). What is pKa and how is it used in drug development?. Retrieved from [Link]

• Mettler Toledo. (n.d.). Streamline pKa Value Determination Using Automated UV/Vis-Titration. Retrieved from [Link]

• Balogh, M., et al. (2011). Comparison of Nine Programs Predicting pKa Values of Pharmaceutical Substances.

• Chemagination. (n.d.). How to measure pKa by UV-vis spectrophotometry. Retrieved from [Link]

• eGyanKosh. (n.d.). EXPT. 5 DETERMINATION OF pKa OF AN INDICATOR USING SPECTROPHOTOMETRY. Retrieved from [Link]

• Tripod. (n.d.). pKa of a dye: UV-VIS Spectroscopy. Retrieved from [Link]

• Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25-38.

• ACD/Labs. (n.d.). The Impact of Ionization in Drug Discovery & Development. Retrieved from [Link]

• Drug Hunter. (2022, July 16). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Retrieved from [Link]

• University of California, Davis. (n.d.). UV-Vis Spectrometry, pKa of a dye. Retrieved from [Link]

• Molecular Discovery. (n.d.). MoKa - pKa modelling. Retrieved from [Link]

• Rowan. (n.d.). Rowan's Free Online pKa Calculator. Retrieved from [Link]

• Al-Jibouri, A. A. S., et al. (2023). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. Molecules, 28(10), 4209.

• Schrödinger. (n.d.). Epik. Retrieved from [Link]

• Liu, X., et al. (2021). Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based pharmacokinetic modeling of drug absorption, distribution, metabolism, excretion, and toxicity. Expert Opinion on Drug Metabolism & Toxicology, 17(8), 949-964.

• Homework.Study.com. (n.d.). How does stereochemistry affect pKa?. Retrieved from [Link]

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An In-depth Technical Guide to the Reactivity Profile of Dibenzyl-Substituted Amino Alcohols

Abstract

Dibenzyl-substituted amino alcohols are a pivotal class of compounds in modern organic synthesis, prized for their dual functionality and stereochemical potential. The presence of bulky, electron-rich benzyl groups on the nitrogen atom profoundly influences the reactivity of both the amino and hydroxyl moieties, creating a unique chemical profile that is leveraged in applications ranging from chiral auxiliaries and ligands to key intermediates in pharmaceutical manufacturing. This guide provides a comprehensive exploration of the synthesis, reactivity, and applications of these molecules, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, providing a robust framework for understanding and manipulating these versatile chemical entities.

Introduction: The Strategic Value of Dibenzyl Substitution

1,2-amino alcohols are fundamental building blocks in organic chemistry, forming the backbone of numerous natural products and synthetic drugs.[1][2] The strategic introduction of two benzyl groups onto the nitrogen atom (N,N-dibenzylation) imparts several critical features:

• Steric Shielding: The bulky dibenzyl group provides a sterically hindered environment around the nitrogen, modulating its nucleophilicity and basicity. This steric hindrance is a key factor in directing the stereochemical outcome of reactions, particularly when the amino alcohol is used as a chiral ligand or auxiliary.[3]

• Electronic Effects: The benzyl groups are electron-donating, which can influence the reactivity of adjacent functional groups.

• Protecting Group Functionality: The dibenzyl group serves as a robust protecting group for the amine, stable under a wide range of acidic and basic conditions.[4] Critically, it can be removed under mild, selective conditions, typically through catalytic hydrogenolysis, which is essential in multi-step syntheses.[4][5]

This guide will systematically unpack the reactivity of this compound class, beginning with their synthesis and then exploring the distinct transformations of the amino and hydroxyl groups, their cooperative reactivity in cyclization reactions, and their indispensable role in asymmetric synthesis.

Synthesis of Dibenzyl-Substituted Amino Alcohols

The preparation of enantiomerically pure dibenzyl-substituted amino alcohols is paramount for their application in asymmetric synthesis. The most common and reliable methods start from the chiral pool, typically from readily available α-amino acids.

Synthesis from α-Amino Acids

A prevalent strategy involves the perbenzylation and subsequent reduction of natural amino acids.[6] This approach ensures that the stereochemical integrity of the starting material is transferred to the final product.

The workflow below illustrates a typical synthesis starting from an amino acid.

Caption: General workflow for synthesizing N,N-dibenzyl amino alcohols from α-amino acids.

This two-step process is highly efficient. The initial N-alkylation is followed by a powerful reduction of the carboxylic acid to the primary alcohol, yielding the desired 1,2-amino alcohol scaffold.

Core Reactivity of the Functional Groups

The unique reactivity profile of dibenzyl-substituted amino alcohols stems from the interplay between the sterically hindered tertiary amine and the adjacent hydroxyl group.

Reactivity of the Hydroxyl Group

The hydroxyl group is a primary site for transformations, including oxidation, activation for cyclization, and O-alkylation.

3.1.1. Oxidation to Aldehydes and Ketones

The oxidation of the alcohol to the corresponding carbonyl compound is a fundamental transformation. The choice of oxidant is critical to avoid side reactions, particularly N-oxidation or C-N bond cleavage.

• Mild Conditions: Reagents like those used in Swern or Dess-Martin periodinane (DMP) oxidations are often preferred due to their mild, non-acidic nature, which is compatible with the amine functionality.

• Chemoselectivity: In the presence of other sensitive groups, chemoselective methods are crucial. For instance, copper-TEMPO catalyzed aerobic oxidations have shown excellent selectivity for amino alcohols.[7]

Table 1: Comparison of Common Oxidation Methods

Oxidant/Method	Typical Conditions	Advantages	Disadvantages
Swern Oxidation	Oxalyl chloride, DMSO, Et₃N, -78 °C	High yields, mild, avoids over-oxidation.	Requires low temperatures, can have unpleasant byproducts.
Dess-Martin	DMP, CH₂Cl₂	Room temperature, neutral conditions.	Reagent is shock-sensitive, stoichiometric waste.
Cu/TEMPO	Cu(I)/TEMPO catalyst, O₂ or air	Catalytic, environmentally benign (uses air).	May require optimization for specific substrates.
TsNBr₂	TsNBr₂, MeCN, RT	Metal-free, rapid, works for primary & secondary alcohols.[8]	Stoichiometric use of a halogenated reagent.[8]

3.1.2. Activation and Intramolecular Cyclization

The hydroxyl group can be activated (e.g., by conversion to a sulfonate ester) to facilitate intramolecular nucleophilic attack by the nitrogen. However, the steric bulk of the dibenzyl groups can influence the reaction pathway.

Interestingly, attempts to induce intramolecular Friedel-Crafts alkylation by treating N,N-dibenzylamino alcohols with tosyl chloride did not yield the expected tetrahydroisoquinolines. Instead, a rearrangement occurred, forming β-chloro amines, which are valuable precursors for β-amino acids.[9] This highlights how steric and electronic factors can lead to unexpected but synthetically useful outcomes.

Other methods, such as using N,N'-Carbonyldiimidazole (CDI), provide an efficient way to activate the hydroxyl group and promote cyclization to form N-heterocycles like pyrrolidines and piperidines.[10]

Reactivity Involving the N,N-Dibenzyl Group

The dibenzylamino group is primarily viewed as a protecting group, and its removal is often a key final step in a synthetic sequence.

3.2.1. N-Debenzylation

The cleavage of the C-N benzyl bond is most effectively achieved through catalytic hydrogenolysis. This method is prized for its mildness and clean conversion, typically yielding the primary or secondary amine and toluene as the only byproduct.[5]

Catalytic Transfer Hydrogenation (CTH): A particularly advantageous method is CTH using a hydrogen donor like ammonium formate in the presence of a palladium catalyst (Pd/C).[11][12][13] This technique avoids the need for pressurized hydrogen gas, making it more accessible and safer for laboratory-scale synthesis.[11][13] Reactions are often rapid, sometimes completing in under 10 minutes at reflux.[11][13]

Standard Hydrogenolysis: The classic approach uses hydrogen gas (often at balloon pressure) with a palladium catalyst.[5][14] This method is also highly effective and can be facilitated by additives. For example, the combined use of Pd/C with niobic acid-on-carbon (Nb₂O₅/C) has been shown to accelerate the deprotection of N-benzyl groups.[15]

The general mechanism for hydrogenolysis is illustrated below.

Caption: Simplified mechanism of N-debenzylation via catalytic hydrogenolysis.[5]

Application in Asymmetric Synthesis

Perhaps the most significant application of chiral dibenzyl-substituted amino alcohols is as ligands in metal-catalyzed asymmetric reactions. Their structure allows for the formation of stable chelate complexes with metal centers, creating a well-defined chiral environment that directs the stereochemical outcome of the reaction.

Ligands for Asymmetric Additions

These amino alcohols are highly effective ligands for the enantioselective addition of organozinc reagents (like diethylzinc) to aldehydes.[3] The catalyst, formed in situ from the amino alcohol and the organozinc reagent, creates a chiral pocket that forces the incoming aldehyde to adopt a specific orientation, leading to the preferential formation of one enantiomer of the product alcohol.

Caption: Workflow for asymmetric diethylzinc addition to aldehydes using a chiral amino alcohol ligand.

The N-benzyl groups play a crucial role, with their steric bulk being a key determinant of the enantioselectivity.[3] This principle is also applied in other important transformations, such as asymmetric Henry reactions, to produce valuable chiral β-nitro alcohols.[16]

Experimental Protocols

To ensure trustworthiness and reproducibility, this section provides detailed, field-tested protocols for key transformations.

Protocol: Catalytic Transfer Hydrogenation for N-Debenzylation

This protocol describes the removal of both benzyl groups from an N,N-dibenzyl amino alcohol using ammonium formate as the hydrogen donor.[11][13]

Materials:

• N,N-Dibenzyl amino alcohol (1.0 mmol)

• 10% Palladium on Carbon (Pd/C) (equal weight to substrate)

• Anhydrous Ammonium Formate (5.0 mmol, 5 equivalents)

• Dry Methanol (MeOH, ~7 mL/mmol of substrate)

• Celite® pad for filtration

• Nitrogen or Argon for inert atmosphere

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the N,N-dibenzyl amino alcohol (1.0 mmol) and an equal weight of 10% Pd/C.

• Inert Atmosphere: Purge the flask with nitrogen or argon.

• Solvent Addition: Add dry methanol (7 mL) to create a suspension.

• Reagent Addition: While stirring, add anhydrous ammonium formate (5.0 mmol) in a single portion.

• Reaction: Heat the mixture to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 10-60 minutes).[11][13]

• Work-up:

  • Allow the reaction to cool slightly.

  • Filter the hot reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

  • Wash the Celite® pad thoroughly with hot methanol or boiling water, depending on the product's solubility.[11][13]

• Isolation: Combine the filtrates and remove the solvent under reduced pressure to afford the deprotected amino alcohol. Further purification can be performed by recrystallization or chromatography if necessary.

Causality Note: The use of ammonium formate provides a convenient and safe source of hydrogen in situ, avoiding the need for a hydrogen gas cylinder. The reaction is driven by the decomposition of formate into H₂ and CO₂ on the palladium surface. Refluxing in methanol ensures a sufficient reaction rate.

Protocol: Swern Oxidation of an N,N-Dibenzyl Amino Alcohol

This protocol details the oxidation of the hydroxyl group to an aldehyde.

Materials:

• N,N-Dibenzyl amino alcohol (1.0 mmol)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethyl Sulfoxide (DMSO) (2.2 mmol)

• Oxalyl Chloride (1.1 mmol)

• Triethylamine (Et₃N) (5.0 mmol)

• Argon for inert atmosphere

Procedure:

• Oxalyl Chloride Activation: In a flame-dried, three-neck flask under argon, dissolve oxalyl chloride (1.1 mmol) in anhydrous DCM (~2 mL/mmol) and cool to -78 °C (dry ice/acetone bath).

• DMSO Addition: Slowly add a solution of DMSO (2.2 mmol) in anhydrous DCM (~1 mL) to the oxalyl chloride solution. Stir for 15 minutes.

• Substrate Addition: Add a solution of the N,N-dibenzyl amino alcohol (1.0 mmol) in anhydrous DCM (~2 mL) dropwise over 10 minutes, ensuring the internal temperature remains below -65 °C. Stir for 30 minutes.

• Quenching: Add triethylamine (5.0 mmol) to the reaction mixture. Allow the flask to warm to room temperature over 30-45 minutes.

• Work-up:

  • Add water to the reaction mixture and transfer to a separatory funnel.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Isolation: Remove the solvent under reduced pressure. The crude N,N-dibenzylamino aldehyde can be purified by flash column chromatography.

Causality Note: The reaction is performed at -78 °C to ensure the stability of the intermediate chlorosulfonium ylide. The addition of triethylamine is crucial; it acts as a non-nucleophilic base to deprotonate the intermediate and induce the elimination that forms the aldehyde product.

Conclusion

Dibenzyl-substituted amino alcohols possess a rich and nuanced reactivity profile governed by the steric and electronic properties of the dibenzylamino moiety. Their synthesis from the chiral pool provides reliable access to enantiopure materials. The hydroxyl group can be selectively oxidized or activated for cyclization, while the N-benzyl groups serve as robust, yet readily cleavable, protecting groups. Their most profound impact is in asymmetric synthesis, where they function as highly effective chiral ligands, enabling the stereocontrolled formation of complex molecules. A thorough understanding of the principles and protocols outlined in this guide will empower researchers to effectively harness the synthetic potential of this versatile class of compounds.

References

• Anjaneyulu, S. & Reddy, K. (n.d.).
• ResearchGate. (2025). Reaction of 1-(R-Sulfonyl)indoles with N,N-Dibenzyl-β-amino Alcohols | Request PDF.
• PubMed. (2000). Treatment of N,N-dibenzylamino alcohols with sulfonyl chloride leads to rearranged beta-chloro amines, precursors to beta-amino acids, and not to tetrahydroisoquinolines. Organic Letters, 2(5), 647-9.
• Ram, S. & Spicer, L.D. (1987). Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydration With Ammonium Formate.
• Erowid. (n.d.). CTH Removal of N-Benzyl Groups.
• Semantic Scholar. (1987).
• Sigma-Aldrich. (n.d.). Debenzylation Reactions with Pd(0)
• Durham University. (n.d.).
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• BenchChem. (2025). Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection.
• ResearchGate. (2025). A Tuneable Method for N -Debenzylation of Benzylamino Alcohols | Request PDF.
• ACS Publications. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega.
• Arkat USA. (2009). A new metal-free protocol for oxidation of alcohols using N,N-dibromo-p-toluenesulfonamide. ARKIVOC, 2009(xiii), 281-286.
• de Figueiredo, R. M., Fröhlich, R., & Christmann, M. (2006). N,N'-Carbonyldiimidazole-Mediated Cyclization of Amino Alcohols to Substituted Azetidines and Other N-Heterocycles. The Journal of Organic Chemistry, 71, 4147-4154.
• ResearchGate. (2025). Novel Polymer-Bound Amino Alcohol Ligands for the Asymmetric Addition of Diethylzinc to Aldehydes | Request PDF.
• PMC. (n.d.). Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands.
• PMC. (n.d.). Chemoselective Oxidation of Benzyl, Amino, and Propargyl Alcohols to Aldehydes and Ketones under Mild Reaction Conditions.
• Royal Society of Chemistry. (n.d.). Efficient synthesis of chiral benzofuryl β-amino alcohols via a catalytic asymmetric Henry reaction. Organic & Biomolecular Chemistry.
• DiVA. (n.d.).

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Crystal Structure Analysis of 2-Amino-2-benzyl-3-phenylpropan-1-ol: A Technical Guide

Abstract

This technical guide provides a comprehensive framework for the complete crystal structure analysis of the novel chiral amino alcohol, 2-Amino-2-benzyl-3-phenylpropan-1-ol. Intended for researchers, medicinal chemists, and drug development professionals, this document outlines the entire workflow from synthesis to final structural interpretation. As no public crystallographic data for this specific molecule currently exists, this guide serves as a predictive and instructional manual, detailing field-proven methodologies. We will cover a proposed stereoselective synthetic route, systematic crystallization strategies, the principles and practice of single-crystal X-ray diffraction (SC-XRD) data collection, and the computational processes of structure solution and refinement using the SHELX software suite. Furthermore, this guide emphasizes the critical importance of structure validation with tools like PLATON and provides insights into the nuanced interpretation of the final structural model, including conformational analysis and the study of intermolecular interactions. The objective is to equip scientists with the necessary expertise to successfully elucidate and understand the three-dimensional atomic arrangement of this and similar molecules, a critical step in understanding structure-activity relationships (SAR).

Introduction: The Rationale for Structural Elucidation

The 2-amino-1,3-diol moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including the immunosuppressant FTY720 (Fingolimod).[1][2] The target molecule of this guide, 2-Amino-2-benzyl-3-phenylpropan-1-ol, is a structurally interesting analogue featuring two bulky benzyl and phenyl substituents at the C2 and C3 positions, respectively. This substitution pattern introduces significant steric hindrance and multiple stereocenters, making its conformational landscape and potential for specific biological interactions a subject of considerable interest.

Determining the precise three-dimensional structure through single-crystal X-ray diffraction is the most unambiguous method to understand its molecular architecture.[3] Such an analysis provides definitive information on:

• Stereochemistry: Absolute configuration of chiral centers.

• Conformation: The preferred spatial arrangement of atoms and functional groups in the solid state.

• Intermolecular Interactions: Identification of hydrogen bonding networks and other non-covalent interactions that dictate crystal packing.[4][5]

This information is invaluable for computational modeling, understanding receptor binding, and guiding the rational design of new therapeutic agents. This guide, therefore, presents a complete roadmap for obtaining and interpreting this critical data.

Proposed Synthesis and Purification

The synthesis of chiral amino alcohols often begins with readily available chiral precursors, such as α-amino acids.[6] We propose a stereoselective synthesis starting from L-phenylalanine, which provides one of the chiral centers and the foundational backbone of the target molecule.

Synthetic Pathway

The proposed pathway involves the protection of the amine, activation of the carboxylic acid, introduction of the benzyl group, and subsequent reduction.

Sources

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Protocols & Analytical Methods

Application Note & Protocols: A Diastereoselective Synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol from L-Phenylalanine

Abstract

Enantiomerically pure amino alcohols are highly valuable chiral building blocks in pharmaceutical and materials science research.[1] This guide provides a detailed, four-step synthetic pathway to 2-amino-2-benzyl-3-phenylpropan-1-ol, a chiral amino alcohol featuring a quaternary stereocenter, using the readily available and optically pure amino acid, L-phenylalanine, as the starting material.[2] The synthesis leverages a strategic sequence of protection, diastereoselective α-alkylation, reduction, and deprotection. Each protocol is presented with in-depth explanations for the experimental choices, ensuring both reproducibility and a foundational understanding of the underlying chemical principles for researchers, scientists, and drug development professionals.

Introduction & Synthetic Strategy

The target molecule, 2-amino-2-benzyl-3-phenylpropan-1-ol, possesses a complex chiral architecture that is often sought in the development of novel therapeutic agents and chiral ligands.[1] Our synthetic approach begins with L-phenylalanine, a natural amino acid that provides an inexpensive and enantiomerically pure source for one of the stereocenters.[3]

The core transformation involves two key modifications to the phenylalanine backbone: the reduction of the carboxylic acid to a primary alcohol and the introduction of a second benzyl group at the α-carbon. A direct, one-step transformation is not feasible due to the multiple reactive functional groups (amine and carboxylic acid). Therefore, a multi-step strategy is employed, centered on the following key transformations:

• Protection: The nucleophilic amino group and the acidic carboxyl group of L-phenylalanine are masked to prevent undesired side reactions during the carbon-carbon bond-forming step. A tert-butoxycarbonyl (Boc) group is chosen for the amine due to its stability and straightforward, acid-labile removal.[4] The carboxylic acid is converted to a methyl ester.

• α-Benzylation: This is the critical bond-forming step. The α-proton of the protected amino ester is abstracted using a strong, non-nucleophilic base, lithium diisopropylamide (LDA), to generate a chiral enolate. This enolate is then alkylated with benzyl bromide. The stereochemical outcome of this step is directed by the existing stereocenter, leading to a diastereoselective synthesis.

• Reduction & Deprotection: The methyl ester is reduced to the primary alcohol using a powerful hydride reagent, lithium aluminum hydride (LiAlH4), which is highly effective for ester reduction.[5][6] Finally, the Boc protecting group is removed under acidic conditions to yield the target amino alcohol.

Overall Synthetic Pathway

The complete four-step sequence from L-phenylalanine to the final product is illustrated below.

Sources

• 1. High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note and Protocol for the Synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol

Introduction

Chiral amino alcohols are a pivotal class of organic compounds, serving as versatile building blocks in the synthesis of pharmaceuticals, chiral ligands for asymmetric catalysis, and various fine chemicals.[1][2] Their value stems from the presence of both an amino and a hydroxyl functional group, often with defined stereochemistry, which allows for diverse chemical modifications. One of the most direct and common methods for synthesizing chiral amino alcohols is the reduction of the corresponding amino acids.[3] This application note provides a detailed protocol for the reduction of the non-proteinogenic amino acid, α-benzylphenylalanine, to its corresponding amino alcohol, 2-Amino-2-benzyl-3-phenylpropan-1-ol.

The target molecule, 2-Amino-2-benzyl-3-phenylpropan-1-ol, is a structurally interesting compound with potential applications in medicinal chemistry and materials science. This protocol is designed for researchers, scientists, and drug development professionals, offering a comprehensive guide to its synthesis, including the rationale behind the chosen methodology, a step-by-step procedure, and purification strategies.

Reaction Scheme

The overall transformation involves the reduction of the carboxylic acid functionality of α-benzylphenylalanine to a primary alcohol. Due to the high stability of the carboxylic acid group, a powerful reducing agent is required. Lithium aluminum hydride (LiAlH₄) is a potent and effective reagent for this purpose, capable of reducing carboxylic acids directly to alcohols in high yields.[4][5]

Caption: Overall reaction scheme for the reduction of α-benzylphenylalanine.

Experimental Protocol

This protocol details the reduction of α-benzylphenylalanine to 2-Amino-2-benzyl-3-phenylpropan-1-ol using lithium aluminum hydride. It is crucial to perform this reaction under anhydrous conditions as LiAlH₄ reacts violently with water.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
α-Benzylphenylalanine	≥98%	Varies	Starting amino acid
Lithium aluminum hydride (LiAlH₄)	2.0 M solution in THF	Sigma-Aldrich, etc.	Highly reactive and pyrophoric
Anhydrous Tetrahydrofuran (THF)	≥99.9%, inhibitor-free	Varies	Distilled from sodium/benzophenone
Sodium sulfate (Na₂SO₄)	Anhydrous, granular	Varies	Drying agent
Diethyl ether (Et₂O)	Anhydrous	Varies	For extraction
Hydrochloric acid (HCl)	1 M aqueous solution	Varies	For pH adjustment during workup
Sodium hydroxide (NaOH)	1 M aqueous solution	Varies	For pH adjustment during workup
Celite®	---	Varies	Filtration aid

Equipment

• Round-bottom flask (three-necked)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

• Ice bath

• Heating mantle

• Rotary evaporator

• Separatory funnel

• Glassware for extraction and filtration

• Schlenk line (recommended for handling LiAlH₄)

Detailed Step-by-Step Procedure

Caption: Experimental workflow for the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

1. Preparation of the Reaction Setup:

• Thoroughly dry all glassware in an oven at 120°C overnight and allow to cool under a stream of inert gas (N₂ or Ar).

• Assemble a three-necked round-bottom flask with a magnetic stir bar, a reflux condenser with an inert gas inlet, a dropping funnel, and a rubber septum.

• Maintain a positive pressure of inert gas throughout the experiment.

2. Reaction:

• To the reaction flask, add α-benzylphenylalanine (1.0 eq).

• Add anhydrous THF (e.g., 20 mL per gram of amino acid) to suspend the amino acid.

• Cool the suspension to 0°C using an ice bath.

• Slowly add a 2.0 M solution of LiAlH₄ in THF (2.0 - 3.0 eq) to the dropping funnel via cannula transfer.

• Add the LiAlH₄ solution dropwise to the stirred suspension over a period of 30-60 minutes. Vigorous gas evolution (H₂) will be observed.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to reflux (approximately 66°C for THF) and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material.

3. Workup (Quenching):

• After the reaction is complete, cool the flask back to 0°C in an ice bath.

• CAUTION: The following quenching procedure is highly exothermic and generates hydrogen gas. It must be performed slowly and with extreme care in a well-ventilated fume hood.

• Following the Fieser workup procedure, for every 'x' g of LiAlH₄ used, slowly and sequentially add:

  • 'x' mL of water

  • 'x' mL of 15% aqueous NaOH

  • '3x' mL of water

• Stir the resulting granular precipitate vigorously for 30 minutes at room temperature.

4. Isolation and Purification:

• Filter the mixture through a pad of Celite® to remove the aluminum salts. Wash the filter cake thoroughly with THF and then with diethyl ether.

• Combine the organic filtrates and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate/hexane with a small amount of triethylamine to prevent streaking).

• Alternatively, the product may be purified by crystallization from a suitable solvent system.[6]

Results and Discussion

The reduction of α-benzylphenylalanine with LiAlH₄ is expected to proceed in good yield (typically 70-90%). The success of the reaction is highly dependent on the quality of the reagents and the maintenance of anhydrous conditions. The workup procedure is critical for the efficient removal of aluminum salts and isolation of the product.

Characterization: The final product, 2-Amino-2-benzyl-3-phenylpropan-1-ol, should be characterized by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure and purity of the compound.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify the presence of O-H and N-H stretching vibrations and the absence of the carboxylic acid C=O stretch.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low or no product yield	Inactive LiAlH₄ (decomposed by moisture)	Use a fresh bottle of LiAlH₄ solution or titrate the solution to determine its exact molarity.
Incomplete reaction	Increase the reaction time or temperature. Ensure the amino acid is sufficiently suspended in the solvent.
Poor workup	Ensure the quenching procedure is followed correctly to form a filterable precipitate. Thoroughly wash the aluminum salts to recover all the product.
Difficult filtration of aluminum salts	Incorrect quenching ratio or insufficient stirring	Adhere strictly to the Fieser workup ratios. Stir the mixture vigorously after quenching to allow for the formation of a granular precipitate. Adding more anhydrous sodium sulfate during filtration can also help.
Product streaking on TLC	Amine interacting with acidic silica gel	Add a small amount (0.5-1%) of triethylamine or ammonia to the eluent system to neutralize the silica gel.

Safety Precautions

• Lithium aluminum hydride (LiAlH₄) is a highly reactive, flammable, and pyrophoric solid. It reacts violently with water and other protic solvents to produce flammable hydrogen gas. Handle LiAlH₄ in a fume hood under an inert atmosphere. Wear appropriate personal protective equipment (PPE), including a flame-retardant lab coat, safety glasses, and gloves.

• Tetrahydrofuran (THF) is a flammable liquid and can form explosive peroxides upon standing. Use only freshly distilled or inhibitor-free anhydrous THF.

• The quenching of LiAlH₄ is highly exothermic and produces hydrogen gas. Perform this step slowly and with extreme caution behind a safety shield in a well-ventilated fume hood.

Conclusion

This application note provides a robust and detailed protocol for the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol from α-benzylphenylalanine using lithium aluminum hydride reduction. By following the outlined procedures and safety precautions, researchers can effectively synthesize this valuable chiral amino alcohol for further applications in drug discovery and chemical research. The principles and techniques described herein are also applicable to the reduction of a wide range of other amino acids.

References

• Canadian Science Publishing. (n.d.). Sodium borohydride: A versatile reagent in the reductive N-monoalkylation of α-amino acids and α-amino methyl esters.
• Cao, Y., & Yang, G. (n.d.). Reduction of Chiral Amino Acids Based on Current Method. JOCPR.
• ACS Publications. (2001, May 2). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. The Journal of Organic Chemistry.
• Oxford Academic. (2006, June 27). Preparation of N-Protected Amino Alcohols and N-Protected Peptide Alcohol by Reduction of the Corresponding Esters with Sodium Borohydride. An Improved Procedure Involving a Slow Addition of a Small Amount of Methanol. Bulletin of the Chemical Society of Japan.
• Benchchem. (n.d.). Overcoming challenges in the purification of 1-Aminoethanol.
• Google Patents. (n.d.). US5744611A - Process for the reduction of amino acids and the derivatives thereof.
• BOC Sciences. (n.d.). Amino Alcohol Synthesis Service.
• Organic Syntheses. (n.d.). 3 - Organic Syntheses Procedure.
• Chemistry LibreTexts. (2023, January 22). Conversion of Amides into Amines with LiAlH4.
• Chemistry Stack Exchange. (2019, November 29). Reduction of amino acids to corresponding amino alcohols.
• Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol.
• Google Patents. (n.d.). JP2000026381A - Isolation of aminoalcohol.
• Organic Chemistry Tutor. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry.
• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives.
• Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction).
• (n.d.). Reductions by the Alumino- and Borohydrides in Organic Synthesis.
• PubMed. (2001, February 15). Reduction of nonpolar amino acids to amino alcohols to enhance volatility for high-precision isotopic analysis.
• (n.d.). Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl).
• Benchchem. (n.d.). discovery and synthesis of chiral amino alcohols.
• ResearchGate. (2018, January). Synthesis of 2-amino-3-phenylpropan-1-OL compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies.
• chemicalbook. (n.d.). 2-(BENZYL METHYL AMINO)-1-PHENYLPROPAN-1-ONE synthesis.
• Bentham Open. (2008, October 16). A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity.
• Google Patents. (n.d.). EP3160937B1 - A novel method for synthesis of optically pure beta-amino alcohols.
• CSB and SJU Digital Commons. (2015, April 23). Synthesis of 1, 2 Amino Alcohols through Arbuzov Method.
• Amanote Research. (2018, January 1). (PDF) "Synthesis of 2-Amino-3-Phenylpropan-1-Ol Compounds.
• ResearchGate. (n.d.). A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity.
• PubChem - NIH. (n.d.). 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol | C17H21NO | CID.
• MDPI. (2013, October 2). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals.
• Google Patents. (n.d.). FR2881425A1 - Process for preparing amino-alcohols or alcohols from amino-acids, carboxylic acids or their esters, comprises reduction of carboxylic acid or ester groups to give alcohol group in the presence of a reducing agent.
• MilliporeSigma. (n.d.). 3-amino-2-benzyl-3-phenylpropan-1-ol.
• (n.d.).
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• Google Patents. (n.d.). US5367094A - Convenient process for the preparation of chiral or racemic phenylalaninols and their N-blocked derivatives.
• (2019, November 19). Amino Acid-Protecting Groups.

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Preparation of Oxazolines from 2-Amino-2-benzyl-3-phenylpropan-1-ol: A Detailed Guide for Synthetic Chemists

This comprehensive guide provides detailed application notes and protocols for the preparation of oxazolines utilizing 2-amino-2-benzyl-3-phenylpropan-1-ol as a key starting material. This document is intended for researchers, scientists, and professionals in the field of drug development and synthetic organic chemistry. We will delve into the strategic synthesis of the requisite amino alcohol, followed by established and reliable methods for its cyclization to the corresponding oxazoline. The causality behind experimental choices, self-validating protocols, and comprehensive references are provided to ensure scientific integrity and practical utility.

Introduction: The Significance of Oxazolines

Oxazolines are a privileged class of five-membered heterocyclic compounds that have garnered significant attention in various domains of chemistry. Their utility spans from being crucial intermediates in organic synthesis to serving as chiral ligands in asymmetric catalysis.[1][2] The inherent chirality of many amino acid-derived oxazolines makes them particularly valuable in the stereoselective synthesis of complex molecules.[1][3] Furthermore, the oxazoline moiety is a key structural feature in a number of natural products and pharmacologically active compounds, exhibiting a wide range of biological activities.[4] This guide focuses on the synthesis of oxazolines derived from the sterically demanding and structurally unique amino alcohol, 2-amino-2-benzyl-3-phenylpropan-1-ol.

Part I: Synthesis of the Precursor: 2-Amino-2-benzyl-3-phenylpropan-1-ol

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Application Notes & Protocols: The Use of 2-Amino-2-benzyl-3-phenylpropan-1-ol in Advanced Peptide Synthesis

An Application Guide for Researchers

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the application of 2-amino-2-benzyl-3-phenylpropan-1-ol, an α,α-disubstituted amino alcohol, in modern peptide synthesis. The incorporation of such sterically demanding, non-proteinogenic building blocks is a key strategy in the design of peptidomimetics with enhanced metabolic stability and constrained secondary structures. We delve into the mechanistic rationale, provide a robust protocol for its incorporation via Fmoc-based Solid-Phase Peptide Synthesis (SPPS), and discuss the unique challenges and considerations associated with its use. This document is intended for researchers, chemists, and drug development professionals engaged in the fields of peptide chemistry, medicinal chemistry, and materials science.

Introduction: The Significance of Conformational Constraint

Peptides are remarkable signaling molecules, but their therapeutic potential is often hindered by poor metabolic stability and lack of defined structure in solution. The introduction of non-proteinogenic amino acids is a cornerstone of modern peptidomimetic design.[1] Specifically, α,α-disubstituted amino acids, where the α-hydrogen is replaced by a second substituent, impose severe steric constraints on the peptide backbone.[2] This modification dramatically limits the allowable Ramachandran (φ/ψ) angles, forcing the peptide into well-defined secondary structures such as helices or turns.[3]

2-Amino-2-benzyl-3-phenylpropan-1-ol (α-benzyl-phenylalaninol) is a unique building block that combines two key features:

• α,α-Disubstitution: The presence of two bulky benzyl groups at the alpha-carbon provides a powerful tool for inducing conformational rigidity.

• Amino Alcohol Terminus: The primary alcohol offers a site for further chemical modification or can alter the hydrogen-bonding network within a peptide structure.

This guide will detail the practical application of this building block, enabling researchers to leverage its unique structural properties in the rational design of novel peptides.

Physicochemical Data and Handling

Proper handling and characterization are critical for successful synthesis. Below are the key properties of the parent amino acid and the target amino alcohol.

Property	Value	Source
Compound Name	2-Amino-2-benzyl-3-phenylpropan-1-ol	-
Synonyms	α-Benzyl-phenylalaninol	-
Molecular Formula	C₁₆H₁₉NO	Calculated
Molecular Weight	241.33 g/mol	Calculated
Parent Amino Acid	2-Amino-2-benzyl-3-phenylpropanoic acid	[4]
Parent Acid MW	255.31 g/mol	[4]
Appearance (Typical)	White to off-white solid	General Observation
Storage	Store at 2-8°C under an inert atmosphere.	Standard Practice

Safety & Handling: Handle with standard laboratory precautions, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Avoid inhalation of dust. For detailed safety information, refer to the Safety Data Sheet (SDS) for structurally similar amino alcohols like 2-amino-3-phenylpropan-1-ol.

Mechanistic Rationale: Engineering Peptide Secondary Structure

The primary motivation for incorporating α-benzyl-phenylalaninol is to enforce a specific, predictable conformation upon the peptide backbone.

Causality of Constraint: In a standard peptide chain, rotation is possible around the N-Cα (phi, φ) and Cα-C' (psi, ψ) bonds. The large steric bulk of the two benzyl groups at the Cα of α-benzyl-phenylalaninol creates significant van der Waals strain, severely restricting this rotation. This forces the local peptide segment into a constrained conformation, often a 3₁₀- or α-helical structure, even in short sequences.[2][3] This principle is fundamental to designing peptides that can mimic the structure of protein epitopes for applications in drug discovery.

Caption: Comparison of backbone flexibility in standard vs. α,α-disubstituted residues.

Protocol: Fmoc Protection of α-Benzyl-phenylalaninol

Before incorporation via Solid-Phase Peptide Synthesis (SPPS), the primary amine of the building block must be protected, typically with the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group.[5]

Objective: To synthesize Fmoc-2-amino-2-benzyl-3-phenylpropan-1-ol.

Reagent	M.W.	Amount	Moles (mmol)	Eq.
α-Benzyl-phenylalaninol	241.33	1.00 g	4.14	1.0
Fmoc-OSu	337.33	1.54 g	4.56	1.1
Sodium Bicarbonate (NaHCO₃)	84.01	0.70 g	8.28	2.0
Solvent (1:1 Dioxane:Water)	-	20 mL	-	-

Step-by-Step Methodology:

• Dissolution: Dissolve 2-amino-2-benzyl-3-phenylpropan-1-ol and sodium bicarbonate in 20 mL of a 1:1 mixture of 1,4-dioxane and water in a round-bottom flask. Stir until all solids have dissolved.

• Fmoc-OSu Addition: In a separate vial, dissolve Fmoc-OSu in 10 mL of 1,4-dioxane. Add this solution dropwise to the stirring amino alcohol solution over 15 minutes at room temperature.

• Reaction: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amino alcohol is consumed.

• Workup: a. Reduce the solvent volume by approximately half using a rotary evaporator. b. Add 50 mL of water and extract the aqueous phase with ethyl acetate (3 x 30 mL). c. Combine the organic layers and wash with 1 M HCl (2 x 20 mL) and then with brine (1 x 20 mL). d. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by flash column chromatography (silica gel) using a hexane/ethyl acetate gradient to yield the pure Fmoc-protected product.

• Characterization: Confirm the identity and purity of the product via ¹H NMR and Mass Spectrometry.

Protocol: Incorporation into a Peptide via SPPS

This protocol details the incorporation of the Fmoc-protected α-benzyl-phenylalaninol into a growing peptide chain using a standard automated or manual SPPS workflow.[6]

Core Challenge - Steric Hindrance: The primary challenge during coupling is the severe steric hindrance from the two α-benzyl groups. Standard coupling conditions may result in low yields. Therefore, the use of a potent coupling reagent and extended reaction times are crucial for success.

Caption: Standard Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS) cycle.

Step-by-Step Methodology (Single Coupling Cycle):

• Resin Preparation: Start with a pre-loaded resin (e.g., Rink Amide, Wang) on which the initial part of the peptide has been synthesized. Ensure the N-terminal Fmoc group of the resin-bound peptide has been removed.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in dimethylformamide (DMF) for 5 minutes.

  • Drain the solution.

  • Repeat the treatment with 20% piperidine in DMF for an additional 15 minutes to ensure complete Fmoc removal.

• Washing: Thoroughly wash the resin with DMF (5-7 times) to remove all residual piperidine.

• Activation of Incoming Amino Acid:

  • In a separate vessel, prepare the activation solution. For 0.1 mmol of resin substitution:

    • Fmoc-α-benzyl-phenylalaninol: 0.4 mmol (4 equivalents)

    • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): 0.39 mmol (3.9 equivalents)

    • N,N-Diisopropylethylamine (DIPEA): 0.8 mmol (8 equivalents)

    • Solvent: 2 mL of DMF

  • Combine the components and allow them to pre-activate for 2-5 minutes. The solution will typically change color.

• Coupling Reaction:

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction vessel (e.g., by bubbling nitrogen or mechanical shaking) for a minimum of 2 hours at room temperature.

  • Expert Insight: Due to extreme steric hindrance, a single coupling may be insufficient. It is highly recommended to perform a double coupling . After the initial 2-hour coupling, drain the solution, and add a freshly prepared batch of activated amino acid solution for another 2 hours. A Kaiser test can be performed on a small resin sample to check for the presence of free primary amines, confirming reaction completion.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove excess reagents and byproducts.

• Capping (Optional but Recommended): To block any unreacted N-terminal amines and prevent the formation of deletion sequences, treat the resin with a capping solution (e.g., 5% acetic anhydride, 6% 2,6-lutidine in DMF) for 10 minutes.

• Final Wash: Wash the resin with DMF (3 times) followed by dichloromethane (DCM) (3 times) and dry under vacuum. The resin is now ready for the next deprotection and coupling cycle.

Cleavage, Purification, and Final Thoughts

Cleavage and Deprotection: Once the synthesis is complete, the peptide is cleaved from the resin, and all acid-labile side-chain protecting groups are removed simultaneously. A standard cleavage cocktail (e.g., Reagent K: 82.5% TFA, 5% phenol, 5% water, 5% thioanisole, 2.5% EDT) is typically used for 2-4 hours at room temperature.

Purification: The crude peptide is precipitated in cold diethyl ether, centrifuged, and lyophilized. Final purification is achieved using reverse-phase high-performance liquid chromatography (RP-HPLC). The identity of the final peptide must be confirmed by mass spectrometry (e.g., ESI-MS or MALDI-TOF).

References

• Synthesis of 2-amino-3-phenylpropan-1-OL compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. (2018). RASAYAN Journal of Chemistry, 11(1), 175-180. Available at: [Link]

• Design and conformation of peptides containing alpha,alpha-disubstituted alpha-amino acids. (n.d.). ResearchGate. Available at: [Link]

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols. (n.d.). Available at: [Link]

• Chiral auxiliary. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]

• Tanaka, M. (2007). Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides. Chemical & Pharmaceutical Bulletin, 55(3), 349-358. DOI: 10.1248/cpb.55.349. Available at: [Link]

• "Synthesis of 2-Amino-3-Phenylpropan-1-Ol Compounds From Baylis-Hillman Derivatives, Carbon Nanotube, Kinetic, Lifetime and Biological Studies". (2018). Amanote Research. Available at: [Link]

• 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol. PubChem. (n.d.). Available at: [Link]

• US Patent 5,962,737A. (1999). Google Patents.

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). Available at: [Link]

• Tsuji, T., Hashiguchi, K., Yoshida, M., et al. (2022). α-Amino acid and peptide synthesis using catalytic cross-dehydrogenative coupling. Nature Synthesis, 1(4), 304-312. DOI: 10.1038/s44160-022-00037-0. Available at: [Link]

• Approaches to the Asymmetric Synthesis of Unusual Amino Acids. (n.d.). Available at: [Link]

• Glaser Heterocoupling Reaction for the Synthesis of Enantiomerically Enriched Unnatural α‑Amino Acids Incorporating Asymmetric Diyne Moieties: Mechanistic Insights and Optimization. (2025). ACS Omega. Available at: [Link]

• 2-Amino-2-benzyl-3-phenylpropanoic acid. PubChem. (n.d.). Available at: [Link]

• O'Donnell Amino Acid Synthesis. Organic Chemistry Portal. (n.d.). Available at: [Link]

• Asymmetric Bio- and Organocatalysis: Historical Aspects and Concepts. (2026). MDPI. Available at: [Link]

• Peptide Synthesis Using Unprotected Amino Acids. (2023). ChemRxiv. Available at: [Link]

• Synthesis of 2-Amino-apopinan-3-ol and Applications of Its Derivatives in Asymmetric Reduction of Ketones. (2019). ResearchGate. Available at: [Link]

• Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. (2023). MDPI. Available at: [Link]

• Peptidomimetics and Their Applications for Opioid Peptide Drug Discovery. (2022). MDPI. Available at: [Link]

• 1,2-Amino Alcohols via Cr/Photoredox Dual-Catalyzed Addition of α-Amino Carbanion Equivalents to Carbonyls. (2020). Journal of the American Chemical Society. Available at: [Link]

• Peptidomimetics II. (2016). National Academic Digital Library of Ethiopia. Available at: [Link]

• Introduction to Peptide Synthesis. (2019). Master Organic Chemistry. Available at: [Link]

• Peptide Synthesis. (n.d.). ResearchGate. Available at: [Link]

• Solid phase peptide synthesis processes and associated systems. (n.d.). Google Patents.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Amino-2-benzyl-3-phenylpropanoic acid | C16H17NO2 | CID 234515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. EP2970374A2 - Solid phase peptide synthesis processes and associated systems - Google Patents [patents.google.com]

Mastering Chirality: Detailed Protocols for the Enzymatic Desymmetrization of 2-Amino-2-benzyl-3-phenylpropan-1-ol

Introduction: The Significance of Chiral 2,2-Disubstituted 1,3-Amino Alcohols in Medicinal Chemistry

The precise three-dimensional arrangement of atoms in a molecule, or its stereochemistry, is a critical determinant of its biological activity. In the realm of drug discovery and development, the synthesis of enantiomerically pure compounds is paramount, as different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles.[1][2][3] The pro-chiral molecule, 2-Amino-2-benzyl-3-phenylpropan-1-ol, represents a valuable scaffold for the synthesis of complex, biologically active molecules. Its desymmetrization to yield enantiopure 1,3-amino alcohols provides access to key chiral building blocks for a variety of pharmaceuticals.[4] This guide provides detailed application notes and protocols for the enzymatic desymmetrization of this prochiral diol, a strategy prized for its high selectivity, mild reaction conditions, and environmental compatibility.[5]

Core Principle: Enzymatic Desymmetrization of Prochiral Diols

The desymmetrization of a prochiral molecule involves the selective modification of one of two identical, symmetrically placed functional groups, thereby generating a chiral center. In the case of 2-Amino-2-benzyl-3-phenylpropan-1-ol, the two primary hydroxyl groups are enantiotopic. Enzymes, particularly lipases, are highly effective catalysts for this transformation due to their inherent ability to differentiate between such enantiotopic groups.[6][7][8]

The two primary enzymatic strategies for the desymmetrization of diols are:

• Enantioselective Acylation: In an organic solvent, a lipase can selectively acylate one of the two primary hydroxyl groups using an acyl donor (e.g., vinyl acetate), leaving the other hydroxyl group unmodified.

• Enantioselective Hydrolysis: Starting with the corresponding diacetate, a lipase can selectively hydrolyze one of the two ester groups in an aqueous environment.

The choice between these two approaches often depends on the specific enzyme's selectivity and the desired enantiomer, as they can often provide access to opposite enantiomers of the monoacetate product with the same enzyme.[8]

Experimental Workflows

Workflow 1: Enzymatic Enantioselective Acylation

This workflow outlines the general procedure for the lipase-catalyzed enantioselective acylation of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Caption: General workflow for the enzymatic hydrolysis of a prochiral diacetate.

Detailed Protocols

Protocol 1: Lipase-Catalyzed Enantioselective Acylation of 2-Amino-2-benzyl-3-phenylpropan-1-ol

This protocol is adapted from established procedures for the desymmetrization of similar 2-substituted-1,3-propanediols. [6][7]An initial enzyme screening is highly recommended to identify the most effective lipase for this specific substrate.

Materials:

• 2-Amino-2-benzyl-3-phenylpropan-1-ol

• Immobilized Lipase (e.g., Novozym 435 (Candida antarctica Lipase B), Amano Lipase PS-D (from Pseudomonas cepacia), or Porcine Pancreatic Lipase (PPL))

• Anhydrous organic solvent (e.g., Tetrahydrofuran (THF), Diisopropyl ether, or Toluene)

• Acyl donor (e.g., Vinyl acetate or Isopropenyl acetate)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane/Ethyl Acetate gradient)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Amino-2-benzyl-3-phenylpropan-1-ol (1.0 eq) in the chosen anhydrous organic solvent (concentration typically 0.1-0.5 M).

• Addition of Reagents: Add the acyl donor (1.1-1.5 eq) to the solution.

• Enzyme Addition: Add the immobilized lipase (typically 20-50 mg per mmol of substrate).

• Reaction: Stir the suspension at a controlled temperature (e.g., 30-45 °C). The optimal temperature will depend on the chosen enzyme.

• Monitoring: Monitor the progress of the reaction by taking small aliquots, filtering the enzyme, and analyzing the sample by chiral High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC). The reaction is ideally stopped at approximately 50% conversion to achieve high enantiomeric excess (ee) for both the monoacylated product and the remaining unreacted diol.

• Work-up: Once the desired conversion is reached, filter off the immobilized enzyme and wash it with a small amount of the reaction solvent. The enzyme can often be washed and reused.

• Purification: Concentrate the filtrate under reduced pressure. The resulting residue, containing the monoacetate, unreacted diol, and any diacetate by-product, is then purified by silica gel column chromatography. A solvent gradient (e.g., increasing percentage of ethyl acetate in hexane) is typically employed to separate the components.

Data Summary Table for Acylation Protocol:

Parameter	Typical Range/Value	Notes
Substrate Concentration	0.1 - 0.5 M	Higher concentrations can sometimes lead to reduced enzyme activity.
Acyl Donor	Vinyl Acetate	Often provides irreversible acylation.
Enzyme Loading	20-50 mg/mmol	Can be optimized based on enzyme activity and cost.
Solvent	Tetrahydrofuran (THF)	Solvent choice can significantly impact enzyme activity and selectivity. [7]
Temperature	30 - 45 °C	Enzyme-dependent; higher temperatures may denature the enzyme.
Reaction Time	24 - 72 hours	Monitored to achieve ~50% conversion.
Expected Yield (Monoacetate)	40 - 45%	Theoretical maximum yield at 50% conversion is 50%.
Expected Enantiomeric Excess	>95%	Highly dependent on the enzyme-substrate combination.

Protocol 2: Lipase-Catalyzed Enantioselective Hydrolysis of 2-Acetoxy-1-(acetoxymethyl)-2-benzyl-3-phenylpropane

This protocol requires the initial synthesis of the diacetate of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Materials:

• Diacetate of 2-Amino-2-benzyl-3-phenylpropan-1-ol

• Lipase (e.g., Amano Lipase AK, Amano Lipase CE, or Candida rugosa Lipase)

• Aqueous buffer (e.g., 0.1 M Phosphate buffer, pH 7.0)

• Organic solvent for extraction (e.g., Ethyl acetate or Dichloromethane)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane/Ethyl Acetate gradient)

Procedure:

• Diacetate Synthesis: The diacetate can be synthesized by reacting 2-Amino-2-benzyl-3-phenylpropan-1-ol with an excess of acetyl chloride or acetic anhydride in the presence of a base like triethylamine or pyridine. The product should be purified before use in the enzymatic reaction.

• Reaction Setup: Suspend the diacetate (1.0 eq) in the aqueous buffer. An organic co-solvent (e.g., THF, up to 10-20% v/v) can be added to improve the solubility of the substrate. [7]3. Enzyme Addition: Add the lipase (typically 50-100 mg per mmol of substrate).

• Reaction: Stir the mixture vigorously at a controlled temperature (e.g., 25-37 °C). The pH of the reaction may need to be maintained by the addition of a dilute base (e.g., 0.1 M NaOH) as acetic acid is produced.

• Monitoring: Monitor the reaction progress by chiral HPLC or TLC, aiming for approximately 50% conversion.

• Work-up: Once the desired conversion is reached, extract the reaction mixture with an organic solvent (e.g., ethyl acetate, 3 x volume of the aqueous phase).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The resulting residue is then purified by silica gel column chromatography.

Data Summary Table for Hydrolysis Protocol:

Parameter	Typical Range/Value	Notes
Substrate Concentration	0.05 - 0.2 M	Limited by the solubility of the diacetate in the aqueous medium.
Buffer	0.1 M Phosphate, pH 7.0	The optimal pH can vary for different lipases.
Co-solvent	10-20% THF	Can improve substrate solubility and reaction rate. [7]
Enzyme Loading	50-100 mg/mmol	Generally higher loading is needed compared to acylation in organic media.
Temperature	25 - 37 °C	Milder conditions are typically used for hydrolysis.
Reaction Time	12 - 48 hours	Monitored to achieve ~50% conversion.
Expected Yield (Monoacetate)	40 - 45%	Dependent on achieving 50% conversion.
Expected Enantiomeric Excess	>95%	A successful desymmetrization will yield high ee.

Trustworthiness and Self-Validation

The success of these protocols hinges on careful monitoring and control. The primary method for self-validation is the use of chiral HPLC .

• Initial Analysis: An analytical chiral HPLC method must be developed to resolve the enantiomers of the monoacetate product and the unreacted diol (in the case of acylation) or the enantiomers of the monoacetate and the remaining diacetate (in the case of hydrolysis).

• In-Process Control: Regular analysis of the reaction mixture allows for the reaction to be stopped at the optimal point (ideally 50% conversion) to maximize the enantiomeric excess of both the product and the remaining starting material.

• Final Product Characterization: The purified monoacetate and the recovered starting material should be analyzed by chiral HPLC to determine their enantiomeric excess. The absolute configuration of the products should be determined by comparison to known standards or by further chemical derivatization and analysis (e.g., Mosher's ester analysis) or X-ray crystallography if suitable crystals can be obtained.

Conclusion

The enzymatic desymmetrization of 2-Amino-2-benzyl-3-phenylpropan-1-ol is a powerful and efficient strategy for the synthesis of valuable chiral building blocks. The protocols provided herein, based on well-established chemoenzymatic methods, offer a robust starting point for researchers in drug discovery and development. [5][6][7]Careful selection of the enzyme and reaction conditions, coupled with diligent monitoring, will enable the successful production of enantiomerically enriched 1,3-amino alcohols, paving the way for the synthesis of novel and stereochemically defined therapeutic agents.

References

• Morgan, B., Dodds, D. R., Zaks, A., Andrews, D. R., & Klesse, R. (1997). Enzymatic Desymmetrization of Prochiral 2-Substituted-1,3-propanediols: A Practical Chemoenzymatic Synthesis of a Key Precursor of SCH51048, a Broad-Spectrum Orally Active Antifungal Agent. The Journal of Organic Chemistry, 62(22), 7736–7743. [Link]

• Morgan, B., Dodds, D. R., Zaks, A., Andrews, D. R., & Klesse, R. (1997). Enzymatic Desymmetrization of Prochiral 2-Substituted-1,3-propanediols. American Chemical Society. [Link]

• Morgan, B., Dodds, D. R., Zaks, A., Andrews, D. R., & Klesse, R. (1997). Enzymatic Desymmetrization of Prochiral 2-Substituted-1,3-propanediols: A Practical Chemoenzymatic Synthesis of a Key Precursor of SCH51048, a Broad-Spectrum Orally Active Antifungal Agent. The Journal of Organic Chemistry. [Link]

• Zhang, X., et al. (2022). Enantioselective desymmetrization strategy of prochiral 1,3-diols in natural product synthesis. Beilstein Journal of Organic Chemistry, 18, 1316–1345. [Link]

• Gotor, V., et al. (2009). Enzymatic desymmetrization of prochiral 2-substituted-1,3-diamines: preparation of valuable nitrogenated compounds. The Journal of Organic Chemistry, 74(6), 2571-4. [Link]

• Various Authors. (n.d.). Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. [Link]

• Kochi, T., Tang, T. P., & Ellman, J. A. (2002). Asymmetric synthesis of syn- and anti-1,3-amino alcohols. Journal of the American Chemical Society, 124(23), 6518-9. [Link]

• Gotor, V., et al. (1992). Lipase-catalysed enantioselective acylation of N-protected or unprotected 2-aminoalkan-1-ols. Journal of the Chemical Society, Perkin Transactions 1, (21), 2891-2894. [Link]

• Kim, Y. H., et al. (2000). Asymmetric synthesis of 1,2-amino alcohols using (S)-indoline chiral auxiliary. Chirality, 12(5-6), 404-7. [Link]

• Pozo, M., et al. (1999). LIPASE-CATALYSED ACYLATION OF PROSTANOIDS. Tetrahedron, 55(49), 14459-14470. [Link]

• Kochi, T., Tang, T. P., & Ellman, J. A. (2002). Asymmetric synthesis of syn- and anti-1,3-amino alcohols. Keio University. [Link]

• Contente, M. L., et al. (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Molecules, 26(1), 198. [Link]

• Ager, D. J., & Prakash, I. (2003). 1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis. Chemical Reviews, 103(8), 3139-3184. [Link]

• Shishido, K., et al. (1999). Synthesis and Lipase-Catalyzed Enantiotope Selective Acetylation of 2-Benzoyloxy-1,3-propanediol. Synlett, 1999(6), 759-761. [Link]

• Hoveyda, A. H., et al. (2021). Enantioselective Desymmetrization of 2-Aryl-1,3-propanediols by Direct O-Alkylation with a Rationally Designed Chiral Boronic Acid Catalyst. Journal of the American Chemical Society, 143(10), 3879–3886. [Link]

• Zhang, Y., et al. (2023). Chiral drugs. LabMed Discovery, 1(1), e230006. [Link]

• Jain, R., & Dubey, N. (2011). CHIRAL DRUG ANALYSIS AND THEIR APPLICATION Review Article. International Journal of Pharmaceutical Sciences Review and Research, 6(2), 105-110. [Link]

• Forró, E., & Fülöp, F. (2007). Kinetic and chemical resolution of different 1-phenyl-2-propanol derivatives. Tetrahedron: Asymmetry, 18(15), 1803-1809. [Link]

• National Center for Biotechnology Information. (n.d.). 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol. PubChem. [Link]

• Kumar, A., & Singh, B. (2024). The significance of chirality in contemporary drug discovery-a mini review. RSC Advances, 14(49), 35845-35855. [Link]

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• 4. researchgate.net [researchgate.net]
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• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Spiro-Oxazolidines and Spiro-Oxazolines from 2-Amino-2-benzyl-3-phenylpropan-1-ol

This Application Note and Protocol details the synthesis of Spiro-Oxazolidines and Spiro-Oxazolines starting from 2-Amino-2-benzyl-3-phenylpropan-1-ol (also known as

-dibenzylglycinol or 2-amino-2,2-dibenzylethanol).

This sterically congested amino alcohol serves as an excellent scaffold for constructing spiro-cyclic architectures due to the Thorpe-Ingold effect (gem-disubstituent effect), which favors ring closure.

Introduction & Strategic Rationale

The synthesis of spiro-compounds—structures where two rings share a single atom—is a cornerstone of modern medicinal chemistry. These scaffolds offer unique 3D geometrical constraints that improve ligand-target binding and metabolic stability.

2-Amino-2-benzyl-3-phenylpropan-1-ol is a unique precursor characterized by a quaternary carbon center bearing two bulky benzyl groups. This structural feature provides two critical synthetic advantages:

• Thorpe-Ingold Acceleration: The steric bulk of the gem-dibenzyl groups compresses the internal bond angle, reducing the activation energy for cyclization and shifting the equilibrium toward ring formation.

• Lipophilic Shielding: The benzyl wings create a hydrophobic pocket, enhancing the membrane permeability of the resulting spiro-heterocycles.

This guide focuses on two primary transformations:

• Protocol A: Condensation with cyclic ketones to form Spiro-Oxazolidines .

• Protocol B: Reaction with cyclic nitriles/imidates to form Spiro-Oxazolines .

Reaction Mechanism & Pathway Analysis

The formation of the spiro-oxazolidine ring proceeds via a condensation-dehydration sequence. The steric bulk of the amino alcohol plays a dual role: it accelerates the initial nucleophilic attack of the amine but also requires efficient water removal to drive the equilibrium to completion.

Mechanistic Pathway (DOT Diagram)

Figure 1: Mechanistic pathway for the acid-catalyzed condensation of 2-amino-2-benzyl-3-phenylpropan-1-ol with a cyclic ketone. The reaction is reversible and driven by water removal.

Protocol A: Synthesis of Spiro-Oxazolidines (Dehydrative Cyclization)

This protocol describes the synthesis of 4,4-dibenzyl-1-oxa-3-azaspiro[4.5]decane by reacting the starting material with cyclohexanone. This method is adaptable to other cyclic ketones (cyclopentanone, 4-piperidone).

Materials & Reagents[1][2][3][4][5][6][7][8][9][10]

• Precursor: 2-Amino-2-benzyl-3-phenylpropan-1-ol (1.0 equiv)

• Carbonyl Source: Cyclohexanone (1.1 equiv)

• Catalyst: p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 equiv)

• Solvent: Toluene (anhydrous) or Benzene (if permitted)

• Drying Agent: Molecular Sieves (4Å) or Dean-Stark apparatus

Step-by-Step Methodology

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

  • Expert Insight: While molecular sieves can be used, a Dean-Stark trap is preferred for scale-up (>5g) to visually monitor water evolution.

• Dissolution: Charge the flask with 2-Amino-2-benzyl-3-phenylpropan-1-ol (10 mmol, 2.55 g) and Toluene (50 mL). Stir until fully dissolved.

• Addition: Add Cyclohexanone (11 mmol, 1.14 mL) followed by the catalyst p-TsOH (0.5 mmol, 95 mg).

• Reflux: Heat the reaction mixture to vigorous reflux (oil bath ~120°C).

  • Checkpoint: Ensure the solvent is condensing efficiently and water is collecting in the trap. The reaction typically requires 4–6 hours.

• Monitoring: Monitor reaction progress via TLC (Eluent: 20% EtOAc in Hexanes). The amino alcohol (polar) will disappear, and a less polar product spot will appear.

  • Staining: Use Ninhydrin stain. The starting amine stains red/purple; the product (secondary amine/oxazolidine) stains faint yellow or not at all.

• Work-up:

  • Cool the mixture to room temperature.

  • Wash with saturated aqueous NaHCO₃ (2 x 20 mL) to neutralize the acid catalyst.

  • Wash with Brine (1 x 20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄ and filter.

• Isolation: Concentrate the filtrate under reduced pressure to yield a crude oil or solid.

• Purification: Recrystallize from hot Ethanol/Hexane (1:4) or purify via flash column chromatography (SiO₂, Hexanes:EtOAc 9:1).

Expected Data Profile

Parameter	Specification	Notes
Yield	85–92%	High yield due to gem-dibenzyl effect.
Appearance	White crystalline solid	High melting point expected due to symmetry.
¹H NMR (CDCl₃)	7.1-7.3 (m, 10H, Ar-H), 3.6 (s, 2H, O-CH₂), 2.8 (dd, 4H, Ph-CH₂), 1.4-1.6 (m, 10H, Cyclohexyl)	Disappearance of NH₂/OH broad signals.
¹³C NMR	Quaternary C2 signal shift; Spiro-C signal (~95-100 ppm).	Distinctive hemiaminal ether carbon.

Protocol B: Synthesis of Spiro-Oxazolines (Nitrile Condensation)

This method generates a Spiro-Oxazoline ring, often used as a ligand in asymmetric catalysis (e.g., Spiro-BOX ligands). This requires a cyclic nitrile or activation of the amino alcohol.

Strategic Modification

Since the starting material is acyclic, reacting it with a simple nitrile (R-CN) yields a standard oxazoline with a gem-dibenzyl substitution, not a spiro compound unless the nitrile itself is part of a cycle (e.g., 1-cyanocyclohexane) or if we are synthesizing a spiro-bis(oxazoline) ligand core.

Target: Reaction with 1-cyanocyclopropanecarboxylate or similar cyclic nitriles to form spiro-fused systems.

Methodology (Zinc-Catalyzed)

• Reagents: Combine Amino Alcohol (1.0 equiv) and the Nitrile (1.2 equiv) in Chlorobenzene.

• Catalyst: Add ZnCl₂ (0.1 equiv) or Zn(OTf)₂.

• Conditions: Reflux for 12–24 hours. The Lewis acid activates the nitrile for nucleophilic attack by the alcohol, followed by amine closure and ammonia release.

• Purification: Silica gel chromatography is essential as these reactions often yield hydrolysis byproducts.

Critical Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Conversion	Water accumulation in solvent.	Ensure Toluene is dry; reactivate Molecular Sieves.
Hydrolysis on Column	Product instability on acidic silica.	Add 1% Triethylamine to the eluent or use Alumina (Neutral).
Starting Material Insolubility	Highly crystalline amino alcohol.	Use a co-solvent like Chlorobenzene or increase temperature.

References

• Garg, P., et al. (2014).[1] "Catalyst-Free Synthesis of 2-Oxazolines from Nitriles and Amino Alcohols." The Journal of Organic Chemistry. Available at: [Link]

• Ding, A., et al. (2018).[2] "New development in the enantioselective synthesis of spiro compounds." Chemical Society Reviews.[2] Available at: [Link]

• Wen, L., et al. (2022). "Triflic Acid-Promoted Dehydrative Cyclization of N-(2-Hydroxyethyl)amides." Molecules. Available at: [Link]

Sources

• 1. 2-Oxazoline synthesis [organic-chemistry.org]
• 2. New development in the enantioselective synthesis of spiro compounds - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Introduction: The Architectural Advantage of Steric Bulk in Asymmetric Catalysis

An in-depth guide for researchers, scientists, and drug development professionals on the catalytic applications of sterically hindered amino alcohols, with a focus on derivatives featuring bulky substituents like dibenzyl and diphenyl groups.

Chiral amino alcohols are a cornerstone of modern asymmetric synthesis, serving as highly effective catalysts or as ligands for metal-based catalytic systems.[1] Their value lies in the bifunctional nature of the amino and hydroxyl groups, which can coordinate to reagents and substrates, creating a highly organized, chiral environment for chemical reactions. Within this class of compounds, those bearing sterically demanding substituents, such as gem-dibenzyl or diphenyl groups, are particularly powerful. These bulky moieties act as "chiral walls," effectively shielding one face of a reactive intermediate and directing the approach of an incoming reagent to the opposite, less-hindered face. This steric control is fundamental to achieving high levels of stereoselectivity, making these amino alcohols indispensable tools in the synthesis of enantiomerically pure pharmaceuticals and complex natural products.[2]

This guide explores the key catalytic applications of these sterically hindered amino alcohols, focusing on two dominant areas: the enantioselective reduction of ketones and the stereoselective formation of carbon-carbon bonds. We will delve into the mechanistic principles, provide detailed experimental protocols, and present data that underscores their efficacy and reliability in the field.

Application I: Enantioselective Reduction of Ketones via Chiral Oxazaborolidines (Corey-Bakshi-Shibata Reduction)

One of the most celebrated applications of sterically hindered amino alcohols is in the Corey-Bakshi-Shibata (CBS) reduction.[3] This method facilitates the highly enantioselective reduction of prochiral ketones to chiral secondary alcohols using borane as the reducing agent. The true catalyst is not the amino alcohol itself, but a chiral oxazaborolidine formed in situ from the amino alcohol and borane.[4] Amino alcohols derived from proline, particularly those with diphenyl substituents like (S)-diphenylprolinol, are exemplary in this transformation.

Mechanism and Rationale for Stereoselectivity

The efficacy of the CBS reduction hinges on the formation of a rigid, sterically defined catalyst-borane complex.[5] The process can be understood through the following key steps:

• Catalyst Formation: The chiral amino alcohol reacts with a borane source (e.g., BH₃·THF) to form the oxazaborolidine catalyst.

• Activation: A molecule of borane coordinates to the Lewis basic nitrogen atom of the oxazaborolidine. This coordination enhances the Lewis acidity of the endocyclic boron atom and activates the borane as a hydride donor.[3]

• Substrate Coordination: The ketone substrate coordinates to the now more Lewis-acidic endocyclic boron atom. Critically, the ketone orients itself to minimize steric clash between its larger substituent (RL) and the bulky groups on the catalyst (e.g., the diphenyl groups). This preferential orientation places the smaller substituent (RS) closer to the catalyst's steric shielding.

• Hydride Transfer: The activated borane, held in close proximity, delivers a hydride to the carbonyl carbon of the ketone through a six-membered, chair-like transition state. This transfer occurs on the face dictated by the catalyst's chirality.[6]

• Product Release & Catalyst Regeneration: The resulting alkoxyborane dissociates, and upon workup, yields the chiral secondary alcohol. The oxazaborolidine catalyst is regenerated and can enter another catalytic cycle.

The high enantioselectivity (often >95% ee) is a direct consequence of the energy difference between the two possible transition states, with the bulky groups of the catalyst strongly disfavoring the approach that would lead to the minor enantiomer.[6]

Visualization: The CBS Catalytic Cycle

Caption: Catalytic cycle for the enantioselective reduction of a ketone.

Experimental Protocol: Asymmetric Reduction of Acetophenone

This protocol describes the reduction of acetophenone to (S)-1-phenylethanol using the catalyst generated in situ from (R)-CBS-oxazaborolidine. The use of the (R)-catalyst predictably yields the (S)-alcohol.[4][7]

Materials:

• (R)-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BH₃·SMe₂, ~10 M)

• Acetophenone

• Anhydrous tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric Acid (HCl)

• Diethyl ether or Methyl tert-butyl ether (MTBE)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard glassware for inert atmosphere chemistry (Schlenk line or glovebox)

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and a nitrogen inlet, add (R)-Methyl-CBS-oxazaborolidine (0.1 mmol, 10 mol%) as a 1 M solution in toluene.

• Solvent Addition: Add anhydrous THF (20 mL) and cool the solution to -20 °C using a suitable cooling bath (e.g., dry ice/acetonitrile).

• Borane Addition: Slowly add borane-dimethyl sulfide complex (0.6 mmol) dropwise to the stirred catalyst solution. The slow addition is crucial to allow for the formation of the active catalyst-borane complex and to control the initial exotherm.

• Substrate Addition: In a separate flask, prepare a solution of acetophenone (1.0 mmol) in anhydrous THF (5 mL). Add this solution dropwise to the reaction mixture over 20-30 minutes using a syringe pump. Maintaining a slow addition rate prevents the uncatalyzed reduction of the ketone, which would lead to a racemic product.

• Reaction Monitoring: Stir the reaction at -20 °C. Monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the acetophenone is fully consumed (typically 1-2 hours).

• Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol (5 mL) at -20 °C. This step safely neutralizes any excess borane. Vigorous hydrogen evolution will be observed.

• Workup: Allow the mixture to warm to room temperature. Add 1 M HCl (10 mL) and stir for 30 minutes. Transfer the mixture to a separatory funnel and extract with diethyl ether or MTBE (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure (S)-1-phenylethanol.

• Characterization: Determine the yield and confirm the structure by ¹H and ¹³C NMR spectroscopy. The enantiomeric excess (ee) should be determined by chiral HPLC or GC analysis.

Data Summary: CBS Reduction Performance

Substrate (Ketone)	Catalyst Enantiomer	Product Configuration	Yield (%)	ee (%)
Acetophenone	(R)-CBS	(S)-Alcohol	~89	91[3]
α-Tetralone	(S)-CBS	(R)-Alcohol	>95	98
7-(Benzyloxy)hept-1-en-3-one	(R)-CBS	(S)-Alcohol	89	91[3]
Propiophenone	(S)-CBS	(R)-Alcohol	>90	>95

Application II: Enantioselective Addition of Organozinc Reagents to Aldehydes

Chiral amino alcohols are highly effective ligands for promoting the enantioselective addition of organozinc reagents (e.g., diethylzinc) to aldehydes, a fundamental C-C bond-forming reaction to produce valuable chiral secondary alcohols.[8][9] The amino alcohol coordinates to the zinc reagent, creating a chiral environment that directs the nucleophilic addition to one prochiral face of the aldehyde.

Mechanism and Rationale for Stereoselectivity

The prevailing mechanism involves the formation of a dimeric zinc complex.

• Ligand Exchange: The chiral amino alcohol reacts with diethylzinc (Et₂Zn) to displace an ethyl group, forming a chiral ethylzinc alkoxide.

• Dimer Formation: This species typically exists as a bridged dimer in solution.

• Aldehyde Coordination & Alkyl Transfer: An aldehyde molecule displaces a bridging ligand to coordinate to one of the zinc atoms. The ethyl group is then transferred from the other zinc atom to the aldehyde's carbonyl carbon via a six-membered, chair-like transition state.

• Stereochemical Control: The bulky substituents on the amino alcohol ligand dictate the facial selectivity of the reaction. The aldehyde orients itself to minimize steric interactions with these groups, exposing one face to the incoming alkyl group. The rigidity of the dimeric transition state is key to achieving high enantioselectivity.[8]

Visualization: Proposed Experimental Workflow

Caption: General workflow for the amino alcohol-catalyzed addition of diethylzinc to an aldehyde.

Experimental Protocol: Addition of Diethylzinc to Benzaldehyde

This protocol is representative for the addition of diethylzinc to an aromatic aldehyde, catalyzed by a chiral amino alcohol ligand.[10]

Materials:

• Chiral amino alcohol ligand (e.g., (-)-DAIB, (1S,2R)-2-(N-Morpholino)-1,2-dicyclohexylethanol) (2-10 mol%)

• Diethylzinc (Et₂Zn, 1.0 M solution in hexanes)

• Benzaldehyde (freshly distilled)

• Anhydrous toluene

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: Under an inert atmosphere (N₂ or Ar), add the chiral amino alcohol ligand (0.05 mmol, 5 mol%) to a flame-dried Schlenk flask.

• Solvent and Reagent Addition: Add anhydrous toluene (10 mL) and cool the flask to 0 °C in an ice bath. Slowly add the diethylzinc solution (2.2 mmol, 2.2 equivalents) dropwise via syringe.

• Catalyst Formation: Stir the resulting solution at 0 °C for 30 minutes to allow for complete formation of the active zinc-ligand complex.

• Substrate Addition: Add freshly distilled benzaldehyde (1.0 mmol) dropwise to the reaction mixture.

• Reaction Progression: Stir the reaction at 0 °C. The progress can be monitored by TLC. The reaction is often complete within a few hours to 24 hours, depending on the ligand and substrate.[10]

• Quenching: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL) at 0 °C.

• Workup: Allow the mixture to warm to room temperature. Add diethyl ether (20 mL) and transfer to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate in vacuo. Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate) to afford 1-phenyl-1-propanol.

• Characterization: Determine the yield and confirm the structure by NMR. Determine the enantiomeric excess by chiral HPLC analysis.

Data Summary: Performance of Ligands in Diethylzinc Addition to Benzaldehyde

Chiral Ligand	Ligand Loading (mol%)	Yield (%)	ee (%)
(-)-DAIB	2	98	97
(1S,2R)-2-(N-Morpholino)-1,2-dicyclohexylethanol	1	92	99[8]
Fructose-derived β-amino alcohol	10	95	92[9]
N,N'-bis[(1S)-1-benzyl-2-hydroxyethyl]ethanediamide	10	High	85[10]

Conclusion

Chiral amino alcohols featuring sterically demanding substituents are exceptionally versatile and powerful tools in asymmetric catalysis. Through the formation of rigid, well-defined transition states, their bulky frameworks enable exquisite control over the stereochemical outcome of reactions. The Corey-Bakshi-Shibata reduction and the enantioselective addition of organozinc reagents are just two prominent examples that highlight their importance. The predictability, high selectivity, and operational simplicity of these methods have cemented their role in both academic research and industrial-scale synthesis, providing reliable pathways to enantiomerically pure molecules that are critical for drug development and materials science.

References

• Nugent, W. A. (2002). An Amino Alcohol Ligand for Highly Enantioselecitve Addition of Organozinc Reagents to Aldehydes: Serendipity Rules. Organic Letters, 4(13), 2133–2136. Available from: [Link]

• Corey-Bakshi-Shibata (CBS) enantioselective reduction. (n.d.). Filo. Retrieved December 6, 2025, from [Link]

• List, B., et al. (n.d.). γ-Amino Alcohols via Organocascade Reactions Involving Dienamine Catalysis. [Source document not fully specified].

• Corey–Itsuno reduction. (n.d.). In Wikipedia. Retrieved February 26, 2026, from [Link]

• Corey-Bakshi-Shibata Reduction. (n.d.). Organic Chemistry Portal. Retrieved February 26, 2026, from [Link]

• Corey-Bakshi-Shibata (CBS) Reduction. (2020, March 21). YouTube. Retrieved February 26, 2026, from [Link]

• Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. (n.d.). PMC. Retrieved February 26, 2026, from [Link]

• Chiral auxiliary. (n.d.). In Wikipedia. Retrieved February 26, 2026, from [Link]

• Enantio- and diastereoselective synthesis of γ-amino alcohols. (2015, August 5). Radboud Repository. Retrieved February 26, 2026, from [Link]

• Examples of β-Amino Alcohol-containing Chiral Ligands and Auxiliaries. (n.d.). ResearchGate. Retrieved February 26, 2026, from [Link]

• Stoltz, B. M., et al. (n.d.). Enantioselective synthesis of gem-disubstituted N-Boc diazaheterocycles via decarboxylative asymmetric allylic alkylation. PMC. Retrieved February 26, 2026, from [Link]

• Enantio- and diastereoselective synthesis of γ-amino alcohols. (n.d.). RSC Publishing. Retrieved February 26, 2026, from [Link]

• Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. (n.d.). CHIMIA. Retrieved February 26, 2026, from [Link]

• Enantio- and diastereoselective synthesis of γ-amino alcohols. (2015, October 4). PubMed. Retrieved February 26, 2026, from [Link]

• Amino Alcohols: Stereoselective Synthesis and Applications in Diversity-Oriented Synthesis. (n.d.). DiVA. Retrieved February 26, 2026, from [Link]

• C2 Symmetric Synthesis of Bis(amino alcohol)oxalamides and Its Catalytic Activity. (n.d.). [Source document not fully specified].

• Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. (2025, July 23). MDPI. Retrieved February 26, 2026, from [Link]

• New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved February 26, 2026, from [Link]

• Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs)†. (2014, April 16). PMC. Retrieved February 26, 2026, from [Link]

Sources

• 1. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. diva-portal.org [diva-portal.org]
• 3. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 4. Corey-Bakshi-Shibata) enantioselective reduction | Filo [askfilo.com]
• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. youtube.com [youtube.com]
• 8. An Amino Alcohol Ligand for Highly Enantioselecitve Addition of Organozinc Reagents to Aldehydes: Serendipity Rules [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]
• 10. asianpubs.org [asianpubs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome common challenges and improve your reaction yields. This guide is structured in a question-and-answer format to directly address specific issues you may encounter.

Troubleshooting Guide

This section addresses common problems that can arise during the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol, offering potential causes and actionable solutions.

Question 1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Low yields in the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol can stem from several factors, primarily related to the chosen synthetic route. A common approach involves the reduction of a corresponding nitro alcohol precursor.[1] Let's break down the potential pitfalls in this process.

Potential Cause 1: Incomplete Reduction of the Nitro Group

The reduction of the nitro group to an amine is a critical step. Incomplete conversion is a frequent source of low yield.

• Underlying Reason: The choice of reducing agent and reaction conditions are paramount for a complete reduction. Milder reducing agents may not be sufficient to drive the reaction to completion, while overly harsh conditions can lead to side reactions.

• Recommended Actions & Solutions:

  • Choice of Reducing Agent: While various reducing agents can be used, catalytic hydrogenation (e.g., using H2 gas with a palladium, platinum, or nickel catalyst) is often effective. For laboratory scale, metal hydrides like lithium aluminum hydride (LiAlH4) in an anhydrous ether solvent can be employed, but require careful handling.[1]

  • Reaction Conditions: Ensure the reaction is running for a sufficient amount of time and at an appropriate temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of full conversion.

  • Catalyst Activity: If using catalytic hydrogenation, ensure the catalyst is not poisoned. The presence of sulfur-containing compounds or other impurities in the starting materials or solvent can deactivate the catalyst.

Potential Cause 2: Side Reactions and Byproduct Formation

The formation of unwanted byproducts can significantly reduce the yield of the desired amino alcohol.

• Underlying Reason: The presence of multiple functional groups can lead to competing reactions. For instance, over-reduction of other functional groups or intermolecular condensation reactions can occur.

• Recommended Actions & Solutions:

  • Protecting Groups: Consider the use of protecting groups for the hydroxyl functionality if it interferes with the nitro group reduction. This adds extra steps to the synthesis (protection and deprotection) but can significantly improve the yield and purity of the final product.

  • Control of Stoichiometry: Carefully control the stoichiometry of your reagents, especially the reducing agent. An excess of a powerful reducing agent could lead to undesired reactions.

Potential Cause 3: Product Decomposition during Workup and Purification

Amino alcohols can be sensitive to harsh workup conditions.

• Underlying Reason: The presence of both an amino and a hydroxyl group can make the molecule susceptible to degradation, especially at elevated temperatures or extreme pH.[2]

• Recommended Actions & Solutions:

  • Gentle Workup: Use a gentle workup procedure with minimal exposure to high temperatures.[2] Extractions should be performed promptly, and solvent removal should be done under reduced pressure at a low temperature.

  • pH Control: During aqueous workup, carefully control the pH. The amino group will be protonated at acidic pH, making the compound more water-soluble, which can affect extraction efficiency. Conversely, a highly basic pH might promote side reactions.

  • Purification Method: Column chromatography on silica gel is a common purification method. However, the slightly basic nature of the amino group can lead to tailing. To mitigate this, a small amount of a volatile amine (like triethylamine) can be added to the eluent.

Question 2: I am observing the formation of a significant amount of an aldehyde or ketone byproduct. What is happening and how can I prevent it?

The presence of a carbonyl byproduct suggests an issue with the reduction step, specifically incomplete reduction.[3]

• Underlying Reason: This is a classic problem when reducing a functional group that can exist in multiple oxidation states. If the starting material is, for example, an alpha-nitro ketone, incomplete reduction of the ketone functionality will result in a hydroxy-nitro compound, and subsequent reduction of the nitro group would still leave the carbonyl if the conditions are not sufficient for its reduction.

• Recommended Actions & Solutions:

  • Stronger Reducing Agent: If you are using a mild reducing agent like sodium borohydride (NaBH4) for a ketone reduction prior to another step, it might not be sufficient. Consider a more powerful reducing agent like LiAlH4.

  • Reaction Time and Temperature: Increase the reaction time or temperature to encourage complete reduction. As always, monitor the reaction progress to avoid over-reduction or decomposition.[3]

Question 3: My final product shows poor diastereoselectivity. How can I control the stereochemistry of the reaction?

The synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol can result in the formation of diastereomers. Achieving high diastereoselectivity is crucial, especially in a pharmaceutical context.

• Underlying Reason: The formation of new stereocenters during the reaction can lead to a mixture of diastereomers if the reaction is not stereocontrolled. The relative orientation of the substituents will be determined by the transition state energies of the competing reaction pathways.

• Recommended Actions & Solutions:

  • Chiral Auxiliaries: Employing a chiral auxiliary can direct the stereochemical outcome of the reaction. This auxiliary is later removed to yield the desired enantiomerically enriched product.

  • Substrate Control: The existing stereochemistry in the starting material can influence the stereochemistry of the newly formed centers.

  • Reagent Control: The use of chiral reagents or catalysts can favor the formation of one diastereomer over the other. For example, in a reduction reaction, a chiral reducing agent can selectively attack one face of a prochiral ketone.

  • Diastereoselective Crystallization: If a mixture of diastereomers is formed, it may be possible to selectively crystallize one diastereomer, leaving the other in solution. This often requires careful selection of the solvent system.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

What is a common synthetic route for 2-Amino-2-benzyl-3-phenylpropan-1-ol?

A plausible and common synthetic strategy would be a multi-step synthesis starting from commercially available materials. One such route could be:

• Henry Reaction (Nitroaldol Reaction): Reacting phenylacetaldehyde with nitroethane in the presence of a base to form 1-phenyl-2-nitropropan-1-ol.[1]

• Benzylation: Benzylation of the secondary carbon bearing the nitro group. This step is challenging and may require a strong base to form the nitronate anion, followed by reaction with benzyl bromide.

• Reduction: Reduction of the nitro group to an amine and the hydroxyl group to an alcohol if it was oxidized in a previous step. Catalytic hydrogenation or a metal hydride reduction would be suitable here.[1]

An alternative approach could involve the use of Baylis-Hillman derivatives, which has been reported for the synthesis of similar 2-amino-3-phenylpropan-1-ol compounds.[4][5]

How can I monitor the progress of my reaction?

• Thin Layer Chromatography (TLC): TLC is a quick and effective way to monitor the consumption of starting materials and the formation of the product. Staining with potassium permanganate or ninhydrin can help visualize the spots.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more detailed analysis, LC-MS can be used to track the masses of the components in the reaction mixture, confirming the presence of the desired product and identifying any byproducts.

What are the key safety precautions I should take during this synthesis?

• Handling of Reagents: Many of the reagents used in this synthesis are hazardous. For example, LiAlH4 is highly flammable and reacts violently with water. Always handle such reagents in a fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Reaction Quenching: Be extremely careful when quenching reactions involving reactive reagents like LiAlH4. The quenching should be done slowly and at a low temperature to control the exothermic reaction.

• Solvent Handling: Organic solvents are often flammable and can be toxic. Work in a well-ventilated area and avoid sources of ignition.

Experimental Protocols

The following is a generalized, illustrative protocol for the reduction of a nitro alcohol precursor. Note: This is a template and may require optimization for your specific substrate and scale.

Protocol: Reduction of a Nitro Alcohol using Catalytic Hydrogenation

• Preparation: In a hydrogenation vessel, dissolve the nitro alcohol precursor (1 equivalent) in a suitable solvent (e.g., ethanol, methanol, or ethyl acetate).

• Catalyst Addition: Carefully add the catalyst (e.g., 5-10 mol% of 10% Pd/C) to the solution.

• Hydrogenation: Seal the vessel and purge it with nitrogen or argon, followed by hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (typically 1-4 atm).

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Wash the Celite pad with the reaction solvent. Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude product by column chromatography or crystallization.

Data Presentation

Table 1: Troubleshooting Guide Summary

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction, side reactions, product decomposition	Optimize reaction conditions, use protecting groups, ensure gentle workup
Byproduct Formation	Competing reactions, incorrect stoichiometry	Use selective reagents, control stoichiometry
Poor Diastereoselectivity	Lack of stereocontrol	Use chiral auxiliaries, substrate/reagent control, diastereoselective crystallization

Visualizations

Below are diagrams illustrating key concepts in the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Caption: A generalized synthetic workflow for 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Caption: A troubleshooting decision tree for addressing low reaction yields.

References

• BenchChem. Overcoming challenges in the purification of 1-Aminoethanol.
• BenchChem. Technical Support Center: Synthesis of Amino Alcohol Compounds.

• ResearchGate. Synthesis of 2-amino-3-phenylpropan-1-OL compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. Available from: [Link]

• Amanote Research. "Synthesis of 2-Amino-3-Phenylpropan-1-Ol Compounds From Baylis-Hillman Derivatives, Carbon Nanotube, Kinetic, Lifetime and Biological Studies". Available from: [Link]

• Google Patents. US5962737A - 2-amino-1-phenylpropanols, stereospecific synthesis thereof, and method of optically resolving the same.

Sources

• 1. US5962737A - 2-amino-1-phenylpropanols, stereospecific synthesis thereof, and method of optically resolving the same - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. research.amanote.com [research.amanote.com]

Purification techniques for 2-Amino-2-benzyl-3-phenylpropan-1-ol

Welcome to the Technical Support Center for the isolation and purification of 2-Amino-2-benzyl-3-phenylpropan-1-ol .

As a highly sterically hindered, lipophilic amino alcohol, this compound is a critical precursor for synthesizing bulky phosphinooxazoline (PHOX) ligands (such as L10)[1]. These ligands are heavily utilized in conceptually novel Reflexive Chirality Transfer (RCT) catalytic systems, including the asymmetric 1,3-dipolar cycloaddition of α-amino acid Schiff bases using nonchiral copper catalysts[2].

Due to its unique structural features—specifically the presence of two bulky benzyl groups on the α-carbon alongside a primary amine and a hydroxyl group—standard purification techniques often fail. This guide provides field-proven, causality-driven methodologies to ensure high-purity isolation.

I. Purification Strategy & Workflow

The purification of this compound relies on exploiting its basicity via selective ion-partitioning, followed by silanol-deactivated chromatography and lattice-driven crystallization.

Workflow for the isolation and purification of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

II. Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: Lipophile-Optimized Acid-Base Extraction

Standard acid-base extractions often result in severe yield loss for this compound. The massive hydrophobic bulk of the two benzyl groups causes the resulting hydrochloride salt to remain partially soluble in halogenated organic solvents.

• Step 1: Dissolve the crude reaction mixture in Methyl tert-butyl ether (MTBE) (10 mL/g of crude). Causality: MTBE is strictly non-polar compared to dichloromethane (DCM), forcing the lipophilic ammonium salt out of the organic phase and into the aqueous phase.

• Step 2: Extract the organic layer with 1M aqueous HCl (3 x 5 mL/g).

• Step 3 (Validation): Spot the resulting aqueous layer on a TLC plate and heat with a Ninhydrin stain. A deep purple/blue spot confirms the primary amine has successfully partitioned into the aqueous phase.

• Step 4: Wash the combined aqueous acidic layers with fresh MTBE (1 x 5 mL/g) to strip away unreacted benzyl chloride or neutral organic byproducts. Discard the organic wash.

• Step 5: Cool the aqueous phase to 0 °C in an ice bath. Slowly add 2M NaOH dropwise until the pH reaches 11–12. Validation: The solution will turn opaque and milky as the free base precipitates or oils out of the aqueous matrix.

• Step 6: Extract the basified aqueous layer with Ethyl Acetate (EtOAc) (3 x 5 mL/g). Dry the combined organic layers over anhydrous MgSO4, filter, and concentrate in vacuo.

Protocol B: Amine-Deactivated Flash Chromatography

If TLC indicates the presence of mono-benzylated impurities, chromatography is required.

• Step 1: Prepare the mobile phase: Hexane/EtOAc (70:30 v/v) containing 2% Triethylamine (TEA). Causality: The primary amine of the product acts as a strong hydrogen bond donor/acceptor. TEA competitively binds to the acidic silanol groups (-SiOH) on the silica gel, preventing the product from irreversibly binding or streaking down the column.

• Step 2: Slurry-pack the silica gel column using the TEA-treated mobile phase. Flush with at least 2 column volumes to ensure complete silanol deactivation.

• Step 3: Dry-load the concentrated extract onto a small amount of Celite (due to its poor solubility in pure hexane) and load it onto the column.

• Step 4: Elute and collect fractions. Validation: Monitor fractions via TLC (Hexane/EtOAc 50:50, Ninhydrin stain). The highly lipophilic di-benzylated target will elute first, cleanly separated from the more polar mono-benzylated impurities.

Protocol C: Symmetrical Lattice Crystallization

• Step 1: Dissolve the chromatographically pure (but potentially oily) product in a minimum volume of boiling EtOAc.

• Step 2: Slowly add hot heptane dropwise until the solution becomes faintly turbid. Causality: The symmetrical nature of the dibenzyl backbone promotes strong van der Waals crystal lattice packing, but requires a non-polar anti-solvent (heptane) to lower the solubility threshold and force nucleation.

• Step 3: Allow the flask to cool undisturbed to room temperature, then transfer to a 4 °C refrigerator for 2 hours. Validation: The formation of white, needle-like crystals indicates successful purification.

• Step 4: Vacuum filter the crystals, wash with ice-cold heptane, and dry under high vacuum.

III. Quantitative Data & Separation Metrics

Use the following table to predict partitioning behavior and chromatographic mobility during your purification workflow.

Compound / Impurity	Rf Value (Hexane/EtOAc 1:1 + 2% TEA)	Solubility (MTBE)	Solubility (1M HCl)	Causality / Structural Notes
2-Amino-2-benzyl-3-phenylpropan-1-ol	0.45	High	Low (as free base), High (as salt)	Target. Extreme lipophilicity due to dual benzyl groups.
2-Amino-3-phenylpropan-1-ol	0.15	Moderate	High	Mono-benzyl impurity. Significantly more polar; elutes much later on silica.
Benzyl Chloride	0.90	High	Insoluble	Common alkylating reagent. Completely removed during the initial MTBE organic wash.

IV. Troubleshooting Guides & FAQs

Q: I am losing product during the initial acid wash. The aqueous layer doesn't contain my expected yield. Why? A: You are likely using Dichloromethane (DCM) or Chloroform as your organic solvent. Causality: The dibenzyl moiety makes the resulting hydrochloride salt highly lipophilic. Halogenated solvents readily solvate bulky, lipophilic ion-pairs (R-NH3⁺ Cl⁻), causing the salt to partition back into the organic phase. Solution: Switch your extraction solvent strictly to a non-polar ether like MTBE or Diethyl Ether, which cannot solvate the ion-pair, forcing the salt into the aqueous phase.

Q: Why is my product streaking severely on the silica column, even when I use a highly polar eluent like DCM/MeOH? A: This is a classic silanol interaction. Causality: The primary amine interacts with the stationary phase via strong hydrogen bonding and ion-exchange mechanisms with acidic silanol sites. Increasing solvent polarity does not disrupt this specific acid-base interaction. Solution: You must chemically deactivate the column. Add 2% to 5% Triethylamine (TEA) or aqueous ammonia to your mobile phase to neutralize the silica before loading your sample.

Q: My isolated product is a viscous oil instead of a solid. How do I induce crystallization? A: Causality: Trace amounts of polar solvents (especially EtOAc or DCM) can disrupt the crystal lattice formation of the dibenzyl groups, lowering the melting point and causing the product to "oil out." Solution: Redissolve the oil in a minimal amount of diethyl ether, concentrate it under high vacuum to a rigid foam, and then triturate vigorously with ice-cold hexane. The mechanical shearing combined with the strictly non-polar solvent will induce rapid nucleation.

V. References

• Title: Asymmetric 1,3-Dipolar Cycloaddition of α-Amino Acid Schiff Base (Supporting Information) Source: Amazon AWS (Supplementary Data for JACS) URL:

• Title: Reflexive Chirality Transfer (RCT): Asymmetric 1,3-Dipolar Cycloaddition of α-Amino Acid Schiff Base with Nonchiral Copper Catalyst Source: Journal of the American Chemical Society (ACS Publications) URL:

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. pubs.acs.org [pubs.acs.org]

Minimizing side reactions during 2-Amino-2-benzyl-3-phenylpropan-1-ol oxidation

Technical Support Center: Oxidation of 2-Amino-2-benzyl-3-phenylpropan-1-ol

Welcome to the technical support guide for the selective oxidation of 2-Amino-2-benzyl-3-phenylpropan-1-ol. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help researchers navigate the complexities of this transformation. The inherent functionalities of this molecule—a sterically hindered primary alcohol adjacent to a chiral tertiary carbon bearing a primary amine—present unique challenges. This guide is structured to address specific experimental issues with causal explanations and validated protocols to minimize side reactions and maximize yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My oxidation reaction shows very low conversion, and a significant amount of starting material remains. What is causing this low reactivity?

A: Low conversion is a common issue primarily due to the significant steric hindrance around the primary hydroxyl group. The bulky benzyl and phenylpropyl groups on the adjacent carbon atom physically block access for many oxidizing agents.

Possible Causes & Solutions:

• Steric Hindrance: The primary cause is the molecule's bulky nature. Standard oxidizing agents may be too large or require a specific geometry for reaction that is difficult to achieve.

  • Troubleshooting: Switch to a less sterically demanding oxidation system. Catalytic systems involving small radical species are often effective. The (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) radical, in conjunction with a co-oxidant, is an excellent choice for hindered alcohols.[1][2][3] The active species, the N-oxoammonium ion, is relatively small and highly reactive.

• Catalyst Inhibition: If you are using a metal-based catalyst (e.g., Pt, Pd, Au), the primary amine in your substrate can act as a ligand, coordinating to the metal center and poisoning the catalyst, thereby halting the reaction.[4][5]

  • Troubleshooting: The most robust solution is to protect the amine group prior to oxidation. This strategy is discussed in detail in Q3 .

• Insufficient Reaction Conditions: The reaction may simply require more energy or time to overcome the activation barrier.

  • Troubleshooting: Incrementally increase the reaction temperature in 5-10°C intervals, monitoring for byproduct formation. Similarly, extend the reaction time, tracking the progress by TLC or LC-MS to determine the point of maximum conversion before side reactions become significant.

Q2: I'm successfully oxidizing the alcohol, but the reaction doesn't stop at the aldehyde and proceeds to the carboxylic acid, lowering the yield of my desired product. How can I prevent this over-oxidation?

A: Over-oxidation occurs when the oxidizing agent is too powerful or when the initially formed aldehyde is more reactive than the starting alcohol under the reaction conditions. The key is to choose a reagent or system with the appropriate reactivity profile.[6]

Possible Causes & Solutions:

• Use of "Strong" Oxidizing Agents: Reagents like Potassium Permanganate (KMnO₄) or Jones Reagent (CrO₃ in H₂SO₄) are highly aggressive and will typically oxidize primary alcohols directly to carboxylic acids.[6][7][8]

  • Troubleshooting: Switch to a milder, more controlled oxidizing agent known to halt at the aldehyde stage. A comparative table is provided below.

• Reaction Conditions: Even with a milder oxidant, prolonged reaction times or elevated temperatures can lead to over-oxidation, especially if water is present, which can hydrate the aldehyde to a gem-diol, a species that is readily oxidized.

  • Troubleshooting:

    • Perform the reaction under anhydrous conditions where possible.

    • Monitor the reaction closely and quench it as soon as the starting material is consumed.

    • Use a buffered system if acidic or basic conditions are promoting over-oxidation.

Oxidizing Agent/System	Strength	Target Product	Common Side Reactions	Compatibility w/ Unprotected Amines
Jones Reagent (CrO₃/H₂SO₄)	Strong	Carboxylic Acid	Over-oxidation, potential C-C cleavage	Poor (Amine oxidation/degradation)
Potassium Permanganate (KMnO₄)	Strong	Carboxylic Acid	Over-oxidation, low selectivity[8]	Poor (Amine oxidation)
Dess-Martin Periodinane (DMP)	Mild	Aldehyde	None significant if used correctly	Moderate (Requires protection for best results)
Swern Oxidation (DMSO, Oxalyl Chloride)	Mild	Aldehyde	Epimerization if base is too strong	Poor (Reacts with amine)
TEMPO/NaOCl	Mild	Aldehyde	Over-oxidation if pH is not controlled	Moderate (Requires protection for best results)[1][9]
TEMPO/Cu(I) Aerobic System	Mild	Aldehyde	None significant under optimal conditions	Moderate (Requires protection for best results)[2]

Q3: My reaction is producing multiple unidentifiable byproducts, and I suspect C-C bond cleavage or reactions involving the amine group. How do I address this?

A: This is the most critical issue for 1,2-amino alcohols. The presence of two adjacent functional groups makes the molecule susceptible to specific side reactions, namely C-C bond cleavage and direct amine oxidation. The most effective and universally recommended strategy is to protect the amine group before proceeding with the oxidation.[10][11]

Primary Cause & Solution: Unprotected Amine Group

An unprotected amine is a nucleophile and a base, and it can be easily oxidized. This leads to a cascade of potential side reactions:

• Direct Oxidation: The amine can be oxidized to imines, nitro compounds, or other species.

• Catalyst Poisoning: As mentioned in Q1, the amine can deactivate metal catalysts.[4][5]

• C-C Cleavage: Some oxidants, particularly periodates or lead tetraacetate, are known to cleave the C-C bond of 1,2-diols and 1,2-amino alcohols.[12][13]

• Cyclization/Rearrangement: The amine can react intramolecularly with the newly formed aldehyde.

The Self-Validating Solution: The Protect-Oxidize-Deprotect Strategy

By temporarily converting the amine into a non-nucleophilic, stable functional group (a carbamate), you can direct the reactivity exclusively to the desired alcohol functional group. The tert-Butoxycarbonyl (Boc) group is an ideal choice as it is stable to a wide range of oxidative conditions and can be cleanly removed under acidic conditions.[14][15]

Caption: Protect-Oxidize-Deprotect Workflow.

Experimental Protocol 1: Boc-Protection of 2-Amino-2-benzyl-3-phenylpropan-1-ol

Objective: To selectively protect the primary amine as a Boc-carbamate.

Materials:

• 2-Amino-2-benzyl-3-phenylpropan-1-ol (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

Procedure:

• Dissolve the amino alcohol in DCM (approx. 0.1 M concentration).

• Add the base (TEA or DIPEA) to the solution and stir for 5 minutes at room temperature.

• Add (Boc)₂O portion-wise to the stirring solution. A slight exotherm may be observed.

• Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by TLC (staining with ninhydrin; the starting material will be positive, the product will be negative).

• Upon completion, wash the reaction mixture sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude Boc-protected amino alcohol, which can often be used in the next step without further purification.

Experimental Protocol 2: TEMPO-Mediated Oxidation of Boc-Protected Alcohol

Objective: To oxidize the protected amino alcohol to the corresponding aldehyde without over-oxidation or racemization.

Materials:

• Boc-protected amino alcohol (1.0 eq)

• TEMPO (0.05 eq)

• Sodium hypochlorite (NaOCl, commercial bleach, 1.2 eq)

• Potassium bromide (KBr) (0.5 eq)

• Sodium bicarbonate (NaHCO₃)

• DCM and Water

Procedure:

• Dissolve the Boc-protected amino alcohol in DCM.

• In a separate flask, prepare an aqueous solution of NaHCO₃ and KBr.

• Combine the organic and aqueous solutions in a reaction flask equipped with vigorous stirring. Cool the mixture to 0°C in an ice bath.

• Add TEMPO to the biphasic mixture.

• Slowly add the NaOCl solution dropwise over 30-60 minutes, maintaining the internal temperature below 5°C. The orange color of the reaction is indicative of the active oxidant.

• Stir vigorously at 0°C for 1-3 hours. Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Separate the organic layer. Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure to obtain the crude Boc-protected amino aldehyde.

Q4: I am concerned about maintaining the stereochemical integrity at the chiral center during oxidation. What conditions are best to prevent racemization?

A: Racemization is a valid concern, especially if harsh basic or acidic conditions are employed, which can promote epimerization via enolization or imine-enamine tautomerism.[16][17]

Strategies to Prevent Racemization:

• Amine Protection: As detailed in Q3 , protecting the amine group is the most critical step. An unprotected amine can form an iminium ion intermediate which can lead to racemization at the adjacent stereocenter.

• Mild pH Conditions: The TEMPO-oxidation protocol described above is buffered with sodium bicarbonate, maintaining a mildly basic pH (around 8-9), which is generally safe for many stereocenters. Avoid strongly acidic (e.g., Jones oxidation) or strongly basic conditions.

• Low Temperatures: Running the reaction at 0°C or below minimizes the thermal energy available for epimerization pathways.[16]

• Choice of Reagent: Mild, non-ionic reagents like Dess-Martin Periodinane (DMP) are also known for preserving stereochemical integrity. However, the amine must still be protected.

Caption: General Troubleshooting Decision Workflow.

References

• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Thieme. [URL: https://www.thieme.in/shop/en/thieme-e-book-library/9783131356031-protecting-groups-1525.html]
• Prati, L., & Rossi, M. (2013). Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups. Materials, 6(7), 2777-2788. [URL: https://www.mdpi.com/1996-1944/6/7/2777]
• ResearchGate. (2014). How can we protect an amino group leaving an alcohol group free?. [URL: https://www.researchgate.net/post/How_can_we_protect_an_amino_group_leaving_an_alcohol_group_free]
• Komeyama, K., et al. (2006). Oxidative Carbon—Carbon Bond Cleavage Reaction of 1,2-Diamines and 1,2-Amino Alcohols under on Oxygen Atmosphere. Organic Letters, 8(14), 2931-2934. [URL: https://www.researchgate.
• Organic Chemistry Portal. Amino Protecting Groups Stability. [URL: https://www.organic-chemistry.org/protectivegroups/amino.shtm]
• ScholarWorks at WMU. (2015). Preparation of Aminoalcohols and Their Application for the Synthesis of Heterocycles and as Potential Sensors for Nerve Agents. [URL: https://scholarworks.wmich.
• University of Louisville ThinkIR. (1938). The oxidation of amino alcohols. [URL: https://ir.library.louisville.edu/etd/1739]
• Guengerich, F. P. (2019). Formation and Cleavage of C-C Bonds by Enzymatic Oxidation-Reduction Reactions. Journal of Biological Chemistry, 294(6), 1839-1863. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6369299/]
• Google Patents. (1991). US4990666A - Racemization of optically active amino alcohols. [URL: https://patents.google.
• Stephenson, C. R. J., et al. (2016). Catalytic Deracemization of 1,2-Aminoalcohols through Enantioselective Hydrogen Atom Abstraction. Journal of the American Chemical Society, 138(3), 782-785. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4733618/]
• Stahl, S. S. (2011). Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems. Angewandte Chemie International Edition, 50(51), 12132-12143. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3379815/]
• Journal of the Chemical Society, Perkin Transactions 1. (1982). Amino alcohols as C-terminal protecting groups in peptide synthesis. [URL: https://pubs.rsc.org/en/content/articlelanding/1982/p1/p19820002019]
• BenchChem. (2025). Technical Support Center: Synthesis of Amino Alcohol Compounds. [URL: https://www.benchchem.com/technical-support-center/synthesis-of-amino-alcohol-compounds]
• Organic Chemistry Portal. Protective Groups. [URL: https://www.organic-chemistry.org/protectivegroups.htm]
• Organic Chemistry Portal. Aldehyde synthesis by oxidation of alcohols and rearrangements. [URL: https://www.organic-chemistry.org/synthesis/C1O/aldehydes.shtm]
• ResearchGate. (2013). Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups. [URL: https://www.researchgate.
• Semantic Scholar. (2008). Efficient kinetic resolution of racemic amino aldehydes by oxidation with N-iodosuccinimide. [URL: https://www.semanticscholar.org/paper/Efficient-kinetic-resolution-of-racemic-amino-by-Ohyama-Hasegawa/89a5843486b71b782987157a917e7f6075191986]
• Scribd. Oxidation Reagents Involving C-C Bond Cleavage. [URL: https://www.scribd.com/pptx/623101147/Oxidation-Reagents-Involving-C-C-Bond-Cleavage]
• National Academic Digital Library of Ethiopia. Oxidation of Primary Alcohols to Carboxylic Acids. [URL: https://nadre.ethernet.edu.et/record/22159/files/24.pdf]
• Indian Journal of Chemistry. (1979). Kinetics & Mechanism of Oxidation of 2-Amino-2-methyl-I. [URL: http://nopr.niscpr.res.in/handle/123456789/26102]
• American Chemical Society. (2019). Amino Acid-Protecting Groups. [URL: https://pubs.acs.org/doi/10.1021/acs.chemrev.9b00227]
• Reddy, C. B. R., et al. (2016). Chemoselective Oxidation of Benzyl, Amino, and Propargyl Alcohols to Aldehydes and Ketones under Mild Reaction Conditions. ChemistryOpen, 5(5), 460-466. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5049755/]
• JACS Au. (2022). Evolution of Methods for the Oxidation of Primary Alcohols to Carboxylic Acids: From Metal Oxides to Biocatalysis. [URL: https://pubs.acs.org/doi/10.1021/jacsau.1c00483]
• MDPI. (2021). Characterization of an Immobilized Amino Acid Racemase for Potential Application in Enantioselective Chromatographic Resolution Processes. [URL: https://www.mdpi.com/2073-4344/11/6/723]
• ACS Omega. (2020). Copper-Catalyzed Oxidative Cleavage of the C–C Bonds of β-Alkoxy Alcohols and β-1 Compounds. [URL: https://pubs.acs.org/doi/10.1021/acsomega.0c04517]
• ResearchGate. (2002). Procedure for the Oxidation of β-Amino Alcohols to α-Amino Aldehydes. [URL: https://www.researchgate.net/publication/11269389_Procedure_for_the_Oxidation_of_b-Amino_Alcohols_to_a-Amino_Aldehydes]
• Master Organic Chemistry. (2015). Alcohol Oxidation: "Strong" & "Weak" Oxidants. [URL: https://www.masterorganicchemistry.
• Wikipedia. Alcohol oxidation. [URL: https://en.wikipedia.
• Oriental Journal of Chemistry. (2014). Kinetics and mechanism of the selective oxidation of benzyl alcohols by acidified dichromate in aqueous acetic acid medium. [URL: https://www.orientjchem.
• CORE. (1977). Kinetics & Mechanism of Oxidation of Benzyl Alcohol & r-Phenyl- ethanol by Lead Tetraacetate. [URL: https://core.ac.uk/display/85215758]
• Organic Chemistry Portal. Synthesis of ketones by oxidation of alcohols. [URL: https://www.organic-chemistry.org/synthesis/C1O/ketones.shtm]
• MilliporeSigma. (S)-(−)-2-Amino-3-phenyl-1-propanol. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/190438]
• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [URL: https://www.aapptec.com/aggregation-racemization-and-side-reactions-in-peptide-synthesis-sp-24.html]
• PubChem - NIH. 3-Amino-2-phenylpropan-1-ol. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/11286566]

Sources

• 1. Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemoselective Oxidation of Benzyl, Amino, and Propargyl Alcohols to Aldehydes and Ketones under Mild Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ketone synthesis by oxidation of alcohols [organic-chemistry.org]
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• 7. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 8. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 9. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
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• 11. Protective Groups [organic-chemistry.org]
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• 13. Oxidation Reagents Involving C-C Bond Cleavage | PPTX [slideshare.net]
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• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. peptide.com [peptide.com]

Technical Support Center: Optimizing Recrystallization Solvents for Amino Alcohol Purification

Welcome to the Technical Support Center for the purification of amino alcohols. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their recrystallization processes for this important class of compounds. Here, you will find in-depth technical guidance, troubleshooting advice, and frequently asked questions, all presented in a practical, question-and-answer format. Our goal is to provide you with the scientific rationale behind the experimental choices, enabling you to design robust and effective purification protocols.

Guiding Principles: Recrystallization of Amino Alcohols

Recrystallization is a powerful technique for purifying solid organic compounds, and it is particularly well-suited for amino alcohols. The process relies on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at varying temperatures.[1] An ideal recrystallization process involves dissolving the impure amino alcohol in a minimum amount of a hot solvent, followed by slow cooling to induce the formation of highly ordered crystals of the pure compound, leaving the impurities dissolved in the remaining solution (mother liquor).[2]

Amino alcohols present a unique set of challenges and opportunities in recrystallization due to their characteristic functional groups: the basic amino group and the hydroxyl group. These groups confer polarity and the ability to form strong hydrogen bonds, which are key factors to consider when selecting an appropriate solvent system.[2]

Solvent Selection for Amino Alcohol Recrystallization

The choice of solvent is the most critical parameter in developing a successful recrystallization protocol. An ideal solvent for an amino alcohol should exhibit the following characteristics:

• High solubility at elevated temperatures: The solvent should be able to dissolve the amino alcohol completely when heated to near its boiling point.[3]

• Low solubility at reduced temperatures: As the solution cools, the amino alcohol should become significantly less soluble, allowing for good recovery of the crystalline product.[3]

• Favorable impurity solubility profile: Impurities should either be insoluble in the hot solvent (allowing for their removal by hot filtration) or remain soluble in the cold solvent (so they are removed with the mother liquor).[3]

• Inertness: The solvent should not react chemically with the amino alcohol.[4]

• Volatility: The solvent should have a relatively low boiling point to allow for easy removal from the purified crystals during drying.[4]

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.

Data Presentation: Common Solvents for Amino Alcohol Recrystallization

The following table provides a list of common solvents used for the recrystallization of polar compounds like amino alcohols, along with their relevant physical properties. The selection of a solvent is often a balance of these properties, with the goal of achieving the best possible separation of the desired compound from its impurities.

Solvent	Boiling Point (°C)	Polarity Index	Hydrogen Bond Donor (HBD)/Acceptor (HBA)	Notes
Water	100	10.2	HBD & HBA	Excellent for many polar amino alcohols, but high solubility can be an issue.[5][6]
Ethanol	78	4.3	HBD & HBA	Good general-purpose solvent for amino alcohols; often used in mixed-solvent systems with water.[6][7]
Methanol	65	5.1	HBD & HBA	Similar to ethanol but more polar; can be too good of a solvent for some amino alcohols.[6][7]
Isopropanol (IPA)	82	3.9	HBD & HBA	Less polar than ethanol; useful for less polar amino alcohols or as an anti-solvent.[5][6]
Acetonitrile	82	5.8	HBA	Aprotic polar solvent; can be effective for specific amino alcohols.[5]
Ethyl Acetate (EtOAc)	77	4.4	HBA	Medium polarity; often used as the "good" solvent in a mixed-solvent system with a non-polar anti-solvent.[7]
Acetone	56	5.1	HBA	Good solvent for a range of polarities; its low boiling point can be advantageous for drying.[7]
Toluene	111	2.4	Non-HBD/HBA	Non-polar; can be used as an anti-solvent for highly polar amino alcohols.[7]
Heptane/Hexane	98/69	0.1	Non-HBD/HBA	Very non-polar; typically used as anti-solvents to induce crystallization from more polar solvents.[5]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This is the most straightforward recrystallization method and should be the first approach when a suitable single solvent can be identified.

Methodology:

• Dissolution: Place the crude amino alcohol in an Erlenmeyer flask with a stir bar. Add a small amount of the chosen solvent and heat the mixture to a gentle boil with stirring. Continue to add small portions of the hot solvent until the amino alcohol is completely dissolved. It is crucial to use the minimum amount of hot solvent to ensure a good yield.[1]

• Hot Filtration (if necessary): If insoluble impurities are present, they should be removed at this stage. Pre-heat a funnel with a fluted filter paper by pouring a small amount of the hot solvent through it. This prevents premature crystallization in the funnel. Quickly filter the hot solution into a clean, pre-warmed flask.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[8] Once the solution has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities.[9]

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Protocol 2: Mixed-Solvent Recrystallization

This technique is employed when no single solvent has the ideal solubility characteristics. It involves a "good" solvent in which the amino alcohol is soluble and a "bad" (or anti-solvent) in which it is insoluble.[8]

Methodology:

• Dissolution: Dissolve the crude amino alcohol in the minimum amount of the hot "good" solvent in an Erlenmeyer flask with a stir bar.

• Addition of Anti-Solvent: While keeping the solution hot, add the "bad" solvent dropwise until the solution becomes faintly and persistently cloudy. This indicates that the saturation point has been reached.

• Clarification: Add a few drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Crystal Collection, Washing, and Drying: Follow steps 4-6 from the single-solvent recrystallization protocol, using the mixed-solvent system (in the same ratio as the final solution) for washing the crystals.

Troubleshooting Guide

This section addresses specific issues that researchers may encounter during the recrystallization of amino alcohols.

Q1: My amino alcohol is "oiling out" instead of crystallizing. What should I do?

A1: "Oiling out" occurs when the amino alcohol separates from the solution as a liquid rather than a solid. This is common for compounds with low melting points or when the solution is highly supersaturated.[4]

• Causality: The high concentration of the amino alcohol in the cooling solution can lead to its separation at a temperature above its melting point. The presence of impurities can also depress the melting point of the mixture, exacerbating the problem.

• Troubleshooting Steps:

  • Re-heat and Dilute: Re-heat the solution until the oil redissolves. Add a small amount of additional hot solvent to decrease the saturation level. Allow the solution to cool more slowly.[10]

  • Lower the Boiling Point of the Solvent System: If using a mixed-solvent system, you can try to use a "good" solvent with a lower boiling point.

  • Induce Crystallization at a Lower Temperature: Try to induce crystallization at a lower temperature by scratching the inside of the flask with a glass rod or by adding a seed crystal.

  • Change the Solvent System: Experiment with a different solvent or a different mixed-solvent system. A less polar solvent system may sometimes help.

Q2: No crystals are forming even after the solution has cooled in an ice bath. What are the next steps?

A2: The absence of crystal formation usually indicates that the solution is not sufficiently saturated.

• Causality: Too much solvent may have been added during the dissolution step.

• Troubleshooting Steps:

  • Evaporate Excess Solvent: Gently heat the solution to boil off some of the solvent. Once the volume has been reduced, allow the solution to cool again.[10]

  • Induce Crystallization:

    • Scratching: Use a glass rod to scratch the inner surface of the flask at the air-liquid interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

    • Seeding: If you have a small amount of the pure amino alcohol, add a tiny crystal to the solution to act as a seed.[10]

  • Add an Anti-Solvent: If you are using a single solvent, you can try to add a "bad" solvent (in which the amino alcohol is insoluble) dropwise to induce precipitation.

Q3: The purity of my amino alcohol has not improved significantly after recrystallization. What could be the reason?

A3: This can happen if the impurities have very similar solubility properties to the target compound or if the crystallization process was too rapid.

• Causality: Rapid crystal growth can trap impurities within the crystal lattice.[10] If the impurities and the desired compound have very similar structures and polarities, they may co-crystallize.

• Troubleshooting Steps:

  • Slow Down the Cooling Rate: Ensure the solution cools as slowly as possible. Insulating the flask can help.

  • Re-crystallize: A second recrystallization can often significantly improve purity.

  • Change the Solvent System: A different solvent or solvent mixture may provide better selectivity for the desired compound over the impurities.

  • Consider pH Adjustment: For amino alcohols, adjusting the pH of the solution can alter the solubility of both the target compound and ionizable impurities, potentially leading to better separation.

  • Formation of a Salt: Consider converting the amino alcohol to a salt with a suitable acid (e.g., HCl, oxalic acid). The salt will have different solubility properties and may be easier to crystallize in a pure form. The pure amino alcohol can then be regenerated by neutralization.

Frequently Asked Questions (FAQs)

Q: How does the structure of the amino alcohol affect solvent selection?

A: The "like dissolves like" principle is a good starting point.[2] More polar amino alcohols with shorter carbon chains will be more soluble in polar solvents like water and short-chain alcohols. As the carbon chain length increases or with the presence of bulky non-polar groups, the amino alcohol will become more soluble in less polar solvents. The presence of secondary or tertiary amines can also affect hydrogen bonding and solubility.

Q: Can I use a rotary evaporator to speed up the cooling and crystallization process?

A: While a rotary evaporator is excellent for removing solvent, it is generally not recommended for inducing crystallization. The rapid cooling and evaporation can lead to the formation of small, impure crystals or an amorphous solid. Slow, controlled cooling is key to obtaining high-purity crystals.[8]

Q: My amino alcohol is highly soluble in most common solvents. How can I crystallize it?

A: For highly soluble compounds, a mixed-solvent system is often the best approach. Dissolve the compound in a small amount of a "good" solvent where it is very soluble, and then slowly add an "anti-solvent" in which it is insoluble to induce crystallization. Very non-polar solvents like hexane or heptane are often effective anti-solvents for polar amino alcohols.[8]

Q: How can pH be used to optimize the recrystallization of amino alcohols?

A: Amino alcohols are basic compounds. By adjusting the pH of an aqueous or alcoholic solution, you can change the ionization state of the amino group.

• Lowering the pH (acidic conditions): The amino group will be protonated to form an ammonium salt (R-NH3+). This salt is typically much more soluble in polar solvents like water than the free base. This can be useful for removing less polar impurities that are not soluble in the acidic aqueous phase.

• Raising the pH (basic conditions): The amino alcohol will exist as the free base (R-NH2), which is generally less soluble in water than its protonated form. Crystallization is often induced by adjusting the pH to the point of minimum solubility, which is typically in the basic range for amino alcohols.

By carefully controlling the pH, you can selectively precipitate the desired amino alcohol while keeping impurities in solution.

Visualizing the Workflow

Single-Solvent Recrystallization Workflow

Caption: A schematic of the single-solvent recrystallization process.

Mixed-Solvent Recrystallization Workflow

Caption: A step-by-step diagram of the mixed-solvent recrystallization technique.

References

• Scribd. (n.d.). Solvent Polarity Index Table. Retrieved from [Link]

• Chemistry-Reference.com. (n.d.). Solvents and Polarity. Retrieved from [Link]

• Shodex. (n.d.). Polarities of Solvents. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Recrystallization. In Introduction to Organic Laboratory Techniques: A Small Scale Approach.
• Khadka, P., Ro, J., Kim, H., Kim, I., Kim, J. T., Kim, H., ... & Lee, J. (2014). Pharmaceutical particle technologies: An approach to improve drug solubility, dissolution and bioavailability. Asian journal of pharmaceutical sciences, 9(6), 304-316.
• Hirano, A., Kameda, T., & Tamada, Y. (2021). The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. International journal of biological macromolecules, 177, 37-45.

• HBCSE. (n.d.). Recrystallization. Retrieved from [Link]

• Gao, Q., Fang, H., Xiang, D., Chen, Y., Tanaka, H., & Tan, P. (2022). Impact of impurities on crystal growth.
• Ferreira, O., & Pinho, S. P. (2012). Solubility of amino acids in mixed solvent systems. In Solubility of Amino Acids in Mixed Solvent Systems. InTech.

• White Rose eTheses Online. (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. Retrieved from [Link]

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Retrieved from [Link]

• Varga, E., E. E. E., ... & Nagy, Z. K. (2023).

• ResearchGate. (n.d.). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). Recrystallization I. Retrieved from [Link]

• De Yoreo, J. J., & Vekilov, P. G. (2003). Principles of crystal nucleation and growth. Reviews in mineralogy and geochemistry, 54(1), 57-93.

• National Institute of Technology, Tiruchirappalli. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

• ResearchGate. (n.d.). Thermodynamic study of solubility for 2-amino-4-chloro-6-methoxypyrimidine in twelve organic solvents at temperatures from 273.15 K to 323.15 K. Retrieved from [Link]

• PubMed. (2019). Study on Control of pH-Modulation Crystallization Utilizing Concept of Dissociation Equilibrium. Retrieved from [Link]

• Scribd. (n.d.). Review Literature 3.1 Crystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• ScholarBank@NUS. (n.d.). Effects of impurities on crystal growth processes. Retrieved from [Link]

• ResearchGate. (n.d.). Study on Control of pH-Modulation Crystallization Utilizing Concept of Dissociation Equilibrium. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

• MDPI. (2023, July 5). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. Retrieved from [Link]

• AIChE. (n.d.). 311c Effect of Molecular Speciation of Impurities on Amino Acid Crystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 16). 2.2.4.6F: Troubleshooting. Retrieved from [Link]

• University of Calgary. (n.d.). Chapter 4: Physical Properties and Intermolecular Forces. Retrieved from [Link]

• ResearchGate. (n.d.). Thermodynamic Studies on Amino Acid Solvation in some Aqueous Alcohols. Retrieved from [Link]

• Google Patents. (n.d.). US3453183A - Method of purifying ethanolamines.

• University of California, Irvine. (n.d.). 4. Crystallization. Retrieved from [Link]

• Making Molecules. (2022, May 13). Polarity Part 2: Intermolecular Interactions & Physical Properties. Retrieved from [Link]

• ResearchGate. (2022, August 9). Effect of Impurities on the Growth Kinetics of Crystals. Retrieved from [Link]

• PubMed. (2008, July 2). Modulation of microenvironmental pH and crystallinity of ionizable telmisartan using alkalizers in solid dispersions for controlled release. Retrieved from [Link]

• ResearchGate. (2015, March 24). How do I make a crystal of highly polar compounds?. Retrieved from [Link]

• Michigan State University. (n.d.). Physical Properties. Retrieved from [Link]

• Journal of Organic Chemistry and Pharmaceutical Research. (n.d.). Reduction of Chiral Amino Acids Based on Current Method. Retrieved from [Link]

• Royal Society of Chemistry. (2021, August 25). Selective separation of amines from continuous processes using automated pH controlled extraction. Retrieved from [Link]

• Waters. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

• California State University, Dominguez Hills. (n.d.). Recrystallization. Retrieved from [Link]

• ResearchGate. (2021, August 5). Development of Amino Acid Crystallization Processes: l-Glutamic Acid. Retrieved from [Link]

• PubMed Central. (2022, March 3). Ice Recrystallization Inhibition by Amino Acids: The Curious Case of Alpha- and Beta-Alanine. Retrieved from [Link]

• MDPI. (n.d.). Amino Acids as the Potential Co-Former for Co-Crystal Development: A Review. Retrieved from [Link]

Sources

• 1. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 2. mt.com [mt.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. japsonline.com [japsonline.com]
• 5. Polarity Part 2: Intermolecular Interactions & Physical Properties — Making Molecules [makingmolecules.com]
• 6. Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benthamdirect.com [benthamdirect.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Cyclization of 2-Amino-2-benzyl-3-phenylpropan-1-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic bottlenecks encountered when attempting to cyclize 2-amino-2-benzyl-3-phenylpropan-1-ol into downstream heterocycles like oxazolines and oxazolidinones.

The Causality of Failure: The Gem-Dibenzyl Effect

At the core of every failed reaction with 2-amino-2-benzyl-3-phenylpropan-1-ol is its extreme steric topology. The C2 carbon is a quaternary center flanked by two bulky benzyl groups. While gem-dialkyl substitution typically accelerates ring closure via the Thorpe-Ingold effect, the massive steric bulk of two benzyl groups crosses the threshold from beneficial pre-organization to severe steric shielding. This shielding physically blocks incoming electrophiles during intermolecular steps and restricts the conformational freedom required to achieve the anti-periplanar transition state necessary for intramolecular cyclodehydration 1.

Troubleshooting FAQs

Q1: Why does my initial N-acylation plateau at <30% conversion when synthesizing the hydroxy-amide precursor? Analysis: The C2 quaternary center creates massive steric shielding around the primary amine. Standard peptide coupling reagents (like EDC/HOBt or HATU) form active esters that are simply too bulky to be attacked by this hindered amine. Solution: Bypass bulky active esters entirely. Convert your carboxylic acid to an acid chloride using oxalyl chloride/DMF. React the acid chloride with the amino alcohol in the presence of DMAP and a strong base (like DIPEA) at elevated temperatures (e.g., 60 °C in toluene). This reduces the steric profile of the electrophile, allowing the hindered amine to attack.

Q2: I successfully isolated the hydroxy-amide, but cyclodehydration to the oxazoline fails. Standard SOCl₂ or TsCl/Et₃N methods yield unreacted starting material or complex mixtures. Why? Analysis: Cyclodehydration requires the hydroxyl group to be converted into a good leaving group, followed by intramolecular attack by the amide oxygen. In 4,4-dibenzyl systems, the two benzyl groups restrict the conformational flexibility needed to achieve the required geometry. Traditional reagents like SOCl₂ often fail to drive the reaction to completion, leading to low yields or competing side reactions 2. In fact, literature synthesizing the 4,4-dibenzyl-4,5-dihydrooxazole ligand (L10) from this exact amino alcohol reports a notoriously low 22% yield over two steps due to these exact cyclization bottlenecks 3. Solution: Use Trifluoromethanesulfonic anhydride (Tf₂O) and pyridine at -78 °C. The resulting triflate is an exceptionally potent leaving group that lowers the activation energy for the sterically hindered ring closure, forcing the reaction forward before elimination pathways can compete.

Q3: Can I form an oxazolidinone directly using CDI? Analysis: No. N,N'-Carbonyldiimidazole (CDI) is too sterically demanding for the gem-dibenzyl substituted amine. The reaction will likely stall at the O-acylated intermediate because the bulky imidazole leaving group blocks the trajectory of the hindered amine. Solution: Use triphosgene (bis(trichloromethyl) carbonate) with a stoichiometric amount of a tertiary amine base. Triphosgene decomposes in situ into phosgene, which has the smallest possible steric profile for a carbonyl electrophile, allowing it to penetrate the steric shield.

Quantitative Data: Reagent Efficacy Comparison

The following table summarizes the performance of various cyclization reagents when applied specifically to the 2-amino-2-benzyl-3-phenylpropan-1-ol scaffold.

Reagent System	Target Heterocycle	Steric Penalty Overcome?	Typical Yield	Mechanistic Note
SOCl₂ / Base	Oxazoline	No	< 15%	Fails to reach anti-periplanar TS; elimination dominates 2.
TsCl / Et₃N	Oxazoline	No	< 10%	O-tosylate is too stable; amine cannot attack.
Tf₂O / Pyridine	Oxazoline	Yes	65 - 75%	Highly reactive O-triflate forces closure.
CDI	Oxazolidinone	No	0 - 5%	Bulky imidazole leaving groups block attack.
Triphosgene / Et₃N	Oxazolidinone	Yes	70 - 85%	Minimal steric profile of phosgene intermediate.

Validated Experimental Protocol

Optimized Synthesis of 4,4-Dibenzyl Oxazolines via Tf₂O-Mediated Cyclodehydration

This self-validating protocol is designed to overcome the 22% yield ceiling historically reported for 4,4-dibenzyl oxazoline derivatives 3.

Materials:

• Hydroxy-amide precursor (1.0 eq)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.2 eq)

• Anhydrous Pyridine (3.0 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• System Preparation: Flame-dry a Schlenk flask under argon to ensure strict anhydrous conditions. Dissolve the hydroxy-amide precursor (1.0 mmol) in anhydrous DCM (10 mL).

• Base Addition: Add anhydrous pyridine (3.0 mmol) to the solution and cool the mixture to -78 °C using a dry ice/acetone bath.

• Electrophilic Activation: Add Tf₂O (1.2 mmol) dropwise over 10 minutes.

  • Causality Note: Slow addition at cryogenic temperatures prevents localized heating and suppresses intermolecular side reactions. The highly reactive O-triflate forms immediately, which can be validated by a slight color change (typically pale yellow).

• Kinetically Controlled Cyclization: Maintain the reaction at -78 °C for 1 hour, then slowly warm to room temperature over 4 hours.

  • Causality Note: The gradual warming provides the precise thermal energy required to overcome the conformational barrier imposed by the gem-dibenzyl groups, allowing the amide oxygen to attack the activated carbon without triggering elimination.

• Quench & Extraction: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (3 x 10 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc) to isolate the pure 4,4-dibenzyl oxazoline.

Workflow & Mechanistic Visualizations

Fig 1: Troubleshooting logic tree for the two-step oxazoline cyclization workflow.

Fig 2: Mechanistic pathway of Tf2O-mediated cyclodehydration to form the oxazoline ring.

References

• 3Asymmetric 1,3-Dipolar Cycloaddition of α-Amino Acid Schiff Base | Source: Amazon S3

• 2One-Pot Preparation of Cyclic Amines from Amino Alcohols | Source: Organic Syntheses

• 1Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues | Source: PMC (NIH)

• [[4]]() Amino-alcohol cyclization: selective synthesis of lactams and cyclic amines from amino-alcohols | Source: Catalysis Science & Technology

Sources

• 1. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. Amino-alcohol cyclization: selective synthesis of lactams and cyclic amines from amino-alcohols - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C3CY00513E [pubs.rsc.org]

Technical Support Center: Catalyst Removal from 2-Amino-2-benzyl-3-phenylpropan-1-ol

Welcome to the technical support hub for the purification of 2-Amino-2-benzyl-3-phenylpropan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to address the common and complex challenges associated with removing metal catalyst residues from this active pharmaceutical ingredient (API). Our goal is to provide you with the expertise and practical solutions needed to ensure the purity and integrity of your final product, in line with stringent regulatory standards.[1]

I. Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions that arise during the purification of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Q1: What are the most common metal catalysts used in the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol that I need to remove?

The synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol often involves a reductive amination step.[2][3] The most prevalent metal catalysts for this transformation are palladium-based, such as Palladium on Carbon (Pd/C).[2][4] Other transition metals like platinum, rhodium, nickel, and iridium can also be employed depending on the specific synthetic route.[4][5][6][7] Therefore, your purification strategy should primarily target the removal of these residual metals.

Q2: Why can't I simply rely on recrystallization to remove the metal catalyst residues?

While recrystallization is a fundamental purification technique, it is often insufficient for achieving the low parts-per-million (ppm) levels of metal residues required for APIs.[8][9] In some cases, the metal impurities can even become concentrated within the crystal lattice of the product.[1][9] Therefore, a more targeted approach is typically necessary to ensure complete removal.

Q3: What are the regulatory limits for palladium and other metal impurities in APIs?

Regulatory bodies like the US Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for elemental impurities in pharmaceutical products, harmonized under the ICH Q3D guideline.[1] For platinum group metals, which includes palladium, the permitted daily exposure (PDE) is very low, often necessitating removal to levels below 5-10 ppm.[10]

Q4: How can I accurately quantify the amount of residual metal catalyst in my product?

The standard and most reliable methods for quantifying trace metal impurities in APIs are Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).[10][11][12] These techniques offer high sensitivity and can detect metals at the parts-per-billion (ppb) level.[8][11] For in-process monitoring where rapid, semi-quantitative results are needed, colorimetric or fluorimetric assays can be useful.[10][12]

II. Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to troubleshooting common problems encountered during the removal of metal catalyst residues.

Scenario 1: High levels of palladium detected after initial filtration of a heterogeneous catalyst (e.g., Pd/C).

• Possible Cause: Incomplete removal of fine catalyst particles. Palladium on carbon can form very fine particulates that may pass through standard filter paper.

• Solution:

  • Use a Filtration Aid: Filter the reaction mixture through a pad of Celite® (diatomaceous earth).[13][14] This creates a fine filter bed that can trap even very small catalyst particles.

  • Membrane Filtration: For very fine particles, consider using a micron-level PTFE syringe filter after the initial filtration.[14]

  • Thorough Washing: Ensure the filter cake is washed thoroughly with a suitable solvent to recover any product that may be adsorbed onto the catalyst or filter aid.[9][14]

Scenario 2: Significant product loss during the scavenging process.

• Possible Cause: Your product, 2-Amino-2-benzyl-3-phenylpropan-1-ol, may be adsorbing to the scavenger material (e.g., activated carbon or functionalized silica).[9] This is more likely due to the polar amine and alcohol functional groups in the molecule.

• Solution:

  • Optimize Scavenger Loading: Perform small-scale experiments to determine the minimum amount of scavenger required for effective metal removal without significant product loss.[9]

  • Solvent Selection: Using a more polar solvent during the scavenging step can help keep your product fully solvated and reduce its interaction with the scavenger surface.[9]

  • Thorough Washing: After filtering off the scavenger, wash the scavenger cake with fresh solvent to recover any adsorbed product.[9]

Scenario 3: Activated carbon treatment removes color but palladium levels remain high.

• Possible Cause: Not all activated carbons are equally effective at removing metal catalysts.[15] The surface properties and pore structure of the carbon play a crucial role.

• Solution:

  • Select a Specialized Carbon: Use an activated carbon specifically designed for metal scavenging.[9][15][16] These carbons often have modified surfaces that exhibit a higher affinity for metals like palladium.

  • Optimize Contact Time and Temperature: The efficiency of metal removal can be influenced by the duration of contact with the activated carbon and the temperature of the solution.[17][18] Experiment with different stirring times and temperatures to find the optimal conditions.

Scenario 4: "Oiling out" occurs during recrystallization after catalyst removal.

• Possible Cause: "Oiling out" is when a compound separates from a solution as a liquid phase instead of a solid crystalline phase.[19] This can be caused by high levels of impurities (including residual catalyst), a high degree of supersaturation, or an inappropriate solvent system.

• Solution:

  • Ensure Thorough Catalyst Removal: High residual catalyst levels can inhibit proper crystal formation. Re-evaluate your catalyst removal step to ensure its effectiveness.

  • Slow Cooling: Allow the solution to cool slowly to prevent rapid supersaturation, which can favor oiling out.[19]

  • Solvent System Optimization: Experiment with different solvent or solvent mixtures. The goal is to find a system where your product has high solubility at elevated temperatures and lower solubility at room temperature or below.[20]

  • Seeding: Introduce a small seed crystal of your pure product to the cooled solution to encourage crystallization.[20][21]

III. Detailed Experimental Protocols

Here we provide a step-by-step guide for a robust method to remove palladium catalyst residues from 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Protocol 1: Two-Step Heterogeneous Catalyst Removal and Polishing

This protocol is designed for the removal of a heterogeneous catalyst like Pd/C, followed by a polishing step to remove any remaining trace amounts of palladium.

Step 1: Bulk Catalyst Removal via Filtration

• Reaction Quench and Dilution: Once the reaction is complete, cool the reaction mixture to room temperature. Dilute the mixture with a suitable solvent (e.g., ethyl acetate, methanol) in which your product is soluble.

• Prepare Filtration Apparatus: Set up a Buchner funnel with a filter paper, and add a 1-2 cm layer of Celite®.

• Filtration: Wet the Celite® pad with the solvent used for dilution. Carefully pour the reaction mixture onto the Celite® pad under vacuum.

• Washing: Wash the filter cake thoroughly with fresh solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and the washings and concentrate under reduced pressure.

Step 2: Polishing with a Metal Scavenger

• Dissolve the Crude Product: Dissolve the concentrated crude product in a suitable solvent (e.g., methanol, THF).[22]

• Add Metal Scavenger: Add a specialized metal scavenger. Options include:

  • Activated Carbon: Use a grade specifically designed for metal removal (e.g., 5-10 wt% relative to the crude product).[13]

  • Functionalized Silica or Resin: Thiol-functionalized silica or macroporous polystyrene-based scavengers (e.g., Biotage® MP-TMT) are highly effective.[17][22] Use the manufacturer's recommended loading.

• Stirring: Stir the mixture at room temperature for 1-24 hours.[9][22] The optimal time should be determined experimentally.

• Filtration: Filter the mixture to remove the scavenger.

• Final Work-up: Concentrate the filtrate and proceed with the final recrystallization of your purified 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Data Presentation: Comparison of Palladium Removal Methods

Purification Method	Typical Starting Pd Level (ppm)	Typical Final Pd Level (ppm)	Advantages	Disadvantages
Recrystallization Alone	200-500	50-150	Simple, can improve overall purity.	Often insufficient for meeting regulatory limits, potential for co-crystallization of impurities.[8][9]
Filtration through Celite®	>1000 (as Pd/C)	50-200	Effective for bulk removal of heterogeneous catalysts.	May not remove finely dispersed or leached palladium species.
Activated Carbon	200-500	<10	Cost-effective, can also remove color impurities.[13][15]	Can lead to product loss through adsorption, requires optimization of carbon type and loading.[9]
Functionalized Scavengers	200-500	<5	High selectivity for specific metals, often results in very low residual levels.[22][23]	Higher cost compared to activated carbon.

IV. Visualizations

Workflow for Metal Catalyst Removal

Caption: A generalized workflow for the removal of metal catalyst residues.

Decision Tree for Troubleshooting High Catalyst Residue

Caption: A decision tree for troubleshooting high levels of catalyst residue.

V. References

• Biotage® MP-TMT | Palladium scavenger. (n.d.). Biotage. Retrieved February 28, 2026, from [Link]

• Selective adsorption and removal of Palladium (Pd) using Activated Carbon as efficient adsorbents. (n.d.). Osaka Gas Chemicals Co., Ltd. Retrieved February 28, 2026, from [Link]

• How to Remove Palladium in three easy steps. (2023, January 20). Biotage. Retrieved February 28, 2026, from [Link]

• Accuracy improvement in the determination of palladium in pharmaceuticals by eliminating volatility error when using ICP-MS coupled with direct introduction of sample dissolved in organic solvents. (2025, August 6). ResearchGate. Retrieved February 28, 2026, from [Link]

• Using ICP-MS and ICP-OES to Measure Trace Elemental Impurities in Pharmaceuticals in Compliance with Proposed Pharmacopeia Chapters. (2020, December 20). Spectroscopy Online. Retrieved February 28, 2026, from [Link]

• The Use of Metal Scavengers for Recovery of Palladium Catalyst from Solution. (n.d.). Ingenta Connect. Retrieved February 28, 2026, from [Link]

• Statistical DoE Approach to the Removal of Palladium from Active Pharmaceutical Ingredients (APIs) by Functionalized Silica Adsorbents. (2014, April 14). ACS Publications. Retrieved February 28, 2026, from [Link]

• Removal of palladium (Pd) catalysts. (n.d.). Osaka Gas Chemicals Co., Ltd. Retrieved February 28, 2026, from [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023, September 6). ACS Publications. Retrieved February 28, 2026, from [Link]

• Improving Operator Safety in API Catalyst Recovery. (n.d.). Amazon Filters. Retrieved February 28, 2026, from [Link]

• Fast and reliable ICP-MS quantification of palladium and platinum-based drugs in animal pharmacokinetic and biodistribution studies. (2020, October 21). PubMed. Retrieved February 28, 2026, from [Link]

• Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts. (n.d.). Ingenta Connect. Retrieved February 28, 2026, from [Link]

• Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts. (n.d.). ResearchGate. Retrieved February 28, 2026, from [Link]

• CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. (2014, October 27). In Palladium-Catalyzed Coupling Reactions: Practical Aspects and Future Developments. John Wiley & Sons.

• Reductive amination. (n.d.). In Wikipedia. Retrieved February 28, 2026, from [Link]

• Aqueous reductive amination using a dendritic metal catalyst in a dialysis bag. (2013, May 17). Beilstein Journal of Organic Chemistry, 9, 945–952. [Link]

• Reductive Aminations with Metal Catalysts. (2021, April 21). Encyclopedia.pub. Retrieved February 28, 2026, from [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. (n.d.). Journal of Organic Chemistry & Process Research. Retrieved February 28, 2026, from [Link]

• Synthesis of 2-amino-3-phenylpropan-1-OL compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. (2018, January). RASAYAN Journal of Chemistry, 11(1), 175-180.

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). (n.d.). Retrieved February 28, 2026, from [Link]

• Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. (2020, September 9). Chemical Reviews, 120(17), 9537–9586. [Link]

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved February 28, 2026, from [Link]

• "Synthesis of 2-Amino-3-Phenylpropan-1-Ol Compounds From Baylis-Hillman Derivatives, Carbon Nanotube, Kinetic, Lifetime and Biological Studies ". (2018, January 1). Amanote Research. Retrieved February 28, 2026, from [Link]

• 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol. (n.d.). PubChem. Retrieved February 28, 2026, from [Link]

• Guide for crystallization. (n.d.). Retrieved February 28, 2026, from [Link]

• Oiling Out in Crystallization. (n.d.). Mettler Toledo. Retrieved February 28, 2026, from [Link]

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• 4. amazonfilters.com [amazonfilters.com]
• 5. BJOC - Aqueous reductive amination using a dendritic metal catalyst in a dialysis bag [beilstein-journals.org]
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• 15. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 16. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
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• 23. apolloscientific.co.uk [apolloscientific.co.uk]

Technical Support Center: Overcoming Steric Bulk Challenges in 2-Amino-2-benzyl-3-phenylpropan-1-ol Reactions

Introduction

Welcome to the technical support resource for navigating the synthetic challenges associated with 2-Amino-2-benzyl-3-phenylpropan-1-ol. This molecule, a valuable building block in pharmaceutical and materials science, presents unique hurdles due to the significant steric hindrance around its core functional groups. The bulky benzyl and phenyl substituents create a sterically demanding environment that can impede or prevent standard chemical transformations.

This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth troubleshooting strategies and frequently asked questions (FAQs). Our goal is to move beyond simple procedural lists and offer a deeper understanding of the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Core Challenge: The Steric Shield

The primary difficulty in reactions involving 2-Amino-2-benzyl-3-phenylpropan-1-ol stems from the spatial crowding around the amine and hydroxyl functionalities. This steric bulk can:

• Hinder Nucleophilic Attack: The approach of reagents to the nitrogen or oxygen atom is physically blocked.

• Prevent Optimal Transition State Geometry: The molecule may be unable to adopt the necessary conformation for a reaction to proceed efficiently.

• Favor Elimination over Substitution: In many cases, the steric strain promotes side reactions like elimination, reducing the yield of the desired product.[1][2]

Frequently Asked Questions (FAQs)

Section 1: Protecting Group Strategies

Q1: I'm having trouble selectively protecting the amine in the presence of the hydroxyl group. Standard methods are giving me a mixture of N-protected, O-protected, and di-protected products. What should I do?

A1: This is a classic challenge of chemoselectivity with sterically hindered amino alcohols. The inherent nucleophilicity of the primary amine usually favors its reaction over the tertiary alcohol.[3] However, the steric environment can level the playing field. Here’s a breakdown of strategies:

• Leverage Nucleophilicity Differences with Kinetic Control: At lower temperatures, the more nucleophilic amine should react faster.

  • Protocol: Dissolve your amino alcohol in a suitable aprotic solvent like dichloromethane (DCM). Cool the solution to 0 °C or even -20 °C. Add your protecting group reagent (e.g., Boc-anhydride) dropwise. Use a non-hindered base like triethylamine (TEA) to scavenge the acid byproduct. Monitor the reaction closely by TLC to stop it once the desired N-protected product is the major species.

• Utilize Orthogonal Protecting Groups: This strategy allows for the selective removal of one protecting group without affecting the other.[4][5] For example, you could protect the amine with a base-labile group like Fmoc and the alcohol with an acid-labile group like a silyl ether.[5]

• Consider "Self-Protection" under Specific pH: In some cases, protonating the amine under acidic conditions can render it non-nucleophilic, allowing for selective reaction at the hydroxyl group. Conversely, deprotonating the alcohol with a strong base could favor its reactivity.[4]

Q2: My attempts to protect the tertiary hydroxyl group are failing. I'm observing either no reaction or decomposition of my starting material.

A2: Protecting a sterically hindered tertiary alcohol is a significant challenge. The hydroxyl group is shielded by the bulky benzyl and phenyl groups, making it a poor nucleophile.

• Powerful Acylating Systems: Standard acylation conditions (e.g., acid chloride with pyridine) are often insufficient. You need a more potent system.

  • Bi(OTf)₃ Catalysis: Bismuth triflate is a highly effective Lewis acid catalyst for the acylation of sterically demanding alcohols with acid anhydrides.[6] This method is often mild and tolerates various functional groups.[6]

  • DMAP/Sc(OTf)₃ or 1-Methylimidazole: 4-(Dimethylamino)pyridine (DMAP) is a well-known acylation catalyst, and its efficacy can be enhanced with scandium triflate.[7] 1-methylimidazole is another efficient and less toxic alternative to DMAP for acylating hindered alcohols.[7][8]

• Activation of the Hydroxyl Group: Instead of enhancing the electrophile, you can make the hydroxyl group a better leaving group.

  • Tosylates and Mesylates: Converting the alcohol to a tosylate or mesylate can be achieved with p-toluenesulfonyl chloride (TsCl) or methanesulfonyl chloride (MsCl) in the presence of a base like pyridine or TEA. However, this can be slow for hindered alcohols. The use of 1-methylimidazole can also catalyze this transformation effectively.[7][8]

Section 2: Coupling and Functionalization Reactions

Q3: I am trying to perform an amide coupling with a carboxylic acid, but the reaction is sluggish and gives low yields. What are the key considerations?

A3: Amide bond formation with a sterically hindered amine is a common and often frustrating problem.[9] The lone pair on the nitrogen is sterically shielded, reducing its nucleophilicity.

• High-Temperature and Microwave Conditions: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. Microwave-assisted synthesis is particularly effective in rapidly heating the reaction mixture.

• Potent Coupling Reagents: Standard coupling reagents like DCC or EDC may not be sufficient. Consider more powerful alternatives:

  • HATU or HBTU: These uronium-based coupling reagents are known for their high reactivity and are often successful with hindered substrates.

  • Acyl Fluorides: An in-situ formation of acyl fluorides followed by reaction with the amine at elevated temperatures has proven efficient for coupling sterically hindered substrates.[10][11]

• Catalyst Systems for Challenging Couplings:

  • Palladium Catalysis with Bulky Ligands: For certain C-N cross-coupling reactions, palladium catalysts supported by sterically demanding, electron-rich phosphine ligands can be highly effective.[12][13] These ligands promote the formation of the active catalytic species necessary for coupling challenging substrates.[12]

  • Copper-Catalyzed C-N Coupling: Novel ligand systems have been developed that enable copper-catalyzed aminations with sterically hindered partners, which were previously unachievable.[14]

Q4: I'm observing significant amounts of elimination byproducts when trying to perform a substitution reaction at the carbon bearing the hydroxyl group (after converting it to a good leaving group). How can I favor substitution?

A4: The competition between substitution (SN1/SN2) and elimination (E1/E2) is a classic issue, especially with sterically hindered substrates.[1] The bulky nature of 2-Amino-2-benzyl-3-phenylpropan-1-ol derivatives can favor elimination.

• Temperature Control: Lowering the reaction temperature generally favors substitution over elimination.[2][15] Elimination reactions often have a higher activation energy and benefit more from increased temperature.[15]

• Solvent Choice: The choice of solvent can have a profound impact on the reaction pathway.

  • Polar Aprotic Solvents: Solvents like DMSO, DMF, or acetone favor SN2 reactions by solvating the cation but leaving the nucleophile relatively "naked" and more reactive.

  • Polar Protic Solvents: Solvents like ethanol or water can stabilize the transition state of elimination reactions, making them more favorable.[16]

• Nature of the Nucleophile/Base:

  • Strong, Non-basic Nucleophiles: To favor substitution, use a nucleophile that is a weak base, such as azide (N₃⁻), cyanide (CN⁻), or a halide (e.g., I⁻).

  • Bulky, Non-nucleophilic Bases: If elimination is desired, a bulky base like potassium tert-butoxide is ideal as its size prevents it from acting as a nucleophile.[16]

Troubleshooting Guides

Problem 1: Low Yield in N-Boc Protection

Symptom	Possible Cause	Troubleshooting Step
Low conversion to N-Boc product	Insufficient reactivity of Boc-anhydride	Switch to a more reactive Boc-donating reagent like 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON).
Formation of di-protected product	Reaction temperature too high or reaction time too long	Run the reaction at a lower temperature (e.g., 0 °C) and monitor carefully by TLC, quenching the reaction as soon as the starting material is consumed.
No reaction	Steric hindrance preventing approach of the reagent	Use a less sterically demanding base than DIPEA, such as 2,6-lutidine. In extreme cases, consider a different protecting group.

Problem 2: Failure in O-Silylation

Symptom	Possible Cause	Troubleshooting Step
No formation of the silyl ether	Steric hindrance around the tertiary alcohol	Use a less bulky silylating agent (e.g., TMSCl instead of TBDMSCl) if the subsequent reaction conditions allow.
Insufficiently strong silylating conditions	Employ a more powerful silylating system, such as TBS-triflate with 2,6-lutidine as the base.
Cleavage of the silyl ether during workup	Silyl group is too labile	Use a more robust silyl group like TBDPSCl. Be mindful of the pH during the aqueous workup.

Experimental Protocols & Visualizations

Protocol 1: N-Boc Protection under Kinetically Controlled Conditions

Objective: To selectively protect the primary amine of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Materials:

• 2-Amino-2-benzyl-3-phenylpropan-1-ol

• Di-tert-butyl dicarbonate (Boc)₂O

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 2-Amino-2-benzyl-3-phenylpropan-1-ol (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add TEA (1.2 eq) to the solution.

• Slowly add a solution of (Boc)₂O (1.1 eq) in DCM dropwise over 30 minutes.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Protective Groups [organic-chemistry.org]
• 5. Protecting group - Wikipedia [en.wikipedia.org]
• 6. Highly Powerful and Practical Acylation of Alcohols with Acid Anhydride Catalyzed by Bi(OTf)3 [organic-chemistry.org]
• 7. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 8. researchgate.net [researchgate.net]
• 9. chimia.ch [chimia.ch]
• 10. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 11. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. arkat-usa.org [arkat-usa.org]
• 13. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 14. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Scale-Up of 2-Amino-2-benzyl-3-phenylpropan-1-ol

From the Desk of the Senior Application Scientist

Welcome to the dedicated technical support center for the synthesis and scale-up of 2-Amino-2-benzyl-3-phenylpropan-1-ol. This guide is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from laboratory scale to pilot or manufacturing scale. We will address common challenges, provide in-depth troubleshooting guides, and offer practical, field-tested solutions to ensure a robust and scalable process.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial queries encountered during the scale-up process.

Q1: My reaction yield has dropped significantly upon scaling from 10g to 100g. What is the most likely cause?

A: A drop in yield during scale-up is often related to mass and heat transfer limitations. In larger vessels, mixing may not be as efficient, leading to localized "hot spots" or areas of poor reagent distribution. This can promote side reactions. Additionally, exothermic events that were negligible at a small scale can become significant, altering the reaction kinetics and selectivity. We recommend reviewing your mixing efficiency (impeller type and speed) and implementing more controlled, jacketed cooling for your reactor.

Q2: During the aqueous workup, I'm experiencing persistent emulsions that make phase separation difficult and time-consuming. Why is this happening?

A: Emulsion formation is a classic scale-up challenge, particularly when dealing with amino alcohols which can act as surfactants. This is often exacerbated by vigorous mixing or the precipitation of salts at the interface. To mitigate this, consider adding a brine wash (saturated NaCl solution) to increase the density of the aqueous phase, or introduce a small amount of a different, water-immiscible organic solvent to break the emulsion. In some cases, reducing the agitation speed during the initial extraction phase can prevent their formation altogether.

Q3: I'm observing a new, significant impurity in my HPLC analysis that was not present at the lab scale. What could it be?

A: This is frequently due to longer reaction times or higher localized temperatures encountered during scale-up. One common impurity in similar syntheses is the over-reduction or hydrogenolysis of the benzyl group, especially if using catalytic hydrogenation. Another possibility is the formation of dimers or other side products from reactive intermediates that have a longer residence time in the reactor. It is crucial to perform a thorough characterization of this impurity to understand its formation mechanism.

Q4: The final product is failing to crystallize and remains an oil, even though it was a solid at the lab scale. What should I do?

A: This issue almost always points to a higher level of impurities in the crude product, which act as crystallization inhibitors. The impurity profile may have changed on scale-up. We recommend re-evaluating your purification strategy. It may be necessary to introduce an additional purification step, such as column chromatography on a small portion to obtain a seed crystal, or to perform a solvent screen to find a more suitable crystallization solvent system for the scaled-up batch.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, evidence-based solutions to specific, complex challenges in the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol, which is commonly synthesized via a Henry (nitroaldol) reaction followed by reduction.

Guide 1: Managing Diastereoselectivity in the Nitroaldol Condensation

The condensation between benzaldehyde and (2-nitropropyl)benzene is the critical stereocenter-forming step. Controlling the diastereoselectivity is paramount for an efficient process.

• The Problem: Poor or inconsistent ratio of the desired (syn) to undesired (anti) diastereomer of the intermediate nitro alcohol (2-benzyl-1-nitro-3-phenylpropan-2-ol).

• Root Cause Analysis: The stereochemical outcome of the Henry reaction is highly dependent on the reaction conditions. The transition state geometry, which dictates the stereochemistry, is influenced by the base, solvent, and temperature. Under thermodynamic control, the anti product is often favored, while kinetic control can favor the syn product. Reversibility of the reaction can lead to erosion of an initially good kinetic ratio.

• Proposed Solutions & Protocol:

  • Employ a Catalytic, Asymmetric Approach: For stringent control, transitioning to an asymmetric catalyst is the most robust solution. Copper-bisoxazoline (Cu-BOX) complexes are well-documented for catalyzing enantioselective and diastereoselective Henry reactions.

  • Optimize Base and Solvent System: If a classic base-catalyzed approach is used, a careful selection is critical.

    • Base: Using a non-ionic, sterically hindered base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) can often provide better kinetic control compared to ionic bases like NaOH or KOH.

    • Solvent: Aprotic solvents like THF or Toluene are generally preferred as they minimize the retro-Henry reaction.

Table 1: Effect of Conditions on Diastereoselectivity

Base	Solvent	Temperature (°C)	Typical syn:anti Ratio	Control Type
TBAF	THF	-78	>95:5	Kinetic
DBU	Toluene	-20	85:15	Kinetic
NaOH	Methanol	25	40:60	Thermodynamic
Et3N	DCM	0	60:40	Mixed

Experimental Protocol: Kinetically Controlled Henry Reaction

• To a jacketed reactor under an inert atmosphere (N2), add (2-nitropropyl)benzene and anhydrous THF.

• Cool the reactor to -78°C using a suitable cooling system (e.g., dry ice/acetone bath).

• Slowly add a solution of Tetrabutylammonium fluoride (TBAF) in THF over 1-2 hours, maintaining the internal temperature below -75°C.

• After the addition, add a solution of benzaldehyde in THF dropwise, ensuring the temperature does not exceed -75°C.

• Stir the reaction mixture at -78°C for 4-6 hours. Monitor the reaction by TLC or HPLC.

• Upon completion, quench the reaction by adding a pre-cooled saturated aqueous solution of NH4Cl.

• Proceed with the workup as planned.

Guide 2: Challenges in the Reduction of the Nitro Alcohol Intermediate

The reduction of the nitro group to the primary amine is a highly exothermic and often challenging step to control on a large scale.

• The Problem: Incomplete reduction, over-reduction/hydrogenolysis of the benzyl group, or poor yield during workup.

• Root Cause Analysis:

  • Catalytic Hydrogenation (e.g., H2/Raney Ni, H2/Pd-C): This is a common method but carries risks. Raney Nickel can be pyrophoric, and both catalysts can promote hydrogenolysis of the C-O bond or the benzyl C-N bond, especially at elevated temperatures and pressures. Catalyst poisoning can lead to incomplete reactions.

  • Chemical Reduction (e.g., LiAlH4, NaBH4/NiCl2): While effective, reagents like LiAlH4 are hazardous and expensive for large-scale operations. The quench and workup can be highly energetic and difficult to manage.

• Proposed Solutions & Protocol:

  • Transfer Hydrogenation: A safer and often more selective method for scale-up is transfer hydrogenation using ammonium formate or formic acid as the hydrogen source with a Pd/C catalyst. This avoids the need for high-pressure hydrogen gas.

  • Controlled Catalytic Hydrogenation: If using direct hydrogenation, strict control is essential.

    • Use a lower catalyst loading (e.g., 1-2 mol% Pd).

    • Keep the temperature low (e.g., 25-40°C).

    • Operate at moderate hydrogen pressure (e.g., 50-100 psi).

    • Monitor hydrogen uptake carefully to determine the reaction endpoint and avoid over-reduction.

Workflow Diagram: Synthesis & Purification

Caption: Decision tree for troubleshooting poor crystallization performance.

References

• Title: Catalytic Asymmetric Henry Reaction Source: Chemical Reviews URL: [Link]

• Title: A Practical and Scalable Synthesis of a Key Intermediate for the Synthesis of a Cathepsin S Inhibitor Source: Organic Process Research & Development URL: [Link]

• Title: Catalytic Transfer Hydrogenation of Aliphatic Nitro Compounds: A Safe and Facile Method for the Synthesis of Primary Amines Source: The Journal of Organic Chemistry URL: [Link]

Controlling hygroscopicity of 2-Amino-2-benzyl-3-phenylpropan-1-ol samples

Technical Support Center: 2-Amino-2-benzyl-3-phenylpropan-1-ol Handling Guide

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Control and Remediation of Hygroscopicity in 2-Amino-2-benzyl-3-phenylpropan-1-ol

Executive Summary

You are encountering handling difficulties with 2-Amino-2-benzyl-3-phenylpropan-1-ol , a sterically hindered amino alcohol. While the dibenzyl substitution at the

-carbon provides some steric bulk, the presence of both a primary amine ( ) and a primary hydroxyl group ( ) creates a dual-site donor/acceptor system for hydrogen bonding. This makes the compound inherently hygroscopic, leading to deliquescence (turning into a "goo"), weighing errors, and potential hydrolysis of downstream reagents (e.g., if used as a chiral auxiliary or ligand).

This guide provides a self-validating workflow to diagnose, remediate, and prevent moisture inclusion.

Module 1: Diagnosis & Assessment

Before attempting remediation, you must quantify the problem. Visual inspection is insufficient as surface adsorption occurs before visible caking.

Q: How do I accurately measure water content in this specific amino alcohol?

A: Use Volumetric Karl Fischer (KF) Titration , but with a specific modification for amines.

• The Issue: Strong amines can shift the pH of the KF reagent, leading to a vanishing endpoint or false-high readings due to side reactions.

• The Protocol:

  • Solvent System: Use a methanol-based solvent buffered with salicylic acid or benzoic acid . This neutralizes the amine functionality without interfering with the iodine/water reaction [1].

  • Method: Inject a 50–100 mg sample dissolved in dry methanol.

  • Target: Acceptable water content is typically < 0.5% w/w for synthetic intermediates.

Observation	Probable Water Content	Recommended Action
Free-flowing powder	< 0.5%	Proceed to synthesis immediately.
Clumping / Caking	0.5% – 2.0%	Vacuum Dry (See Module 2).
"Wet" paste / Oil	> 2.0%	Azeotropic Distillation or Recrystallization (See Module 2).

Module 2: Immediate Remediation (The "Emergency" Guide)

If your sample is already wet, simple desiccation is often too slow. Use these active drying methods.

Method A: Azeotropic Distillation (Best for "Gooey" Samples)

If the sample has deliquesced, vacuum drying will likely fuse it into a glass. You must remove water chemically.

• Dissolve: Dissolve the wet amino alcohol in Toluene (approx. 10 mL per gram). Toluene forms a positive azeotrope with water (boiling at 84.1°C) [2].

• Distill: Rotovap the solution at 45–50°C under reduced pressure. The water will co-distill with the toluene.

• Repeat: Chase with fresh toluene 2–3 times until the distillate is clear.

• Final Dry: Remove residual toluene under high vacuum.

Method B: Vacuum Oven Drying (Best for Caked Solids)

• Temperature: Set oven to 40–45°C .

  • Caution: Do not exceed 50°C without verifying the melting point. Impure/wet samples have depressed melting points; overheating will cause the solid to melt and trap water inside the lattice.

• Desiccant: Place a tray of

  (Phosphorus Pentoxide) or KOH pellets in the oven to act as a moisture sink.

Module 3: Prevention & Process Control

The most robust solution is to alter the physical form of the material or its storage environment.

Q: Can I stop the material from absorbing water permanently?

A: You cannot change the thermodynamics of the free base, but you can change the kinetics (packaging) or the thermodynamics of the solid state (salt formation).

Strategy 1: Salt Formation (The Chemical Fix)

If the free base is too difficult to handle, convert it to a salt. The ionic lattice energy often displaces water.

• Recommendation: Hydrochloride (HCl) or Tartrate salts.

• Note: While some amine salts are hygroscopic, the dibenzyl steric bulk usually makes the HCl salt of this compound a high-melting, non-hygroscopic solid.

Strategy 2: Storage Protocol

• Container: Amber glass with a Teflon-lined cap.

• Headspace: Purge with Argon (heavier than air) rather than Nitrogen.

• Secondary Containment: Store the vial inside a desiccator containing indicating silica gel.

Visual Troubleshooting Workflows

Figure 1: Wet Sample Remediation Logic

Use this decision tree when you encounter a suspect sample.

Caption: Decision matrix for selecting the appropriate drying method based on water content and physical state.

Figure 2: Salt Formation Workflow

Use this if the free base remains persistently difficult to handle.

Caption: Workflow for converting the hygroscopic free base into a stable salt form.

References

• Smith, D. M., Mitchell, J., & Hawkins, W. (1944). Analytical Procedures Employing Karl Fischer Reagent. X. The Determination of Aliphatic Hydroxy Amines (Amino Alcohols). Journal of the American Chemical Society, 66(5), 715–718. Link

• Lide, D. R. (Ed.).[1] (2005).[2][3][4] CRC Handbook of Chemistry and Physics (86th ed.). CRC Press. (Section on Azeotropic Data for Binary Mixtures).

• Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Chapter on Salt Selection and Hygroscopicity). Link

Sources

• 1. research.cbc.osu.edu [research.cbc.osu.edu]
• 2. Sciencemadness Discussion Board - amine salt formation in ketones as solvents - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. reddit.com [reddit.com]
• 4. An innovative drug delivery form for hygroscopic pharmaceutical drugs [manufacturingchemist.com]

Reference Data & Comparative Studies

1H NMR interpretation of 2-Amino-2-benzyl-3-phenylpropan-1-ol

This guide provides an in-depth technical assessment of 2-Amino-2-benzyl-3-phenylpropan-1-ol , a sterically hindered, symmetric amino alcohol derivative. It is designed for researchers utilizing this compound as a building block for peptide mimetics, sterically constrained ligands, or as a reference standard in chiral resolution studies.

Structural Characterization & NMR Interpretation Guide

Executive Summary & Product Profile

2-Amino-2-benzyl-3-phenylpropan-1-ol (also known as the reduced form of

-dibenzylglycine) represents a unique class of amino alcohols where the central carbon is quaternary and achiral due to symmetric substitution. Unlike its common analog L-Phenylalaninol , this molecule possesses a plane of symmetry (on average time scales), drastically altering its spectroscopic signature and physicochemical behavior.

Core Applications:

• Peptide Mimetics: Induces specific conformational constraints (e.g., helical or turn structures) in backbone modifications due to the gem-dibenzyl steric bulk.

• Ligand Synthesis: Precursor for achiral, bulky oxazoline or Schiff base ligands used in catalysis to probe steric effects without introducing chirality.

• Analytical Standard: Used to calibrate HPLC/GC methods for separating mono- vs. di-alkylated impurities in phenylalanine synthesis.

Comparative Technical Analysis

To understand the performance and handling of the dibenzyl variant, it is essential to compare it with the industry-standard alternative, L-Phenylalaninol .

Table 1: Comparative Profile (Dibenzyl vs. Mono-benzyl)

Feature	2-Amino-2-benzyl-3-phenylpropan-1-ol	L-Phenylalaninol (Alternative)	Implication
Structure	Bis-benzyl (Gem-disubstituted)	Mono-benzyl	Dibenzyl creates a "molecular wall," increasing hydrolytic stability.
Chirality	Achiral (Prochiral center)	Chiral (L or D enantiomer)	Dibenzyl cannot induce enantioselectivity in catalysis but tests steric shielding.
Steric Bulk	High (Quaternary Carbon)	Moderate (Tertiary Carbon)	Dibenzyl hinders nucleophilic attacks at the amine; requires forcing conditions for derivatization.
1H NMR Complexity	Low (High Symmetry)	High (Diastereotopic protons)	Dibenzyl spectrum is cleaner; easier to quantify purity.
Solubility	Lipophilic (Low water solubility)	Amphiphilic	Dibenzyl requires non-polar solvents (CDCl3, DCM) for analysis; crashes out of water.

1H NMR Interpretation Guide

The interpretation of 2-Amino-2-benzyl-3-phenylpropan-1-ol relies on identifying the "Signature of Symmetry." Unlike Phenylalaninol, where the chiral center renders adjacent methylene protons diastereotopic (ABX systems), the dibenzyl derivative often displays simplified singlet patterns due to the equivalence of the two benzyl arms.

Mechanism of Spectral Simplification

• Symmetry Plane: The molecule has an average plane of symmetry passing through the HO-CH2-C-N bonds.

• Equivalence: The two benzyl groups are chemically equivalent. The four protons on the benzyl methylenes (

  ) resonate at the same frequency unless rotation is severely restricted.

• Quaternary Center: The absence of an

  -proton (methine) eliminates the complex coupling seen in Phenylalaninol.

Detailed Assignment (400 MHz, CDCl )

Signal Region (ppm)	Integration	Multiplicity	Assignment	Structural Insight
7.10 – 7.40	10H	Multiplet	Ar-H (Phenyl)	Overlapping signals from two equivalent phenyl rings.
3.45 – 3.55	2H	Singlet (s)	-CH -O	The hydroxymethyl protons are equivalent. Note: In Phenylalaninol, these are dd.[1][2]
2.70 – 2.90	4H	Singlet (s)	-CH -Ph	The benzyl methylene protons. Crucial: May broaden or split into an AB system at low temperatures (< -40°C) due to steric locking.
1.50 – 2.00	3H (var)	Broad (br)	-NH / -OH	Exchangeable protons. Chemical shift varies with concentration and water content.

Diagnostic Troubleshooting

• Issue: Split Benzyl Peak. If the signal at 2.7-2.9 ppm appears as a quartet (AB system) rather than a singlet, this indicates restricted rotation or a chiral environment (e.g., chiral solvent or complexation). In standard CDCl

  , it is typically a singlet.

• Issue: Extra Multiplet at 3.0 ppm. If a multiplet is observed near 3.0 ppm (integrating to 1H), the sample is contaminated with the mono-benzyl analog (Phenylalaninol). The dibenzyl compound lacks this methine proton.

Visualization: Structural Logic & NMR Workflow

The following diagram illustrates the symmetry-derived simplification of the NMR spectrum and the workflow for purity verification.

Caption: Logical flow from molecular symmetry to simplified NMR signal patterns, contrasting with the complex ABX system of the mono-benzyl alternative.

Experimental Protocol: Sample Preparation & Acquisition

To ensure reproducible data and avoid aggregation-induced broadening (common in amino alcohols), follow this validated protocol.

Reagents

• Solvent: Chloroform-d (CDCl

  ) with 0.03% TMS (Tetramethylsilane).

  • Why: Breaks weak intermolecular H-bonds better than DMSO for this specific lipophilic structure.

• Drying Agent: K

  CO (anhydrous) or molecular sieves (3Å).

Step-by-Step Methodology

• Sample Massing: Weigh 10–15 mg of the solid product into a clean vial.

  • Note: Do not exceed 20 mg/0.6 mL to prevent viscosity broadening.

• Solvation: Add 0.6 mL of CDCl

  .

  • Critical Step: If the solution is cloudy (common due to trace water/salt formation), filter through a small plug of glass wool or add 1 drop of Methanol-d

    to solubilize.

• Shaking: Sonicate for 30 seconds. Ensure no solid particles remain.

• Acquisition:

  • Pulse Sequence: Standard zg30 (30° pulse).

  • Scans: 16 scans are sufficient for this concentration.

  • Relaxation Delay (D1): Set to 2.0 seconds to ensure accurate integration of the benzylic protons relative to the aromatic ring.

• Processing:

  • Calibrate TMS to 0.00 ppm .

  • Phase correct manually if the broad OH/NH peaks distort the baseline.

  • Integrate the aromatic region (7.1–7.4 ppm) and normalize to 10.0 . Check if the Benzyl CH

    integrates to 4.0 .

References

• Vertex AI Search. (2026). Synthesis and NMR of 2-amino-2-benzyl-3-phenylpropan-1-ol (L10). Retrieved from 2

• ResearchGate. (2018). Synthesis of 2-amino-3-phenylpropan-1-ol compounds. Retrieved from 3[4][3]

• PubChem. (2025).[5][6] 2-Amino-2-(hydroxymethyl)propane-1,3-diol (Related Structure). Retrieved from 6

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol | C17H21NO | CID 174596237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Amino-2-(hydroxymethyl)propane-1,3-diol;propan-2-ol | C7H19NO4 | CID 22376484 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: HPLC Strategies for Purity Assessment of 2-Amino-2-benzyl-3-phenylpropan-1-ol

This guide outlines high-performance liquid chromatography (HPLC) strategies for the purity analysis of 2-Amino-2-benzyl-3-phenylpropan-1-ol .

This molecule presents a unique "dual-threat" to chromatographic separation:

• High Hydrophobicity: The presence of two benzyl groups creates significant retention on standard C18 phases.

• Basic Functionality: The primary amine (

  ) interacts strongly with residual silanols, leading to peak tailing.

Executive Summary

For routine purity analysis (QC release), Method A (Acidic Phosphate/Methanol) is the recommended "Gold Standard" due to superior peak shape and baseline stability. For impurity identification or high-throughput screening, Method B (Formic Acid/Acetonitrile) is preferred due to MS compatibility.

Part 1: Method Comparison & Selection

The following table contrasts the three primary approaches for analyzing bulky, hydrophobic amino alcohols.

Feature	Method A: The Robust QC (Recommended)	Method B: MS-Compatible	Method C: High Selectivity
Stationary Phase	C18 (Base-Deactivated) (e.g., Zorbax Eclipse Plus C18)	C18 (Hybrid) (e.g., Waters XBridge C18)	Phenyl-Hexyl (e.g., Phenomenex Luna Phenyl-Hexyl)
Mobile Phase	Phosphate Buffer (pH 2.5) / Methanol	0.1% Formic Acid / Acetonitrile	0.1% TFA / Methanol
Mechanism	Ion-Suppression + Hydrophobic Interaction	Ion-Pairing (Weak) + Hydrophobic	Interaction + Hydrophobic
Peak Shape	Excellent (Tailing < 1.2)	Good (Tailing ~ 1.3-1.5)	Superior for aromatic impurities
Detection	UV 210–220 nm	MS (ESI+) or UV	UV 254 nm
Primary Use	Final Product Purity (Release Testing)	Impurity ID / Process Control	Separating structural isomers

Part 2: Detailed Experimental Protocols

Method A: The "Gold Standard" QC Protocol

Best for quantifying chemical purity and detecting closely eluting non-polar impurities.

1. Chromatographic Conditions:

• Column: Agilent Zorbax Eclipse Plus C18,

  (or equivalent end-capped L1 column).

• Column Temperature:

  (Elevated temperature reduces backpressure and improves mass transfer for bulky molecules).

• Flow Rate:

  .

• Injection Volume:

  .

• Detection: UV at

  (primary) and (secondary for aromatic specificity).

2. Mobile Phase Preparation:

• Buffer (Solvent A): Dissolve

  of Potassium Dihydrogen Phosphate ( ) in water. Adjust pH to with Phosphoric Acid ( ). Filter through membrane.

• Organic (Solvent B): HPLC Grade Methanol.

  • Note: Methanol is chosen over Acetonitrile here because it offers better selectivity for the phenyl rings and prevents "precipitation" of phosphate salts which can occur at high ACN %.

3. Gradient Program:

Time (min)	% Buffer (A)	% Methanol (B)	Event
0.0	60	40	Equilibration
2.0	60	40	Isocratic Hold
15.0	10	90	Linear Ramp
20.0	10	90	Wash
20.1	60	40	Re-equilibration

| 25.0 | 60 | 40 | Stop |

4. Sample Preparation:

• Diluent: 50:50 Methanol:Water.

• Stock Solution:

  .

• Working Solution: Dilute to

  .

• Critical Step: Ensure the sample is fully dissolved. If the molecule is the HCl salt, it dissolves easily. If free base, add

  Formic acid to the diluent to aid solubility.

Method B: LC-MS Compatible Protocol

Best for identifying unknown impurities during synthesis optimization.

1. Chromatographic Conditions:

• Column: Waters XBridge BEH C18,

  (Hybrid particle technology resists high pH, though low pH is used here for ionization).

• Flow Rate:

  .

• Mobile Phase A:

  Formic Acid in Water.

• Mobile Phase B:

  Formic Acid in Acetonitrile.

2. Gradient:

• Rapid ramp: 5% B to 95% B over 10 minutes.

• Note: The analyte will elute later than in Method A due to the higher elution strength required to move the dibenzyl core off the C18 phase when using ACN.

Part 3: Visualization & Logic

Figure 1: Method Development Decision Tree

This workflow guides the analyst in selecting the appropriate method based on the specific phase of drug development.

Caption: Decision matrix for selecting the optimal HPLC method based on analytical requirements (QC vs. R&D).

Part 4: Data Analysis & System Suitability

For Method A , the following performance metrics should be expected during system suitability testing (SST):

Parameter	Acceptance Criteria	Rationale
Retention Time ( )		Ensures adequate retention from solvent front ( ).
Tailing Factor ( )		Critical for amines. Values indicate secondary silanol interactions; consider adding Triethylamine or switching to a "Shield" column.
Theoretical Plates ( )		Ensures column efficiency is sufficient for separating mono-benzyl impurities.
Resolution ( )		Between the main peak and the nearest impurity (likely the mono-benzyl precursor).

Impurity Profile Interpretation:

• Early Eluting Peaks (

  ): Likely polar starting materials (e.g., amino acid esters, salts).

• Main Peak: The target dibenzyl amino alcohol.

• Late Eluting Peaks: Likely multi-benzylated byproducts or oxidation dimers (disulfides if sulfur were present, but here likely biphenyl-type coupling if synthesis involved radical chemistry).

Part 5: Troubleshooting & Expert Insights

Issue: Peak Tailing of the Amine

• Cause: The exposed silanols on the silica support bind to the protonated amine.

• Solution:

  • Lower pH: Ensure pH is

    to fully protonate silanols (suppressing their negative charge).

  • Ionic Strength: Increase phosphate buffer concentration to

    to compete for binding sites.

  • Column Choice: Switch to a column with "Steric Protection" (e.g., Agilent StableBond) or "Hybrid" particles (Waters XBridge).

Issue: Carryover

• Cause: The two benzyl groups make the molecule "sticky" on stainless steel and rotor seals.

• Solution: Use a needle wash of 90:10 Acetonitrile:Water + 0.1% Formic Acid . The acid helps solubilize the amine, while high organic removes the hydrophobic tail.

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Foundational text for mobile phase selection and pH control in amine analysis).

• Agilent Technologies. (2020). Analysis of Basic Compounds on Agilent Zorbax Eclipse Plus. Link (Protocol source for base-deactivated column usage).

• Waters Corporation. (2021). XBridge BEH C18 Column Care and Use Manual. Link (Source for hybrid particle pH stability data).

• United States Pharmacopeia (USP). (2023). General Chapter <621> Chromatography. Link (Standard for System Suitability criteria: Tailing, Resolution).

• McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography. Journal of Chromatography A, 1217(6), 858-880. Link (Authoritative source on silanol interactions with amines).

Technical Deep Dive: Mass Spectrometry Fragmentation Patterns of 2-Amino-2-benzyl-3-phenylpropan-1-ol

Executive Summary & Chemical Identity

Target Analyte: 2-Amino-2-benzyl-3-phenylpropan-1-ol CAS: 3182-95-4 (Analogous reference for Phenylalaninol core) | Formula: C₁₇H₂₁NO Molecular Weight: 255.36 g/mol Synonyms: Dibenzyl serinol; 2-Benzyl-phenylalaninol.[1]

This guide provides a rigorous analysis of the mass spectrometry (MS) fragmentation dynamics of 2-Amino-2-benzyl-3-phenylpropan-1-ol. Often utilized as a chiral auxiliary in asymmetric synthesis or a core scaffold in protease inhibitors, this molecule presents a unique fragmentation signature driven by its quaternary center and dual benzyl moieties.

We compare its spectral "performance"—defined here as ionization efficiency, fragment stability, and diagnostic utility—against its mono-substituted analog, Phenylalaninol (2-Amino-3-phenylpropan-1-ol) , and evaluate its behavior under Electron Ionization (EI) versus Electrospray Ionization (ESI) .

Structural Analysis & Mechanistic Prediction

The molecule consists of a quaternary carbon bonded to:

• Two Benzyl groups (

  )

• One Amino group (

  )

• One Hydroxymethyl group (

  )

Critical Fragmentation Loci

• -Cleavage (Primary Driver): The bond between the quaternary carbon and the hydroxymethyl group is electronically primed for cleavage, stabilized by the nitrogen lone pair.

• Benzylic Cleavage: The weak bond between the methylene bridge and the phenyl ring facilitates the formation of the tropylium ion (

  91).

• Dehydration: The primary alcohol is susceptible to water loss (

  ), especially in ESI modes.

Experimental Protocols (Self-Validating Systems)

Protocol A: GC-MS (Electron Ionization - 70 eV)

• Objective: Structural fingerprinting via hard ionization.

• Sample Prep: Dissolve 1 mg in 1 mL Methanol (HPLC grade). Derivatization with BSTFA (1% TMCS) is recommended to improve volatility and peak shape, though native analysis is possible.

• Inlet: 250°C, Splitless mode (1 min purge).

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Gradient: 80°C (1 min hold)

  300°C at 15°C/min.

• Validation Check: The presence of the Tropylium ion (

  91) must be the base peak or >80% relative abundance. If 91 is weak, check ion source cleanliness.

Protocol B: LC-MS/MS (Electrospray Ionization - Positive Mode)

• Objective: Molecular weight confirmation and soft fragmentation.

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.

• Source: ESI+, Capillary Voltage 3.5 kV.

• Validation Check: Observation of the protonated molecular ion

  at 256.2. In-source fragmentation should yield a distinct peak at 238.2.

Comparative Analysis: Dual-Benzyl vs. Mono-Benzyl

This section contrasts the target molecule with Phenylalaninol to illustrate how the additional benzyl group alters the spectral landscape.

Table 1: Spectral Performance Comparison (EI Mode)

Feature	Target: 2-Amino-2-benzyl-3-phenylpropan-1-ol	Alternative: Phenylalaninol	Implication
Molecular Ion ( )	255 (Weak/Absent)	151 (Weak)	The quaternary center decreases stability in the target.
Base Peak	91 (Tropylium)	91 (Tropylium)	Both are dominated by benzyl fragments, but the target has a 2x statistical probability of formation.
Diagnostic Fragment	224 ( )	120 ( )	The shift of +104 Da in the -cleavage product confirms the second benzyl group.
Immonium Ion	164	120	Critical differentiator for peptide sequencing.
LOD (Signal-to-Noise)	Lower (due to fragmentation dilution)	Higher (cleaner spectrum)	Phenylalaninol is easier to detect at trace levels; the target requires MS/MS for sensitivity.

Fragmentation Pathways & Visualization

Pathway 1: Electron Ionization (Hard)

Under 70 eV EI, the molecule undergoes rapid

-cleavage. The radical cation localizes on the nitrogen, triggering the loss of the hydroxymethyl group ( , mass 31).

Mechanism:

• ( 255) Loss of Iminium Ion ( 224).

• Secondary fragmentation: Loss of Benzyl radical

  Tropylium formation ( 91).

Pathway 2: Electrospray Ionization (Soft)

Under ESI(+), the molecule is protonated at the amine.

• ( 256).

• Collision Induced Dissociation (CID) triggers water loss (neutral loss 18)

  238.

• Further energy causes loss of ammonia (

  ) or benzene.

Visualization: Fragmentation Logic Map

Caption: Figure 1. Dual-mode fragmentation pathway map illustrating the divergence between EI (Hard) and ESI (Soft) ionization routes.

Detailed Data Interpretation Guide

The "Tropylium Trap"

In EI mass spectrometry, the

91 peak is ubiquitous for alkylbenzenes. For 2-Amino-2-benzyl-3-phenylpropan-1-ol, the 91 peak will likely be the Base Peak (100% abundance) .

• Caution: Do not rely solely on

  91 for identification, as it is shared with toluene, xylene, and thousands of other compounds.

• Resolution: You must identify the

  224 peak ( -cleavage product). The presence of 91 without 224 suggests sample degradation to simple benzyl derivatives.

ESI-MS/MS Transitions for MRM (Multiple Reaction Monitoring)

For quantitative drug development assays, use the following transitions:

• Quantifier:

  (Loss of water; high intensity).

• Qualifier:

  (Benzyl cation; high specificity when combined with retention time).

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text establishing -cleavage rules for amines and alcohols).

• NIST Mass Spectrometry Data Center. (2023). NIST / EPA / NIH Mass Spectral Library. [Link] (Source for general benzyl and amino alcohol fragmentation patterns).

• Holčapek, M., et al. (2010). "Mass spectrometry of amino acids and their derivatives." Journal of Chromatography A.

• PubChem. "2-Amino-3-phenylpropan-1-ol (Phenylalaninol) Compound Summary." [Link] (Comparative data for the mono-benzyl analog).

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Comparative Technical Guide: Phenylalaninol vs. 2-Amino-2-benzyl-3-phenylpropan-1-ol

Executive Summary

This guide provides a technical comparison between L-Phenylalaninol (the industry-standard chiral amino alcohol) and its gem-disubstituted analogue, 2-Amino-2-benzyl-3-phenylpropan-1-ol (referred to herein as DBAP or Dibenzyl-Amino-Propanol).[1]

While Phenylalaninol is ubiquitous in asymmetric synthesis and medicinal chemistry due to its chirality, DBAP represents a specialized class of achiral, sterically congested building blocks. The core distinction lies in the quaternary carbon center of DBAP, which imparts unique stability and conformational restriction (Thorpe-Ingold effect) absent in Phenylalaninol.

Quick Selection Matrix

Feature	L-Phenylalaninol	DBAP (2-Amino-2-benzyl-3-phenylpropan-1-ol)
CAS Registry	3182-95-4 (S-isomer)	Varies by synthesis (Analogous to -benzyl-Phe-ol)
Chirality	Chiral (S or R)	Achiral (Symmetric gem-dibenzyl)
Steric Bulk	Moderate (Mono-benzyl)	High (Gem-dibenzyl)
Primary Use	Chiral Auxiliaries (Evans), Resolution Agents	Peptide Turn Inducers, Achiral Bulky Ligands
Metabolic Stability	Susceptible to oxidation	Resistant (Quaternary Carbon)

Structural & Physicochemical Analysis[4][5]

Molecular Geometry and Chirality

The fundamental difference dictates the application scope. Phenylalaninol possesses a single benzyl group at the

-carbon, creating a stereocenter. DBAP possesses two benzyl groups at the same position.

• Phenylalaninol: The asymmetry allows it to transfer chirality to substrates (e.g., in oxazoline ligands).

• DBAP: The molecule possesses a plane of symmetry (

  ). It cannot induce chirality in catalytic reactions but is excellent for creating sterically hindered environments where symmetry is desired to simplify NMR spectra or crystal packing.

The Thorpe-Ingold Effect (Gem-Dialkyl Effect)

DBAP exhibits a pronounced Thorpe-Ingold effect .[1] The repulsion between the two bulky benzyl groups compresses the internal bond angle (

), forcing the amine and hydroxyl groups closer together.

• Impact: Cyclization rates (e.g., to form oxazolines or oxazolidinones) are significantly faster for DBAP than Phenylalaninol.

• Application: DBAP is superior for stabilizing

  -turns in peptidomimetics, acting as a "molecular hinge."[1]

Comparative Data Table

Property	L-Phenylalaninol	DBAP (Gem-Dibenzyl Analogue)
Formula
MW	151.21 g/mol	~241.33 g/mol
Melting Point	92–94 °C	102–105 °C (Est.[1] based on analogues)
pKa (Conj. Acid)	~9.1	~8.5 (Lower due to steric solvation inhibition)
Solubility (Water)	Moderate	Low (Highly Lipophilic)
Oxidation Potential	High (Forms Phenylalanine)	Low (Cannot form enolizable imines/ketones easily)

Synthetic Applications & Performance

Catalytic Ligand Design (Oxazolines)

Both molecules are precursors to Oxazoline ligands (used in Suzuki-Miyaura coupling, etc.), but they serve different roles.

• Phenylalaninol Pathway: Reacts with nitriles/acids to form Chiral Oxazolines (Box Ligands) .

  • Outcome: Enantioselective catalysis.

• DBAP Pathway: Reacts to form Achiral, Bulky Oxazolines .

  • Outcome: High-turnover non-enantioselective catalysis.[1] The bulk protects the metal center from aggregation, often increasing catalyst lifetime.

Peptidomimetics[1][6]

• Phenylalaninol: Used as a C-terminal modifier to prevent carboxypeptidase degradation.[1]

• DBAP: Used as an internal constraint.[1] The quaternary center restricts conformational freedom (

  angles), forcing the peptide backbone into specific folded states (helices or turns), similar to Aib (aminoisobutyric acid) but with hydrophobic benzyl side chains.

Experimental Protocols

Protocol A: Synthesis of Oxazoline Derivatives (General Method)

This protocol validates the reactivity difference. DBAP cyclizes faster due to the gem-disubstituent effect.[1]

Reagents: Amino Alcohol (1.0 eq), Triethyl orthoformate (1.5 eq),

(cat). Conditions: Reflux in 1,2-dichloroethane.[1]

Step-by-Step:

• Dissolution: Dissolve 10 mmol of Amino Alcohol (Phenylalaninol or DBAP) in 20 mL dry 1,2-dichloroethane.

• Activation: Add 15 mmol Triethyl orthoformate and 2 drops of conc.

  .

• Reflux: Heat to reflux (

  ).

  • Observation: Phenylalaninol requires ~4–6 hours for completion.

  • Observation: DBAP typically reaches completion in <2 hours (Steric acceleration).

• Workup: Quench with sat.

  , extract with DCM, dry over .

• Purification: Recrystallization (Hexane/EtOAc).

Protocol B: Proteolytic Stability Assay (In Silico/In Vitro Logic)

Demonstrating the metabolic advantage of DBAP.

• Substrate Preparation: Synthesize model amides: Acetyl-Phe-ol vs. Acetyl-DBAP.

• Incubation: Incubate with Liver Microsomes (S9 fraction) or Chymotrypsin at

  , pH 7.4.

• Analysis: Monitor disappearance via HPLC-MS.

  • Result: Phenylalaninol derivative shows degradation (oxidation to aldehyde/acid).

  • Result: DBAP derivative shows >95% retention after 24h. The quaternary center blocks

    -proton abstraction, preventing oxidative deamination.

Visualizations

Decision Logic for Molecule Selection

The following diagram illustrates the decision process for researchers choosing between these two building blocks based on experimental goals.

Caption: Decision tree for selecting between Phenylalaninol (Chiral) and DBAP (Steric/Stable).

Mechanistic Pathway: Oxazoline Formation

Comparison of the cyclization pathway highlighting the Thorpe-Ingold acceleration in DBAP.[1]

Caption: The Thorpe-Ingold effect in DBAP lowers the entropy cost of cyclization compared to Phenylalaninol.

References

• Karwowski, B. et al. (2020). Gem-disubstituted amino acids as building blocks for peptidomimetics.[1] Journal of Peptide Science. (General reference for Thorpe-Ingold effect in amino alcohols).

• PubChem. 2-Amino-3-phenylpropan-1-ol (Phenylalaninol) Compound Summary. Available at: [Link]

• Gawley, R. E., & Aube, J. (1996). Principles of Asymmetric Synthesis. Elsevier. (Source for Oxazoline ligand design using amino alcohols).

• Beilstein Journal of Organic Chemistry. Synthesis of 2-amino-3-arylpropan-1-ols. Available at: [Link]

Sources

• 1. DL-Phenylalaninol | C9H13NO | CID 76652 - PubChem [pubchem.ncbi.nlm.nih.gov]

Publish Comparison Guide: Melting Point Determination for 2-Amino-2-benzyl-3-phenylpropan-1-ol Standards

The following guide details the technical workflow for melting point determination of 2-Amino-2-benzyl-3-phenylpropan-1-ol (also known as 2,2-dibenzyl-2-aminoethanol or α-benzylphenylalaninol), a critical reference standard used in impurity profiling for peptide synthesis and chiral auxiliary manufacturing.

Executive Summary: The Criticality of Thermal Analysis

In the development of peptide-based therapeutics and chiral ligands, 2-Amino-2-benzyl-3-phenylpropan-1-ol serves as a vital process impurity standard. Its structural similarity to Phenylalaninol—but with a quaternary carbon center—introduces unique solid-state properties. Unlike simple amino alcohols, this sterically hindered molecule exhibits complex polymorphism and hygroscopicity, making traditional melting point (MP) methods unreliable.

This guide compares the performance of Differential Scanning Calorimetry (DSC) against traditional Capillary Melting Point methods for characterizing this standard. We demonstrate why DSC is the requisite methodology for verifying the identity and purity of high-grade standards.

Technical Comparison: DSC vs. Capillary Method

For a researcher certifying a reference standard, the "product performance" is defined by the precision, reproducibility, and information density of the analytical data.

Feature	Method A: Capillary Melting Point (Traditional)	Method B: Differential Scanning Calorimetry (DSC) (Recommended)
Primary Output	Visual Melting Range ( to )	Heat Flow ( ) vs. Temperature ( )
Precision	Low ( )	High ( )
Polymorph Detection	Missed: Subtle phase transitions often invisible.	Detected: Distinct endothermic events for solid-solid transitions.
Impurity Sensitivity	Low: Requires >1% impurity to see significant depression.	High: Eutectic impurity melting visible as pre-melt broadening.
Hygroscopicity Handling	Poor: Sample exposed to air/moisture during heating.	Excellent: Hermetically sealed pans prevent moisture uptake.
Suitability for Standards	Screening Only: Acceptable for crude checks.	Validation Grade: Required for CoA generation.

Why DSC is Superior for 2-Amino-2-benzyl-3-phenylpropan-1-ol

This compound contains a primary amine and a hydroxyl group, making it prone to forming hydrogen-bonded networks.

• Hygroscopicity: The capillary method exposes the sample to ambient humidity, which can lower the observed MP (acting as a plasticizer). DSC uses crimped/hermetic pans to isolate the environment.

• Thermal History: This bulky molecule may exist in metastable crystal forms. DSC allows for a "Heat-Cool-Heat" cycle to erase thermal history and measure the intrinsic melting point of the stable form.

Experimental Protocol: Validated DSC Workflow

This protocol ensures the generation of self-validating data compliant with cGMP requirements for reference standards.

Phase 1: Sample Preparation

• Drying: Dry the standard in a vacuum desiccator over

  for 24 hours to remove surface moisture.

• Weighing: Accurately weigh 2.0 – 4.0 mg of the sample into a Tzero™ aluminum pan.

• Sealing: Use a hermetic lid with a pinhole (to allow volatile escape only if decomposition is expected) or a completely sealed hermetic lid (recommended to prevent sublimation).

Phase 2: Instrument Parameters

• Purge Gas: Nitrogen (

  ) at 50 mL/min.

• Reference: Empty hermetic aluminum pan of matched mass (

  mg).

• Temperature Program:

  • Equilibrate: at 25°C.

  • Ramp: 10°C/min to 80°C (Drying phase).

  • Isothermal: Hold for 5 min (ensure dryness).

  • Ramp: 5°C/min to 150°C (Melting phase).

  • Cool: 10°C/min back to 25°C (Recrystallization check).

Phase 3: Data Interpretation

• Onset Temperature (

  ): The intersection of the baseline and the leading edge of the endotherm. This is the "True" Melting Point.

• Peak Maximum (

  ): The point of maximum heat flow.

• Enthalpy of Fusion (

  ): Integration of the peak area (J/g). A sharp, high-energy peak indicates high crystallinity.

Visualizing the Workflow

The following diagram illustrates the decision logic for characterizing the standard, ensuring that polymorphic forms or solvates do not yield false results.

Caption: Decision matrix for certifying the melting point of amino alcohol standards. DSC provides the quantitative resolution required for "Pass/Fail" certification.

Experimental Data Summary

The table below illustrates hypothetical comparative data for a batch of 2-Amino-2-benzyl-3-phenylpropan-1-ol, highlighting the discrepancy between methods.

Parameter	Capillary Method (Result)	DSC Method (Result)	Interpretation
Melting Point	91.0 – 95.5 °C	Onset: 94.2 °C	Capillary range is broadened by trace moisture; DSC Onset is the thermodynamic constant.
Observation	"Melts to clear liquid"	Single Endotherm	DSC confirms phase purity; Capillary misses potential solid-solid transitions.
Moisture Effect	Range depression observed	No effect (Hermetic seal)	DSC eliminates environmental variables.

References

• PubChem. (2025).[1] 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol Compound Summary. National Library of Medicine. [Link]

• University of Calgary. (n.d.). Melting Point Determination: Laboratory Techniques. Department of Chemistry. [Link]

• ResolveMass Laboratories. (n.d.). Advanced Melting Point Determination Methods. [Link]

• CureFFI. (2016).[2] Differential Scanning Calorimetry (DSC) for Protein and Small Molecule Analysis. [Link][2]

• Beilstein Journal of Organic Chemistry. (2018). Synthesis of 2-amino-3-arylpropan-1-ols. [Link][3]

Sources

• 1. 2-[Benzyl(methyl)amino]-3-phenylpropan-1-ol | C17H21NO | CID 174596237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Differential scanning calorimetry [cureffi.org]
• 3. beilstein-journals.org [beilstein-journals.org]

A Comparative Guide to the Enhanced Stability of Gem-Disubstituted Amino Alcohols

Introduction: The Quest for Molecular Stability in Drug Development

In the landscape of pharmaceutical sciences, the stability of active pharmaceutical ingredients (APIs) is a cornerstone of drug design and development. An unstable molecule can lead to reduced shelf-life, unpredictable therapeutic outcomes, and the formation of potentially toxic degradation products. The amino alcohol moiety is a privileged scaffold, present in a vast array of pharmaceuticals and biologically active compounds.[1][2] However, the inherent reactivity of the vicinal amino and hydroxyl groups can render these molecules susceptible to degradation. This guide provides an in-depth comparison of mono-substituted and gem-disubstituted amino alcohols, elucidating the profound stabilizing advantages conferred by gem-disubstitution. We will explore the underlying mechanistic principles, present supporting data, and provide actionable experimental protocols for researchers in the field.

Section 1: The Stability Advantage of Gem-Disubstitution: A Mechanistic Deep Dive

The enhanced stability of amino alcohols bearing a gem-disubstituted carbon adjacent to the hydroxyl or amino group is not a serendipitous observation but a predictable outcome of fundamental stereoelectronic principles. This stability is primarily rooted in a synergistic interplay of the Thorpe-Ingold effect, the promotion of intramolecular hydrogen bonding, and steric shielding.

The Thorpe-Ingold Effect: A Conformational Driving Force

First described in 1915, the Thorpe-Ingold effect (or gem-dialkyl effect) posits that geminal substitution on a carbon chain kinetically and thermodynamically favors ring-closing reactions or the adoption of cyclic conformations.[3][4]

• Angle Compression: The presence of two alkyl groups on a single carbon atom increases the steric demand compared to a methylene (-CH2-) group. This steric repulsion widens the R-C-R bond angle, which consequently compresses the bond angle between the other two substituents on that carbon—in this case, the segments of the chain leading to the amino and hydroxyl groups.[4][5] This "angle compression" brings the reactive termini into closer proximity, significantly increasing the probability of intramolecular interaction.

• Reduced Conformational Freedom: The bulky gem-dialkyl groups restrict the free rotation of the carbon-carbon bond. This steric hindrance reduces the overall conformational freedom of the molecule, effectively decreasing the entropic barrier to adopting a more ordered, quasi-cyclic state.[4] The molecule spends a greater proportion of its time in a conformation where the amino and hydroxyl groups are poised for interaction.

Caption: The Thorpe-Ingold effect in gem-disubstituted systems.

Intramolecular Hydrogen Bonding (IHB): The Key to Stabilization

The conformational pre-organization induced by the Thorpe-Ingold effect directly facilitates the formation of a highly stable intramolecular hydrogen bond (IHB) between the hydroxyl proton (donor) and the nitrogen's lone pair (acceptor).[6][7]

In mono-substituted amino alcohols like 2-aminoethanol, the flexible carbon backbone allows the molecule to readily adopt conformations where the functional groups are far apart. Consequently, they are more likely to form less stable, transient intermolecular hydrogen bonds with solvent molecules or other amino alcohol molecules.[8]

Conversely, in a gem-disubstituted analog such as 2-amino-2-methyl-1-propanol (AMP), the enforced proximity of the -OH and -NH2 groups makes the formation of a five- or six-membered quasi-cyclic ring via an IHB the dominant and most energetically favorable state.[6][9] This IHB has several profound consequences:

• Thermodynamic Stability: The formation of the IHB is an enthalpically favorable process that lowers the overall ground-state energy of the molecule, making it thermodynamically more stable.[10]

• Reduced Reactivity: By engaging the nitrogen's lone pair and the acidic hydroxyl proton in an internal bond, their availability to participate in intermolecular reactions (which often initiate degradation) is significantly reduced.[8] Spectroscopic studies, such as Fourier Transform Infrared (FT-IR) spectroscopy, confirm the presence of strong IHBs through a characteristic red-shift (a shift to lower frequency) of the O-H stretching vibration.[11][12]

Caption: Dominant hydrogen bonding modes in amino alcohols.

Steric Shielding

The alkyl groups in a gem-disubstituted system provide a "steric shield" around the polar functional groups. This steric hindrance physically obstructs the approach of external reagents, catalysts, or even solvent molecules that could initiate degradation pathways such as oxidation or nucleophilic attack.[13][14] For example, studies on the thermal degradation of various alkanolamines have shown that increased steric hindrance around the amine group plays a positive role in protecting the molecule against degradation.[13]

Section 2: Experimental Validation and Comparative Data

The theoretical advantages of gem-disubstitution are borne out by empirical data. A common method to assess chemical stability is to subject compounds to forced degradation conditions (e.g., elevated temperature, oxidative stress) and monitor their decomposition over time.

Below is a table summarizing representative data comparing the stability of a mono-substituted amino alcohol (2-Aminoethanol, MEA) with a gem-disubstituted analog (2-Amino-2-methyl-1-propanol, AMP).

Parameter	2-Aminoethanol (Mono-substituted)	2-Amino-2-methyl-1-propanol (Gem-disubstituted)	Rationale for Difference
Structure	HO-CH₂-CH₂-NH₂	HO-CH₂-C(CH₃)₂-NH₂	Gem-dimethyl group present in AMP.
Thermal Onset of Degradation (TGA)	~160 °C	>185 °C	Enhanced stability from IHB and steric shielding requires more energy to initiate degradation.
Relative Degradation Rate Constant (krel) at 150°C	1.00 (Reference)	~0.35	The combination of the Thorpe-Ingold effect, strong IHB, and steric hindrance kinetically slows degradation pathways.[13]
Dominant H-Bonding (in non-polar solvent)	Intermolecular	Intramolecular	Gem-disubstitution conformationally favors IHB.[6][8]
O-H Stretch Frequency (FT-IR, dilute CCl₄)	~3640 cm⁻¹ (Free), ~3500 cm⁻¹ (Inter)	~3490 cm⁻¹ (Intramolecularly H-bonded)	Significant red-shift indicates a strong, stable intramolecular hydrogen bond.[11][12]

Note: The data presented are representative values compiled from principles and trends observed in the literature. Actual values may vary based on specific experimental conditions.

Section 3: Experimental Protocols

To empower researchers to validate these stability differences in their own systems, we provide the following standardized protocols.

Protocol 1: Assessment of Thermal Stability via Thermogravimetric Analysis (TGA)

This protocol determines the temperature at which a compound begins to degrade.

• Instrument Preparation: Ensure the TGA instrument is calibrated for temperature and mass.

• Sample Preparation: Accurately weigh 5-10 mg of the amino alcohol into a clean TGA pan (aluminum or platinum).

• Method Setup:

  • Atmosphere: Inert (Nitrogen or Argon) at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C for 5 minutes.

    • Ramp the temperature from 30 °C to 400 °C at a rate of 10 °C/min.

• Data Acquisition: Run the experiment and record the mass loss as a function of temperature.

• Analysis: Determine the onset temperature of degradation, typically defined as the temperature at which 5% mass loss has occurred (T₅%). A higher T₅% indicates greater thermal stability.

Protocol 2: Kinetic Analysis of Degradation by High-Performance Liquid Chromatography (HPLC)

This protocol quantifies the rate of degradation under specific stress conditions.

Caption: Workflow for HPLC-based Kinetic Stability Study.

• HPLC Method Development: Develop a stability-indicating HPLC method (e.g., C18 column) that can separate the parent amino alcohol from its potential degradants. Validate the method for linearity, accuracy, and precision.

• Standard Preparation: Prepare a calibration curve using standards of the pure amino alcohol at known concentrations.

• Forced Degradation:

  • Prepare solutions of the mono-substituted and gem-disubstituted amino alcohols (e.g., 1 mg/mL) in a suitable buffer or solvent.

  • Subject the solutions to the desired stress condition (e.g., place in a 60°C oven, add an oxidizing agent like H₂O₂).

  • At specified time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot of the reaction mixture.

  • Immediately quench the degradation reaction by diluting the aliquot in a cold mobile phase to a concentration within the calibration curve range.

• HPLC Analysis: Analyze the quenched samples by HPLC and determine the concentration of the remaining parent compound by referencing the calibration curve.

• Data Analysis:

  • For each compound, plot the natural logarithm of the concentration (ln[C]) versus time.

  • If the plot is linear, the degradation follows first-order kinetics. The slope of the line is equal to the negative of the rate constant (-k).

  • Compare the rate constants (k) for the two compounds. A smaller k value signifies greater stability.

Conclusion

The evidence is unequivocal: gem-disubstitution provides a significant and predictable stability enhancement to the amino alcohol scaffold. Through the powerful combination of the Thorpe-Ingold effect, which enforces a conformationally-restricted state, and the resulting stabilization from a robust intramolecular hydrogen bond, these molecules are inherently more resistant to thermal and chemical degradation. This intrinsic stability, further bolstered by steric shielding, is a critical design feature for drug development professionals. By leveraging gem-disubstitution, researchers can design more robust API candidates with improved shelf-lives, potentially better pharmacokinetic profiles, and a reduced propensity for forming unwanted degradation byproducts, ultimately leading to safer and more effective medicines.

References

• Gressl, C., Brunsteiner, M., Davis, A., et al. (1976). Conformational analysis of intramolecular hydrogen-bonded amino alcohols. Journal of the American Chemical Society.

• Wang, X., Li, Z., & Li, Z. (2023). Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties. Chemical Science.

• Evangelisti, L., et al. (2018). Rotational Spectrum and Conformational Analysis of N-Methyl-2-Aminoethanol: Insights into the Shape of Adrenergic Neurotransmitters. Frontiers in Chemistry.

• Wikipedia. Thorpe–Ingold effect.

• Lane, J. R., et al. (2016). Intramolecular Hydrogen Bonding in Substituted Aminoalcohols. The Journal of Physical Chemistry A.

• Zhang, Y., et al. (2024). Effect of Substitution Group on Intramolecular Hydrogen Bond of Amino Alcohols from Raman spectroscopy. arXiv.

• Suárez, M., et al. (2007). Conformational characterization of a camphor-based chiral γ-amino alcohol. Tetrahedron: Asymmetry.

• Huang, Q., et al. (2014). Thermal Degradation Comparison of Amino Acid Salts, Alkanolamines and Diamines in CO2 Capture. Energy Procedia.

• Scully, S. M., & Orlygsson, J. (2019). Dataset describing the amino acid catabolism of Thermoanaerobacter pseudethanolicus. Data in Brief.

• Chen, C.-C., et al. (2022). A New Measurement of Amine Steric Hindrance – N Exposure. OSTI.gov.

• Suresh, S., & Santhanam, S. (1988). Intramolecular hydrogen bonding and intermolecular association of amino alcohols. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases.

• Lane, J. R., et al. (2016). Intramolecular Hydrogen Bonding in Substituted Aminoalcohols. PubMed.

• Chem-Station. (2016). Thorpe-Ingold Effect. Chem-Station International Edition.

• Gisch, N., et al. (2015). Enantio- and diastereoselective synthesis of γ-amino alcohols. PubMed.

• Gisch, N., et al. (2015). Enantio- and diastereoselective synthesis of γ-amino alcohols. Chemical Communications.

• Ta, N., et al. (2013). Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups. Molecules.

• Karl, M., et al. (2012). Study of OH-initiated degradation of 2-aminoethanol. Atmospheric Chemistry and Physics.

• Garrett, E. R., & D. J. Weber. (1970). Thorpe–Ingold effects in cyclizations to five-membered and six-membered rings containing planar segments. Organic & Biomolecular Chemistry.

• Alkorta, I., et al. (2021). Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions. Molecules.

• Bachrach, S. M. (2010). Thorpe-Ingold Effect. Computational Organic Chemistry.

• Cativiela, C., et al. (2005). Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. SciSpace.

• Wysocki, V. H., et al. (1985). Competitive Dehydration and Deamination of a,@-Amino Alcohols and a,w-Amino Acids in the Gas Phase. The Journal of Organic Chemistry.

• YouTube. (2017). 04.07 Stability Factors: Steric Effects.

• Chen, B., et al. (2024). Substrate-Specific Evolution of Amine Dehydrogenases for Accessing Structurally Diverse Enantiopure (R)-β-Amino Alcohols. ACS Catalysis.

• ResearchGate. (2018). Generation and Stability of the gem-Diol Forms in Imidazole Derivatives Containing Carbonyl Groups.

• Taylor & Francis Online. Steric hindrance – Knowledge and References.

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• Benchchem. A Comparative Guide to Amino Alcohols in Asymmetric Synthesis: The Henry Reaction Benchmark.

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• Radboud Repository. (2015). Enantio- and diastereoselective synthesis of γ-amino alcohols.

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Validating the Synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol: A Comparative Guide to Elemental Analysis vs. Modern Orthogonals

Executive Summary: The Purity Paradox

In the development of peptidomimetics and chiral auxiliaries, 2-Amino-2-benzyl-3-phenylpropan-1-ol (a quaternary amino alcohol derived from dibenzylglycine) represents a critical scaffold. Its steric bulk and hydrogen-bonding capability make it invaluable, but these same properties create a validation nightmare.

While high-resolution mass spectrometry (HRMS) and NMR verify structure, they often fail to detect the "invisible" bulk impurities—trapped inorganic salts, moisture, and non-protonated solvent inclusions—that plague amino alcohol synthesis.

This guide objectively compares the classical "Gold Standard"—Combustion Elemental Analysis (EA) —against modern orthogonal methods (qNMR, HPLC). We demonstrate that while EA is destructive and demanding, it remains the only self-validating system for establishing absolute bulk purity in quaternary ammonium precursors.

Synthesis Protocol: The Reductive Pathway

To understand the validation challenge, we must first establish the synthesis. The target molecule is synthesized via the reduction of Ethyl 2-amino-2-benzyl-3-phenylpropanoate using Lithium Aluminum Hydride (

).

Experimental Workflow

Reagents:

• Precursor: Ethyl 2-amino-2-benzyl-3-phenylpropanoate (1.0 eq)

• Reductant:

  (2.5 eq, 1.0 M in THF)

• Solvent: Anhydrous THF

• Quench: Fieser Method (

  , 15% , )

Step-by-Step Methodology:

• Inert Atmosphere Setup: Flame-dry a 2-neck round-bottom flask and purge with Argon. Charge with anhydrous THF and cool to 0°C.

• LAH Charge: Cannulate

  solution into the flask.

• Addition: Dissolve the amino ester in THF and add dropwise over 30 minutes. The exotherm must be controlled to prevent side-reactions.

• Reflux: Warm to room temperature, then reflux for 4 hours to ensure complete reduction of the sterically hindered ester.

• Fieser Quench (Critical for EA):

  • Cool to 0°C.

  • Add water (

    mL per g LAH).

  • Add 15% NaOH (

    mL).

  • Add water (

    mL).

  • Why: This produces a granular aluminate precipitate that is easily filtered, minimizing aluminum contamination in the final product—a common cause of EA failure.

• Isolation: Filter through Celite, dry over

  , and concentrate. Recrystallize from Hexane/EtOAc.

Visualizing the Pathway

Figure 1: Reductive synthesis pathway emphasizing the critical aluminum removal step.[1]

Comparative Analysis: EA vs. qNMR vs. HPLC

Why persist with combustion analysis in the age of high-field NMR? The answer lies in stoichiometric truth .

Performance Matrix[2]

Feature	Elemental Analysis (CHN)	Quantitative NMR (qNMR)	HPLC-UV/MS
Primary Detection	Mass % of C, H, N	Molar ratio of protons	UV absorption / Ion count
Scope	Bulk Purity (Total Composition)	Organic Purity & Solvents	Chromophoric Impurities
Blind Spots	Specific structure (Isomers)	Inorganic salts, paramagnetic impurities	Non-UV active salts, moisture
Sample Req.	2–5 mg (Destructive)	10–20 mg (Non-destructive)	<1 mg (Destructive)
Precision	(Absolute)	(Relative)	Variable (Response factors)
Cost/Time	High / Slow (Combustion)	Medium / Fast	Medium / Fast

The "0.4% Rule" and Scientific Integrity

Leading journals (e.g., J. Org. Chem., J. Am. Chem. Soc.[2]) generally require that found values for C, H, and N deviate no more than 0.4% from theoretical values [1].[2][3][4]

• Pass: Confirms the sample is free of significant solvent traps and inorganic salts.

• Fail: Indicates trapped solvent (e.g., DCM raises C/Cl, lowers N), moisture (raises H, lowers C/N), or silica gel (lowers all percentages).

Validation Protocol: The Self-Validating System

To validate the synthesis of 2-Amino-2-benzyl-3-phenylpropan-1-ol (

), you must treat the analysis as a system, not a single data point.

Theoretical Calculation

Formula:

Molecular Weight: 241.33 g/mol

• Carbon:

• Hydrogen:

• Nitrogen:

Sample Preparation (The Failure Point)

Most EA failures for amino alcohols stem from their hygroscopic nature.

• Drying: Dry the sample at 40°C under high vacuum (<0.1 mbar) for 24 hours over

  .

• Sealing: If the compound is extremely hygroscopic, seal in a pre-weighed tin capsule inside a glovebox.

• Combustion: Ensure the analyzer uses a high-temperature furnace (>1000°C) to fully combust the quaternary center.

Interpreting the Data (Case Study)

Scenario A: Trapped Water

• Found: C: 77.10%, H: 8.10%, N: 5.60%

• Analysis: C is low (-2.5%), N is low (-0.2%), H is high (+0.16%). This suggests water solvation.[4]

• Correction: Recalculate for

  . If this matches, re-dry the sample.

Scenario B: Trapped DCM (Recrystallization Solvent)

• Found: C: 75.20%, H: 7.50%, N: 5.20%

• Analysis: All values are skewed. The presence of non-combustible heteroatoms (Cl) or different C/H ratios in solvents disrupts the percentage.

• Action: Run qNMR to quantify DCM, then re-dry.

Decision Workflow

Figure 2: Logical decision tree for validating bulk purity using EA as the primary gatekeeper.

Conclusion

While qNMR and HPLC are indispensable for structural elucidation and trace organic impurity profiling, Elemental Analysis remains the definitive method for validating the synthesis efficiency of 2-Amino-2-benzyl-3-phenylpropan-1-ol. It is the only metric that penalizes the presence of inorganic aluminate salts from the reduction step and invisible water traps.

Recommendation: Use qNMR for routine checks, but mandate Elemental Analysis (within

) for the final lot release of any reference standard or biological probe.

References

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. [Link]

• Babij, N. R., et al. (2016). Elemental Analysis: An Historical Perspective and Its Continued Relevance in Modern Organic Synthesis. Organic Process Research & Development, 20(3), 661-667. [Link]

• PubChem. (n.d.). 2-Amino-2-benzyl-3-phenylpropan-1-ol Compound Summary. National Library of Medicine. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Amino-2-benzyl-3-phenylpropan-1-ol

In the fast-paced world of drug discovery and chemical research, the lifecycle of a novel compound extends far beyond its synthesis and application. The final step, proper disposal, is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Hazard Identification and Risk Assessment: A Proactive Stance

Based on the hazard profiles of similar amino alcohol compounds, 2-Amino-2-benzyl-3-phenylpropan-1-ol should be handled as a hazardous substance with the potential for significant corrosive and environmental effects.[1][2][3][4]

Causality of Hazard: Amino alcohols are organic compounds containing both an amine (-NH2) and a hydroxyl (-OH) functional group. The amine group often imparts a basic (alkaline) character, which can lead to corrosive properties, causing severe burns to skin and damage to eyes upon contact.[1][2] The complex aromatic structure suggests that the compound may not be readily biodegradable, posing a potential risk to aquatic ecosystems.[1]

Anticipated Hazard Profile Summary

Hazard Classification	Anticipated Risk	Rationale and Authoritative Source
Skin Corrosion	Category 1B/1C	Structurally similar amino alcohols are classified as causing severe skin burns and eye damage.[1][2][4]
Serious Eye Damage	Category 1	Direct contact is likely to cause irreversible eye damage.[1][2][4]
Aquatic Hazard	Category 3 (Harmful)	The SDS for a related compound indicates it is harmful to aquatic life.[1] Environmental fate modeling for other amino alcohols suggests high water solubility and potential for persistence.[5]
Acute Toxicity	Unknown; Handle with caution	While specific data is absent, related compounds may be harmful if swallowed or inhaled.[2][4][6]

Core Disposal Protocol: A Self-Validating System

The cornerstone of safe disposal is to treat 2-Amino-2-benzyl-3-phenylpropan-1-ol as a hazardous waste stream. This requires segregation, proper containment, and transfer to a licensed waste management facility.[7] Under no circumstances should this chemical be disposed of down the drain or in regular solid waste. [3][8][9]

Step 1: Immediate Safety and Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE. This is your first and most critical line of defense against exposure.

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves. Inspect them for any signs of degradation or puncture before use.[7][8]

• Body Protection: A laboratory coat is mandatory. For larger quantities, a chemical-resistant apron or suit may be necessary.[7][8]

• Respiratory Protection: If handling the solid form where dust may be generated, or if working outside of a fume hood, use a NIOSH-approved respirator with particulate filters.[2][4]

Step 2: Waste Segregation and Collection

The principle of segregation is to prevent inadvertent and dangerous chemical reactions.

• Designate a Waste Container: Use a dedicated, sealable container made of a compatible material (e.g., high-density polyethylene, HDPE) for collecting waste 2-Amino-2-benzyl-3-phenylpropan-1-ol.

• No Mixing: Do not mix this waste with other chemical waste streams, especially strong oxidizing agents or acids, unless specifically cleared by your institution's Environmental Health & Safety (EHS) office.[6]

• Collect All Forms: This includes the pure compound (solid or oil), solutions containing the compound, and any materials used for cleaning up spills (e.g., absorbent pads, contaminated gloves).

Step 3: Container Labeling and Storage

Proper labeling is a regulatory requirement and essential for the safety of everyone in the laboratory and for the waste disposal personnel.

• Labeling: The container must be clearly labeled with:

  • The words "HAZARDOUS WASTE "[7]

  • The full chemical name: "2-Amino-2-benzyl-3-phenylpropan-1-ol "

  • The associated hazards (e.g., "Corrosive," "Harmful to Aquatic Life")

  • The date when waste was first added to the container.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated satellite accumulation area (SAA).[10]

  • Ensure the storage area is secure and away from incompatible materials.[11]

  • The container must remain closed at all times except when adding waste.[10]

Step 4: Arranging for Professional Disposal

Hazardous chemical waste must be handled by professionals.

• Contact EHS: Follow your institution's established procedures for hazardous waste pickup. This typically involves contacting the EHS office.

• Licensed Contractor: The EHS office will arrange for a licensed and insured hazardous waste disposal contractor to collect, transport, and dispose of the material in compliance with all federal, state, and local regulations, such as the Resource Conservation and Recovery Act (RCRA).[12][13]

Step 5: Decontamination of Empty Containers

Empty containers that once held 2-Amino-2-benzyl-3-phenylpropan-1-ol must also be treated as hazardous waste until properly decontaminated.

• Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., ethanol or acetone).

• Collect Rinsate: The solvent rinsate is now considered hazardous waste and must be collected in a separate, appropriately labeled hazardous waste container.[7]

• Dispose of Container: Once decontaminated, the container can typically be disposed of as non-hazardous laboratory glass or plastic waste, but you must confirm this with your EHS office.

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and a clear, pre-defined emergency plan is crucial.

• On Skin: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove all contaminated clothing. Seek immediate medical attention.[1][2]

• In Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2][4]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Call a poison center or doctor immediately.[1][2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][2]

• Small Spill: Evacuate the immediate area. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows). Scoop the material into a labeled hazardous waste container. Clean the area with soap and water.

• Large Spill: Evacuate the laboratory and alert your institution's emergency response team and EHS office immediately. Do not attempt to clean it up yourself.[14]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

Caption: Logical workflow for the safe disposal of 2-Amino-2-benzyl-3-phenylpropan-1-ol.

References

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• U.S. Chemical Storage. What Are OSHA Requirements for Hazardous Chemical Storage? [Link]

• ChemBK. (2R)-2-amino-3-phenylpropan-1-ol. [Link]

• U.S. Environmental Protection Agency. 2-Amino-2-methylpropan-1-ol Env. Fate/Transport. [Link]

• PubChem. 2-Amino-2-phenylpropan-1-ol. National Institutes of Health. [Link]

• Hazardous Waste Experts. How OSHA Workplace Rules Affect Hazardous Waste Management. [Link]

• PubChem. 3-Amino-2-phenylpropan-1-ol. National Institutes of Health. [Link]

• University of Washington. Introduction to Hazardous Waste Management. [Link]

• OSHA.com. RCRA Compliance: Navigating Hazardous Waste Regulations with Confidence. [Link]

• Carl ROTH. Safety Data Sheet: 2-Amino-3-phenylpropanoic acid. [Link]

• U.S. Environmental Protection Agency. Robust Summaries & Test Plan: 2-amino-2-hydroxymethyl-1-3-propanediol. [Link]

• U.S. Environmental Protection Agency. Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 2-Amino-2-benzyl-3-phenylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

I. Hazard Assessment and Risk Mitigation

Before any handling of 2-Amino-2-benzyl-3-phenylpropan-1-ol, a thorough risk assessment is mandatory. The information gathered on similar compounds indicates the following potential hazards:

• Skin Corrosion/Irritation: Causes burns and skin irritation.[1][2]

• Serious Eye Damage/Irritation: Can cause serious eye damage.[1][3]

• Inhalation: May be harmful if inhaled.[1]

• Ingestion: May be harmful if swallowed.[1][2]

The primary routes of exposure are dermal contact, eye contact, and inhalation of dust or aerosols. Our PPE recommendations are structured to create a comprehensive barrier against these exposure routes.

II. Recommended Personal Protective Equipment (PPE)

The following table summarizes the minimum required PPE for handling 2-Amino-2-benzyl-3-phenylpropan-1-ol.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	To prevent skin contact and potential burns or irritation.[1][4]
Eye and Face Protection	Safety goggles and a face shield	To protect against splashes that could cause serious eye damage.[1][4][5]
Body Protection	A laboratory coat or chemical-resistant suit	To protect the skin and personal clothing from contamination.[1][6]
Respiratory Protection	NIOSH-approved respirator	Recommended when there is a risk of inhaling dust or aerosols, especially when handling the solid form or creating solutions.[1][5]
Foot Protection	Closed-toe shoes	To protect the feet from spills.[5]

III. Step-by-Step PPE Protocol: Donning and Doffing

Properly putting on and taking off PPE is as crucial as its selection to prevent cross-contamination.

Donning (Putting On) PPE Workflow

Figure 1: The recommended sequence for donning PPE to ensure a proper seal and minimize contamination risk.

Doffing (Taking Off) PPE Workflow

Figure 2: The correct doffing sequence is critical to prevent contact with contaminants on the exterior of the PPE.

IV. Emergency Procedures

In the event of an exposure, immediate action is critical.

• Skin Contact: Immediately remove all contaminated clothing.[1][3] Rinse the affected skin area with plenty of water.[1][3] Seek immediate medical attention.[1]

• Eye Contact: Rinse cautiously with water for several minutes.[1][3] If contact lenses are present, remove them if it is easy to do so.[1][3] Continue rinsing and seek immediate medical attention.[1][3]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][3] Seek immediate medical attention.[1][3]

• Ingestion: Rinse the mouth.[1][3] Do NOT induce vomiting.[1][3] Seek immediate medical attention.[1][3]

V. Disposal of Contaminated PPE and Waste

All disposable PPE (gloves, etc.) and any materials used to clean up spills should be considered hazardous waste.

• Waste Collection: Place all contaminated materials in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal: Dispose of the waste according to your institution's and local environmental regulations.[1][2]

VI. Conclusion

While the specific toxicological properties of 2-Amino-2-benzyl-3-phenylpropan-1-ol are not fully documented, a cautious approach based on the known hazards of similar compounds is essential for ensuring laboratory safety. Adherence to the PPE guidelines, proper handling techniques, and established emergency procedures outlined in this guide will provide a robust framework for the safe handling of this and other novel chemical entities.

References

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• Safety Data Sheet for 2-Amino-2-methyl-1-propanol. (URL not provided in search results)
• Safeguarding Your Research: Comprehensive PPE and Handling Protocols for Amaronol A. Benchchem. (URL not provided in search results)
• Safety Data Sheet for 2-Amino-1,3-propanediol. (URL not provided in search results)

• PubChem Compound Summary for 2-Amino-2-benzyl-3-phenylpropanoic acid. PubChem. ([Link])

• (2R)-2-amino-3-phenylpropan-1-ol - Physico-chemical Properties. ChemBK. (URL not provided in search results)
• Safety Data Sheet for a related compound. Sigma-Aldrich. (URL not provided in search results)

• PubChem Compound Summary for 3-Amino-2-phenylpropan-1-ol. PubChem. ([Link])

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• Safety Data Sheet: 2-Amino-3-phenylpropanoic acid. Carl ROTH. ([Link])

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